Disulfide, bis(2-bromoethyl)

• CAS: 1002-40-0

Core Science & Biosynthesis

An In-depth Technical Guide to Disulfide, bis(2-bromoethyl): Chemical Properties, Structure, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disulfide, bis(2-bromoethyl), with the IUPAC name 1-bromo-2-(2-bromoethyldisulfanyl)ethane, is a bifunctional organosulfur compound that has garnered interest in various fields of chemical research, particularly in organic synthesis, materials science, and bioconjugation.[1] Its structure, featuring a reactive disulfide bond and two primary bromoethyl groups, makes it a versatile reagent for introducing disulfide tethers and for crosslinking applications. This guide provides a comprehensive overview of its chemical properties, structure, synthesis, reactivity, and applications, with a focus on its utility for researchers in drug development and related scientific disciplines.

Chemical Structure and Identification

The core structure of Disulfide, bis(2-bromoethyl) consists of a central disulfide (-S-S-) linkage flanked by two 2-bromoethyl (-CH2CH2Br) groups.[1] This symmetrical arrangement confers specific reactivity patterns to the molecule.

Key Identifiers:

Identifier	Value
IUPAC Name	1-bromo-2-(2-bromoethyldisulfanyl)ethane[1][2]
CAS Number	1002-40-0[1][2]
Molecular Formula	C4H8Br2S2[1][2]
Molecular Weight	280.0 g/mol [1][2]
SMILES	C(CBr)SSCCBr[1][2]
InChI Key	PQCWLWJBICEQQF-UHFFFAOYSA-N[1][2]

Physicochemical Properties

Computed Properties:

Property	Value	Source
Molecular Weight	280.0 g/mol	PubChem[2]
XLogP3	2.4	PubChem[2]
Topological Polar Surface Area	50.6 Ų	PubChem[2]

Synthesis of Disulfide, bis(2-bromoethyl)

The synthesis of Disulfide, bis(2-bromoethyl) can be approached through several routes, primarily involving the formation of the disulfide bond from appropriate precursors.

General Synthetic Approaches:

• Oxidation of 2-bromoethanethiol: This is a common method for the formation of symmetrical disulfides. The corresponding thiol, 2-bromoethanethiol, can be oxidized using a variety of mild oxidizing agents.

  • Conceptual Workflow for Thiol Oxidation:

    Caption: Oxidation of 2-bromoethanethiol to form the disulfide.

• Reaction of 2-Bromoethanol with a Sulfur Source: A reported method involves the reaction of 2-bromoethanol with sulfur dichloride (SCl2) to form an intermediate, which is then oxidized to yield the final disulfide product.[1] Dichloromethane is a common solvent for this process, and controlled temperature conditions are crucial for achieving high yield and purity.[1]

Illustrative Experimental Protocol (Hypothetical, based on general methods):

Synthesis via Oxidation of 2-bromoethanethiol

• Dissolution: Dissolve 2-bromoethanethiol in a suitable solvent, such as ethanol or a biphasic system of water and an organic solvent.

• Oxidation: Add a solution of an oxidizing agent, for instance, a 30% hydrogen peroxide solution, dropwise to the stirred thiol solution at room temperature. The reaction is often mildly exothermic.

• Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting thiol is consumed.

• Work-up: Upon completion, quench any excess oxidizing agent. Extract the product into an organic solvent (e.g., diethyl ether or dichloromethane).

• Purification: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be further purified by column chromatography on silica gel.

Chemical Reactivity

The reactivity of Disulfide, bis(2-bromoethyl) is dictated by its two key functional groups: the disulfide bond and the terminal bromine atoms.

Reactions at the Disulfide Bond

The sulfur-sulfur bond is susceptible to both reduction and oxidation, as well as nucleophilic attack.

• Reduction: The disulfide bond can be cleaved by reducing agents such as dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP) to yield two equivalents of 2-bromoethanethiol. This reversible reaction is fundamental to its application in creating cleavable linkages in bioconjugates.

• Nucleophilic Cleavage: Thiols can react with the disulfide bond in a disulfide exchange reaction.[1] This process is particularly relevant in biological systems where glutathione is abundant.

Reactions of the Bromoethyl Groups

The bromine atoms are good leaving groups, making the terminal carbons susceptible to nucleophilic substitution (SN2) reactions. This allows for the covalent attachment of a wide range of nucleophiles.

• Nucleophilic Substitution: Amines, thiols, and other nucleophiles can displace the bromide ions to form new carbon-nitrogen or carbon-sulfur bonds. This reactivity is central to its use as a homobifunctional crosslinking agent.

  • Reaction Schema with a Generic Nucleophile:

    Caption: Nucleophilic substitution at the bromoethyl groups.

Applications in Research and Development

The dual reactivity of Disulfide, bis(2-bromoethyl) makes it a valuable tool in several research areas, especially those related to drug development and proteomics.

Bioconjugation and Protein Crosslinking

As a homobifunctional crosslinker, it can be used to link cysteine residues in proteins or to conjugate molecules to proteins that have been engineered to contain free thiols. The disulfide bond in the linker provides a cleavable tether, which can be advantageous for applications such as drug delivery, where the release of a therapeutic agent at the target site is desired.

• Workflow for Protein Crosslinking:

  Caption: General workflow for protein disulfide bridging.

Drug Delivery Systems

The cleavable disulfide bond is particularly useful in the design of drug delivery systems. A drug can be conjugated to a targeting moiety (e.g., an antibody) via a linker containing Disulfide, bis(2-bromoethyl). The resulting conjugate is stable in the bloodstream but can be cleaved in the reducing environment of the cell, releasing the active drug. This strategy is a key principle in the design of some antibody-drug conjugates (ADCs).[]

Materials Science

In materials science, this compound can be used as a crosslinking agent in the synthesis of polymers. The incorporation of disulfide bonds into the polymer backbone can impart stimuli-responsive properties, allowing the material to degrade under reducing conditions.

Safety and Handling

General Handling Precautions:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (gloves, safety glasses, lab coat).

• Avoid inhalation of vapors or dust.

• Avoid contact with skin and eyes.

• In case of contact, wash the affected area immediately with plenty of water.

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

Conclusion

Disulfide, bis(2-bromoethyl) is a valuable and versatile chemical tool for researchers in various scientific disciplines. Its unique combination of a cleavable disulfide bond and reactive bromoethyl groups provides a powerful platform for crosslinking, bioconjugation, and the development of stimuli-responsive materials and drug delivery systems. A thorough understanding of its chemical properties, reactivity, and handling requirements is essential for its effective and safe utilization in the laboratory.

References

• PubChem. Disulfide, bis(2-bromoethyl). Retrieved from [Link]

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An In-Depth Technical Guide to the Synthesis of Disulfide, bis(2-bromoethyl)

Abstract: This technical guide provides a comprehensive overview of the principal synthetic pathways for Disulfide, bis(2-bromoethyl) (C₄H₈Br₂S₂), a significant bifunctional molecule utilized in chemical synthesis and drug development. The document details scientifically robust methodologies, offering in-depth explanations of the underlying chemical principles and experimental causality. Core strategies discussed include the sequential oxidation and bromination of 2-mercaptoethanol and the direct oxidative coupling of a 2-bromoethanethiol precursor. Each pathway is presented with a detailed, step-by-step protocol, a comparative analysis of its advantages and limitations, and visual diagrams of the reaction workflows. This guide is intended for researchers, chemists, and professionals in the pharmaceutical and materials science industries, providing the authoritative and practical knowledge required for the successful synthesis and application of this versatile chemical compound.

Introduction to Disulfide, bis(2-bromoethyl)

Disulfide, bis(2-bromoethyl), is an organosulfur compound featuring a central disulfide bond linking two 2-bromoethyl groups.[1] This structure imparts bifunctional reactivity; the disulfide bond is susceptible to cleavage under reducing conditions, while the terminal bromine atoms are excellent leaving groups for nucleophilic substitution reactions. This dual reactivity makes it a valuable building block and cross-linking agent in various scientific domains.

Chemical Profile

• IUPAC Name: 1-bromo-2-(2-bromoethyldisulfanyl)ethane[2]

• Chemical Formula: C₄H₈Br₂S₂[2]

• Molecular Weight: 280.04 g/mol [1][2]

• CAS Number: 1002-40-0[2][3]

• Structure: Br-CH₂-CH₂-S-S-CH₂-CH₂-Br

Significance and Applications

The utility of Disulfide, bis(2-bromoethyl) stems from its role as a versatile linker and intermediate. It is employed in the synthesis of more complex molecules, including heterocyclic compounds, crown ethers, and multidentate chalcogen-containing ligands.[1] In the realm of drug development, the cleavable disulfide bond is a key motif in designing drug delivery systems and antibody-drug conjugates (ADCs), allowing for the controlled release of therapeutic agents within the reducing environment of the cell.[4]

Principal Synthetic Strategies

The synthesis of Disulfide, bis(2-bromoethyl) can be approached through several strategic pathways. The choice of method often depends on the availability of starting materials, scalability, and safety considerations. This guide focuses on the most chemically sound and field-proven methodologies.

Pathway A: Two-Step Synthesis from 2-Mercaptoethanol

This is arguably the most practical and reliable pathway for laboratory-scale synthesis. It leverages the readily available and inexpensive starting material, 2-mercaptoethanol, and separates the formation of the stable disulfide bond from the introduction of the reactive bromo-functionalities. This sequential approach enhances control over the reaction and minimizes the handling of potentially unstable intermediates.

Principle & Rationale: The strategy involves two distinct stages:

• Oxidative Coupling: 2-mercaptoethanol is first oxidized to form the stable intermediate, bis(2-hydroxyethyl) disulfide. This reaction is robust and high-yielding.

• Bromination: The hydroxyl groups of the disulfide intermediate are subsequently substituted with bromine using a standard brominating agent.

Causality: The thiol group (-SH) of 2-mercaptoethanol is readily oxidized to form a disulfide (-S-S-) bond.[5] This can be achieved using various oxidizing agents, or simply by exposure to atmospheric oxygen under basic conditions, which facilitates the formation of the thiolate anion, the reactive species in the oxidation process.[5] Hydrogen peroxide is a common and effective laboratory oxidant for this transformation.[6]

Experimental Protocol:

• To a round-bottom flask equipped with a magnetic stirrer, add 2-mercaptoethanol (1.0 eq).

• Dilute with deionized water.

• While stirring vigorously, slowly add 30% hydrogen peroxide (H₂O₂) (approx. 0.5-0.6 eq) dropwise. The reaction is exothermic; maintain the temperature below 40°C using an ice bath.

• After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours until the characteristic odor of the thiol has disappeared.

• The product, bis(2-hydroxyethyl) disulfide, can be extracted from the aqueous solution using an organic solvent like ethyl acetate.

• Dry the combined organic extracts over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the product, typically as a viscous oil.

Caption: Oxidation of 2-mercaptoethanol to its disulfide.

Causality: The primary alcohol groups of the intermediate are converted to alkyl bromides via nucleophilic substitution. A common and effective reagent for this transformation is phosphorus tribromide (PBr₃). The reaction proceeds via the formation of a phosphite ester intermediate, which is then displaced by the bromide ion. This method is analogous to the Meyer method for preparing alkyl chlorides from alcohols using PCl₃.[7]

Experimental Protocol:

• In a fume hood, charge a dry, three-necked flask equipped with a dropping funnel, magnetic stirrer, and a reflux condenser connected to a gas trap (to handle HBr fumes) with bis(2-hydroxyethyl) disulfide (1.0 eq).

• Cool the flask in an ice bath.

• Slowly add phosphorus tribromide (PBr₃) (approx. 0.7-0.8 eq) dropwise with vigorous stirring. Maintain the temperature below 10°C.

• After addition, remove the ice bath and allow the mixture to warm to room temperature, then heat gently to 50-60°C for 2-3 hours to drive the reaction to completion.

• Cool the reaction mixture and carefully pour it onto crushed ice to quench the excess PBr₃.

• Extract the product, Disulfide, bis(2-bromoethyl), with a suitable organic solvent (e.g., dichloromethane).

• Wash the organic layer sequentially with cold water, saturated sodium bicarbonate solution, and brine.

• Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product, which can be further purified by vacuum distillation or column chromatography.

Caption: Bromination of the diol intermediate.

Pathway B: Direct Oxidation of a 2-Bromoethanethiol Precursor

This pathway is more direct, involving the oxidation of a pre-formed 2-bromoethanethiol. However, it presents a significant practical challenge: the precursor, 2-bromoethanethiol, is not as readily available and is inherently less stable than 2-mercaptoethanol due to the potential for intramolecular cyclization or polymerization.

Principle & Rationale: This method follows the general principle of disulfide synthesis via the oxidative coupling of thiols.[1][6] If the 2-bromoethanethiol precursor can be obtained or synthesized and used promptly, it can be oxidized to the target disulfide in a single step.

Experimental Protocol (General):

• Synthesize or procure 2-bromoethanethiol. This could be achieved by reacting 2-bromoethanol with a thiolation agent like thiourea followed by hydrolysis.

• Dissolve the 2-bromoethanethiol (2.0 eq) in a suitable solvent, such as ethanol or dichloromethane.

• Add a solution of an oxidizing agent, such as iodine (I₂) in ethanol, dropwise until a faint persistent brown color is observed, indicating complete consumption of the thiol.

• Quench any excess iodine with a few drops of sodium thiosulfate solution.

• Remove the solvent under reduced pressure.

• Purify the resulting Disulfide, bis(2-bromoethyl) using standard techniques like chromatography.

Caption: Direct oxidation of 2-bromoethanethiol.

Comparative Analysis of Synthetic Pathways

The selection of an appropriate synthetic route is critical and depends on multiple factors. The table below provides a comparative summary to aid in this decision-making process.

Feature	Pathway A: From 2-Mercaptoethanol	Pathway B: From 2-Bromoethanethiol
Starting Material	2-Mercaptoethanol (inexpensive, widely available)	2-Bromoethanethiol (less common, potentially unstable)
Number of Steps	Two distinct chemical transformations	One primary transformation (precursor synthesis required)
Process Control	Excellent; stable intermediate allows for purification	Moderate; requires handling of a less stable precursor
Scalability	Good; well-understood and robust reactions	Fair; limited by precursor availability and stability
Safety	Requires handling of PBr₃ (corrosive) and thiols (stench)	Requires handling of potentially unstable thiol precursor
Overall Yield	Generally high due to robust reactions	Variable; dependent on the purity and stability of the thiol
Recommendation	Preferred method for most lab-scale applications	Suitable for specialized applications where the precursor is available

Purification and Characterization

Purification: The crude product from either pathway can be purified by:

• Vacuum Distillation: Effective for removing non-volatile impurities.

• Column Chromatography: Using silica gel with a non-polar eluent system (e.g., hexane/ethyl acetate) can provide high purity material.

Characterization: The identity and purity of the final product, Disulfide, bis(2-bromoethyl), should be confirmed using standard analytical techniques.[1]

• ¹H NMR: Expected signals would include two triplets corresponding to the methylene protons (-CH₂-S- and -CH₂-Br).

• ¹³C NMR: Two distinct signals for the two types of carbon atoms.

• Mass Spectrometry: The molecular ion peak (M⁺) should be observed at m/z corresponding to C₄H₈Br₂S₂, with the characteristic isotopic pattern for two bromine atoms.

Safety Precautions

• Thiols: Starting materials like 2-mercaptoethanol have a powerful and unpleasant odor. All manipulations should be performed in a well-ventilated fume hood.

• Brominating Agents: Phosphorus tribromide (PBr₃) is highly corrosive and reacts violently with water. Appropriate personal protective equipment (gloves, goggles, lab coat) is mandatory.

• Alkylating Agents: The product, Disulfide, bis(2-bromoethyl), is an alkylating agent and should be handled with care as it is potentially toxic and mutagenic. Avoid inhalation, ingestion, and skin contact.

Conclusion

The synthesis of Disulfide, bis(2-bromoethyl) is most reliably achieved via a two-step pathway commencing with the oxidative coupling of 2-mercaptoethanol to form bis(2-hydroxyethyl) disulfide, followed by bromination. This method offers superior control, utilizes readily available starting materials, and involves robust, high-yielding reactions, making it the preferred choice for most research and development applications. While more direct routes exist, they are often hampered by the instability and limited availability of the required precursors. Adherence to the detailed protocols and safety precautions outlined in this guide will enable the successful and safe synthesis of this important chemical intermediate.

References

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An In-depth Technical Guide to the Mechanism of Action of Disulfide, bis(2-bromoethyl) as a Bifunctional Alkylating Agent

Foreword

Disulfide, bis(2-bromoethyl), a member of the organic disulfide family, represents a class of bifunctional alkylating agents with significant implications in chemical biology and toxicology.[1] Its structure, featuring two reactive bromoethyl arms connected by a disulfide linkage, endows it with the capacity to form covalent bonds with biological macromolecules. This guide provides a detailed exploration of its mechanism of action, focusing on its role as a potent DNA alkylating agent. We will dissect the chemical transformations that render this molecule reactive, the nature of the lesions it inflicts upon DNA, and the experimental methodologies employed to study these interactions. This document is intended for researchers and professionals in drug development and molecular biology who seek a deeper understanding of the molecular basis of alkylating agent toxicity and therapeutic potential.

Molecular Profile and Intrinsic Reactivity

Disulfide, bis(2-bromoethyl), with the chemical formula C₄H₈Br₂S₂, is structurally defined by a central disulfide bond linking two 2-bromoethyl groups.[1][2] The critical features governing its reactivity are the two bromine atoms, which are excellent leaving groups, and the sulfur atoms of the disulfide bridge.[1] The presence of bromine significantly enhances the electrophilicity of the adjacent carbon atoms, making them susceptible to nucleophilic attack.[1] This inherent reactivity is the foundation of its action as an alkylating agent.

Table 1: Physicochemical Properties of Disulfide, bis(2-bromoethyl)

Property	Value	Source
IUPAC Name	1-bromo-2-(2-bromoethyldisulfanyl)ethane	PubChem[2]
Molecular Formula	C₄H₈Br₂S₂	PubChem[2]
Molecular Weight	280.04 g/mol	Smolecule[1], PubChem[2]
Canonical SMILES	C(CBr)SSCCBr	PubChem[2]
Key Reactive Groups	2x Bromoethyl, 1x Disulfide Bond	Smolecule[1]

The Core Mechanism: Activation and DNA Cross-Linking

The biological activity of Disulfide, bis(2-bromoethyl) is not exerted by the parent molecule directly but through a highly reactive intermediate. The mechanism is a sequential process involving intramolecular cyclization followed by nucleophilic attack from biological targets, primarily DNA. This pathway is analogous to that of other sulfur mustards and bifunctional alkylators.[3][4]

Step 1: Formation of the Episulfonium Ion

The process begins with an intramolecular nucleophilic attack where one of the sulfur atoms displaces the adjacent bromide ion. This anchimeric assistance results in the formation of a strained, three-membered ring containing a positively charged sulfur atom, known as an episulfonium ion .[3][4][5] This cyclic intermediate is a potent electrophile, significantly more reactive than the parent bromoethyl group. The formation of this ion is the rate-determining step for the initial alkylation event.

Step 2: DNA Mono-Alkylation

Once formed, the highly reactive episulfonium ion is readily attacked by nucleophilic sites within the cell. The most common targets on DNA are the N7 position of guanine and, to a lesser extent, the N3 position of adenine.[6][7] This reaction opens the episulfonium ring and results in the covalent attachment of one arm of the Disulfide, bis(2-bromoethyl) molecule to a DNA base, forming a mono-adduct .

Step 3: DNA Cross-Linking

The bifunctional nature of Disulfide, bis(2-bromoethyl) is central to its high cytotoxicity.[8] After the formation of a mono-adduct, the second bromoethyl group on the other side of the disulfide bridge remains capable of reacting. This second arm can undergo the same activation process—forming another episulfonium ion—and subsequently alkylate a second nucleophilic site. This leads to the formation of a cross-link .

Two primary types of DNA cross-links can be formed:

• Interstrand Cross-Links (ICLs): This occurs when the agent links two different bases on opposite strands of the DNA double helix.[6] ICLs are particularly cytotoxic because they physically prevent the separation of DNA strands, thereby blocking essential cellular processes like DNA replication and transcription, ultimately triggering cell death.[6][9]

• Intrastrand Cross-Links: This involves the linking of two bases on the same DNA strand.[6] While also disruptive, they are generally considered less cytotoxic than ICLs.

The formation of ICLs is widely regarded as the primary lesion responsible for the potent biological effects of bifunctional alkylating agents.[8][10]

Diagram: Mechanism of DNA Interstrand Cross-Linking

Caption: The sequential activation and reaction cascade of Disulfide, bis(2-bromoethyl) leading to a cytotoxic DNA interstrand cross-link.

Alkylation of Other Biological Nucleophiles

While DNA is the primary target for cytotoxicity, the reactive episulfonium intermediate can also alkylate other nucleophiles within the cell. Thiol groups (-SH) on cysteine residues in proteins are particularly susceptible.[1][11] This can lead to enzyme inactivation and disruption of protein function. The reaction with proteins can also result in the formation of DNA-protein cross-links (DPCs) , where the agent covalently links a protein to a DNA strand, creating a bulky lesion that further impedes DNA metabolic processes.[12][13]

Experimental Workflow for Assessing DNA Alkylation

Studying the effects of alkylating agents requires robust methodologies to detect and quantify DNA damage. The Alkaline Base Excision Repair (Alk-BER) assay , adapted from alkaline gel electrophoresis methods, is a versatile technique for this purpose.[14] It allows for the quantitative analysis of DNA alkylation damage and the subsequent repair processes within living cells.

Protocol: Quantitative Analysis of DNA Alkylation using an Alkaline Gel Electrophoresis-Based Assay

• Cell Culture and Treatment:

  • Culture target cells (e.g., human cancer cell lines) to the desired confluency.

  • Expose the cells to various concentrations of Disulfide, bis(2-bromoethyl) for a defined period (e.g., 1-2 hours). Include a vehicle-treated control group.

• Cell Lysis and DNA Isolation:

  • Harvest the cells and embed them in a low-melting-point agarose on a microscope slide.

  • Lyse the cells directly on the slide using a high-salt lysis buffer containing detergents to remove membranes and proteins, leaving behind the nuclear DNA (nucleoids).

• Enzymatic Digestion (Optional but Recommended):

  • To specifically measure base alkylation, treat the nucleoids with DNA glycosylases (e.g., AlkA) that recognize and excise alkylated bases, creating apurinic/apyrimidinic (AP) sites. These AP sites are then converted to single-strand breaks by an AP endonuclease. This step converts hidden base damage into measurable strand breaks.[14]

• Alkaline Unwinding and Electrophoresis:

  • Place the slides in an electrophoresis chamber filled with a high-pH alkaline buffer (e.g., pH > 13). This denatures the DNA and unwinds the double helix.

  • Apply an electric field. The negatively charged DNA will migrate towards the anode. DNA containing strand breaks (from direct action or enzymatic conversion) will unwind more readily and migrate further, forming a "comet" tail. The extent of the tail is proportional to the amount of DNA damage.

• Visualization and Quantification:

  • Neutralize the slides and stain the DNA with a fluorescent dye (e.g., SYBR Green).

  • Visualize the slides using a fluorescence microscope.

  • Use image analysis software to quantify the amount of DNA in the comet tail versus the head. The "tail moment" (a product of tail length and the fraction of DNA in the tail) is a standard metric for DNA damage.

Diagram: Experimental Workflow for DNA Damage Detection

Caption: A streamlined workflow for the detection and quantification of DNA damage induced by an alkylating agent using the comet assay principle.

Conclusion and Broader Implications

The mechanism of action of Disulfide, bis(2-bromoethyl) as an alkylating agent is a multi-step process initiated by the formation of a highly reactive episulfonium ion. Its bifunctionality enables it to form highly cytotoxic DNA interstrand cross-links, which are the primary drivers of its biological effects. This potent ability to damage DNA underlies the potential utility of similar compounds in chemotherapy, where the goal is to induce overwhelming DNA damage in rapidly proliferating cancer cells.[15] Concurrently, this same mechanism is responsible for its toxicity, highlighting the double-edged nature of DNA alkylating agents. Understanding this detailed molecular mechanism is paramount for the rational design of new therapeutic agents and for assessing the toxicological risks of environmental electrophiles.

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• 4. Thiol-Activated DNA Damage By α-Bromo-2-cyclopentenone - PMC [pmc.ncbi.nlm.nih.gov]
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The Versatile Role of Disulfide, bis(2-bromoethyl) in Modern Chemistry: A Technical Guide

Introduction: Unveiling a Key Bifunctional Reagent

Disulfide, bis(2-bromoethyl), with the chemical formula C₄H₈Br₂S₂, is a bifunctional organic compound that has garnered significant interest in various scientific and industrial research fields.[1] Also known as 1,2-bis(2-bromoethyl)disulfane, its structure is characterized by a central disulfide bond connecting two 2-bromoethyl groups.[1] This unique arrangement of a readily cleavable disulfide linkage and two reactive bromoethyl ends bestows upon it a versatile reactivity profile, making it a valuable tool in organic synthesis, polymer chemistry, and drug development.[2] The presence of bromine atoms, being good leaving groups, enhances its reactivity in nucleophilic substitution reactions compared to its chloro- and fluoro-analogs.[2] This guide provides an in-depth exploration of the synthesis, key applications, and experimental protocols involving Disulfide, bis(2-bromoethyl), offering researchers and drug development professionals a comprehensive resource to leverage its potential.

Physicochemical Properties and Synthesis

Disulfide, bis(2-bromoethyl) is typically a colorless liquid or a low-melting solid at room temperature.[2] It is generally soluble in common organic solvents such as dichloromethane and chloroform.[2] The central disulfide bond, while relatively stable, is susceptible to cleavage under reducing conditions, a property that is ingeniously exploited in many of its applications.[2]

Synthesis of Disulfide, bis(2-bromoethyl)

Two primary synthetic routes are commonly employed for the preparation of Disulfide, bis(2-bromoethyl):

Method 1: Oxidation of 2-Bromoethanethiol

This method involves the oxidation of the corresponding thiol, 2-bromoethanethiol. A variety of mild oxidizing agents can be used for this purpose, with hydrogen peroxide being a common choice due to its efficiency and environmentally benign byproducts.[2]

Method 2: Reaction of 2-Bromoethanol with a Sulfurating Agent

An alternative approach involves the reaction of 2-bromoethanol with a sulfurating agent like sulfur monochloride (S₂Cl₂) or sulfur dichloride (SCl₂), followed by a subsequent workup to yield the desired disulfide.[2]

Core Applications of Disulfide, bis(2-bromoethyl)

The unique bifunctionality of Disulfide, bis(2-bromoethyl) makes it a valuable building block in several areas of chemical synthesis and materials science.

Crosslinking Agent in Polymer Chemistry

The two bromoethyl groups in Disulfide, bis(2-bromoethyl) can react with nucleophilic sites on polymer chains, such as amines or thiols, to form covalent crosslinks. The incorporation of the disulfide bond into the polymer network imparts stimuli-responsive properties. These crosslinks are stable under normal conditions but can be cleaved by reducing agents like dithiothreitol (DTT) or in the glutathione-rich intracellular environment.[3][4] This "on-demand" degradation is a highly sought-after feature in the design of smart materials, such as self-healing polymers and degradable plastics.[5][6]

Synthesis of Sulfur-Containing Heterocycles

Disulfide, bis(2-bromoethyl) serves as a versatile precursor for the synthesis of various sulfur-containing heterocyclic compounds. The two electrophilic bromoethyl groups can react with a variety of dinucleophiles to form cyclic structures.

Thiomorpholine and its derivatives are important structural motifs in many biologically active compounds and pharmaceuticals.[7][8] A straightforward approach to the thiomorpholine ring involves the reaction of Disulfide, bis(2-bromoethyl) with a primary amine. The reaction proceeds via a double nucleophilic substitution, where the amine nitrogen attacks both bromoethyl groups, leading to the formation of the six-membered heterocyclic ring.

Crown ethers are macrocyclic polyethers known for their ability to selectively bind metal cations.[9][10][11] The incorporation of a disulfide linkage into the crown ether macrocycle can introduce redox-responsiveness, allowing for the controlled binding and release of guest ions. Disulfide, bis(2-bromoethyl) can be reacted with diols under basic conditions to form these functionalized crown ethers.[9]

Advanced Applications in Drug Development

The cleavable disulfide bond in Disulfide, bis(2-bromoethyl) makes it an attractive linker for the development of stimuli-responsive drug delivery systems and prodrugs.[12][13][14]

In the field of targeted cancer therapy, drug delivery systems are designed to release their payload specifically at the tumor site to minimize side effects on healthy tissues.[15] The tumor microenvironment is characterized by a significantly higher concentration of glutathione (GSH) compared to the extracellular space.[4][12] This redox potential difference can be exploited to trigger the release of drugs from carriers containing disulfide linkers. Nanoparticles or polymer-drug conjugates synthesized using Disulfide, bis(2-bromoethyl) as a linker can remain stable in the bloodstream and release the conjugated drug upon entering the tumor cells, where the disulfide bond is cleaved by GSH.[3]

In the realm of bioconjugation, particularly in the development of antibody-drug conjugates (ADCs), precise control over the drug-to-antibody ratio (DAR) and the stability of the linkage are paramount. While not a direct application of Disulfide, bis(2-bromoethyl) itself, the principle of using bifunctional reagents to bridge disulfide bonds is a key strategy. This involves the reduction of native disulfide bonds in a protein, followed by reaction with a linker that can covalently connect the two resulting thiol groups. This "disulfide re-bridging" maintains the structural integrity of the protein while introducing a payload. The chemistry of Disulfide, bis(2-bromoethyl) provides a conceptual basis for the design of such advanced bioconjugation reagents.

Experimental Protocols

Protocol 1: Synthesis of Disulfide, bis(2-bromoethyl) via Oxidation of 2-Bromoethanethiol

This protocol describes a laboratory-scale synthesis of Disulfide, bis(2-bromoethyl) using hydrogen peroxide as the oxidizing agent.

Materials:

• 2-Bromoethanethiol

• 30% Hydrogen peroxide (H₂O₂) solution

• Dichloromethane (CH₂Cl₂)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Stirring bar

• Dropping funnel

• Separatory funnel

• Rotary evaporator

Procedure:

• In a 250 mL round-bottom flask equipped with a stirring bar, dissolve 2-bromoethanethiol (10.0 g, 71.9 mmol) in 100 mL of dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Slowly add 30% hydrogen peroxide (8.2 g, 71.9 mmol) dropwise to the stirred solution over a period of 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Transfer the reaction mixture to a separatory funnel and wash with saturated sodium bicarbonate solution (2 x 50 mL) to neutralize any remaining acid and decompose excess hydrogen peroxide.

• Wash the organic layer with water (50 mL) and then with brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude product by vacuum distillation or column chromatography on silica gel to yield pure Disulfide, bis(2-bromoethyl).

Diagram of the Synthetic Workflow:

Caption: Workflow for the synthesis of Disulfide, bis(2-bromoethyl).

Protocol 2: Synthesis of N-Phenylthiomorpholine

This protocol outlines the synthesis of a thiomorpholine derivative using Disulfide, bis(2-bromoethyl) and aniline.

Materials:

• Disulfide, bis(2-bromoethyl)

• Aniline

• Triethylamine (Et₃N)

• Acetonitrile (CH₃CN)

• Round-bottom flask

• Reflux condenser

• Stirring bar

• Standard work-up and purification equipment

Procedure:

• In a 100 mL round-bottom flask equipped with a reflux condenser and a stirring bar, dissolve Disulfide, bis(2-bromoethyl) (2.80 g, 10.0 mmol) and aniline (0.93 g, 10.0 mmol) in 50 mL of acetonitrile.

• Add triethylamine (2.02 g, 20.0 mmol) to the mixture to act as a base.

• Heat the reaction mixture to reflux and maintain for 12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in dichloromethane (50 mL) and wash with water (2 x 25 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel to obtain N-phenylthiomorpholine.

Reaction Scheme:

Caption: Reaction scheme for the synthesis of N-Phenylthiomorpholine.

Conclusion and Future Perspectives

Disulfide, bis(2-bromoethyl) is a versatile and valuable reagent with a wide range of applications in modern chemistry. Its unique combination of a cleavable disulfide bond and reactive bromoethyl groups allows for the facile construction of stimuli-responsive materials, functional heterocycles, and advanced drug delivery systems. The experimental protocols provided in this guide serve as a starting point for researchers to explore and exploit the full potential of this remarkable compound. As the demand for smart materials and targeted therapeutics continues to grow, it is anticipated that the applications of Disulfide, bis(2-bromoethyl) and its derivatives will continue to expand, opening up new avenues for innovation in materials science and medicine.

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"Solubility and stability of Disulfide, bis(2-bromoethyl) in common lab solvents"

An In-depth Technical Guide to the Solubility and Stability of Disulfide, bis(2-bromoethyl) in Common Laboratory Solvents

Abstract

Disulfide, bis(2-bromoethyl) (CAS No. 1002-40-0) is a bifunctional organic compound featuring a reactive disulfide bond and two bromoethyl groups.[1][2] This structure makes it a valuable reagent in synthetic chemistry, particularly for applications involving dynamic covalent chemistry, polymer synthesis, and the development of therapeutic agents.[1][3] However, a comprehensive understanding of its fundamental physicochemical properties—namely its solubility and stability in common laboratory solvents—is critical for its effective use. This guide, designed for researchers, scientists, and drug development professionals, provides an in-depth analysis of these properties. By integrating theoretical principles with actionable experimental protocols, this document serves as a practical framework for predicting and empirically determining the behavior of Disulfide, bis(2-bromoethyl) in various solvent systems, ensuring procedural robustness and experimental success.

Introduction to Disulfide, bis(2-bromoethyl)

Disulfide, bis(2-bromoethyl), with the IUPAC name 1-bromo-2-(2-bromoethyldisulfanyl)ethane, is an organosulfur compound characterized by a central disulfide (-S-S-) linkage connecting two 2-bromoethyl moieties.[1][2]

Chemical Identity:

• Molecular Formula: C₄H₈Br₂S₂[1][2]

• Molecular Weight: 280.04 g/mol [1][2]

• CAS Number: 1002-40-0[1][2]

• Structure: Br-CH₂-CH₂-S-S-CH₂-CH₂-Br

The molecule's reactivity is dictated by two primary features:

• The Disulfide Bond: This covalent bond is susceptible to cleavage by reducing agents and can participate in thiol-disulfide exchange reactions, a cornerstone of dynamic covalent chemistry and a key interaction in biological systems.[1]

• The Bromoethyl Groups: The bromine atoms are good leaving groups, making the terminal carbons electrophilic and susceptible to nucleophilic substitution reactions.[1]

This dual reactivity allows the compound to be used as a cross-linking agent or as a building block for introducing specific functionalities into larger molecules.

Solubility Profile: A Predictive Framework

The solubility of a compound is governed by the principle of "similia similibus solvuntur" or "like dissolves like." The molecular structure of Disulfide, bis(2-bromoethyl) possesses both non-polar characteristics (the ethyl chains) and polar features (the electronegative bromine atoms and the disulfide bond). This suggests a nuanced solubility profile across solvents of varying polarities. While specific quantitative data is scarce, a qualitative prediction can be made. The presence of the non-polar bromoethyl groups suggests it is likely soluble in organic solvents such as dichloromethane and chloroform.[1]

Predicted Solubility in Common Laboratory Solvents

The following table provides a predicted solubility profile based on solvent polarity. These predictions should be confirmed empirically for precise quantitative applications.

Solvent	Class	Relative Polarity	Predicted Solubility	Rationale
Hexane	Non-polar, Aliphatic	0.009	Low to Medium	Favorable interaction with ethyl chains, but limited solvation of the disulfide bond.
Toluene	Non-polar, Aromatic	0.099	Medium	Aromatic ring can induce dipoles, offering slightly better solvation than hexane.
Dichloromethane (DCM)	Polar, Aprotic	0.309	High	Good balance of polarity to solvate the entire molecule effectively.[1]
Chloroform	Polar, Aprotic	0.259 (Varies)	High	Similar to DCM, effectively solvates organohalides.[1]
Tetrahydrofuran (THF)	Polar, Aprotic	0.207	High	Ether oxygen can act as a hydrogen bond acceptor, aiding solvation.
Ethyl Acetate	Polar, Aprotic	0.228	Medium to High	Ester functionality provides polarity for effective solvation.
Acetone	Polar, Aprotic	0.355	Medium	Ketone group provides polarity, but may be less effective for the non-polar regions.
Acetonitrile (ACN)	Polar, Aprotic	0.460	Low to Medium	High polarity may not favorably interact with the non-polar alkyl portions.
Dimethyl Sulfoxide (DMSO)	Polar, Aprotic	0.444	Low to Medium	Very high polarity makes it a poor match for the non-polar groups.
Methanol	Polar, Protic	0.762	Low	Protic nature and high polarity are unfavorable for the largely non-polar molecule.
Water	Polar, Protic	1.000	Insoluble	The compound is insufficiently polar to overcome the strong hydrogen bonding network of water.

Relative polarity values are indicative and sourced from established indices.[4]

Experimental Protocol for Solubility Determination

To move beyond prediction, empirical determination is essential. The equilibrium saturation method followed by gravimetric or spectroscopic analysis is a robust approach.

Workflow for Quantitative Solubility Measurement

Caption: Key chemical degradation pathways for Disulfide, bis(2-bromoethyl).

Experimental Protocol for Stability Assessment

A time-course study using a stability-indicating analytical method like HPLC or GC is the standard for assessing chemical stability.

Workflow for Stability Assessmentdot

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"Spectroscopic data (NMR, IR, Mass Spec) for Disulfide, bis(2-bromoethyl)"

Introduction

Disulfide, bis(2-bromoethyl), with the chemical formula C4H8Br2S2, is a symmetrical disulfide containing two bromoethyl groups.[1] Its structure, characterized by a disulfide bond (-S-S-) linking two 2-bromoethyl moieties, makes it a subject of interest in various chemical research areas, including the synthesis of multidentate ligands and as a linker in more complex molecular architectures. This guide provides a comprehensive overview of the spectroscopic data for disulfide, bis(2-bromoethyl), offering researchers, scientists, and drug development professionals a detailed analysis of its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) characteristics for its unambiguous identification and characterization.

Molecular Structure and Properties

The fundamental properties of Disulfide, bis(2-bromoethyl) are summarized in the table below.

Property	Value	Source
IUPAC Name	1-bromo-2-(2-bromoethyldisulfanyl)ethane	PubChem[1]
CAS Number	1002-40-0	PubChem[1]
Molecular Formula	C4H8Br2S2	PubChem[1]
Molecular Weight	280.0 g/mol	PubChem[1]

The molecular structure of disulfide, bis(2-bromoethyl) is illustrated in the following diagram:

Caption: Molecular structure of Disulfide, bis(2-bromoethyl).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for elucidating the structure of organic molecules. For disulfide, bis(2-bromoethyl), both ¹H and ¹³C NMR provide critical information about the electronic environment of the hydrogen and carbon atoms, respectively.

Experimental Protocol for NMR Data Acquisition

A general protocol for acquiring NMR spectra of disulfide, bis(2-bromoethyl) is as follows:

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃).

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.0 ppm).

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire the spectrum using a standard pulse sequence.

  • Optimize spectral width and number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • A sufficient number of scans is required due to the low natural abundance of ¹³C.

Predicted ¹H NMR Spectral Data

Due to the symmetry of the molecule, the ¹H NMR spectrum of disulfide, bis(2-bromoethyl) is expected to show two signals, both of which will be triplets due to coupling with the adjacent CH₂ group.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~3.6	Triplet	4H	-CH₂-Br
~3.1	Triplet	4H	-S-CH₂-

Interpretation:

• The downfield chemical shift of the methylene protons adjacent to the bromine atom (~3.6 ppm) is due to the strong deshielding effect of the electronegative bromine.

• The methylene protons adjacent to the sulfur atom are expected to appear at a slightly upfield position (~3.1 ppm) compared to those next to bromine.

• The triplet multiplicity for both signals arises from the coupling with the two protons on the neighboring carbon atom (n+1 rule, where n=2).

Predicted ¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum is predicted to show two distinct signals corresponding to the two non-equivalent carbon environments in the molecule.

Chemical Shift (δ, ppm)	Assignment
~38	-S-CH₂-
~30	-CH₂-Br

Interpretation:

• The carbon atom directly bonded to the sulfur is expected to have a chemical shift of around 38 ppm.

• The carbon atom bonded to the more electronegative bromine atom will be deshielded and is predicted to appear at approximately 30 ppm.

Caption: Predicted NMR correlations for Disulfide, bis(2-bromoethyl).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Experimental Protocol for IR Data Acquisition

A typical procedure for obtaining an IR spectrum is as follows:

• Sample Preparation: A small amount of the liquid sample can be placed between two salt plates (e.g., NaCl or KBr) to form a thin film. Alternatively, an ATR (Attenuated Total Reflectance) accessory can be used.

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is commonly used.

• Data Acquisition: The spectrum is recorded over the mid-infrared range (typically 4000-400 cm⁻¹).

Predicted IR Spectral Data

The IR spectrum of disulfide, bis(2-bromoethyl) is expected to exhibit characteristic absorption bands for C-H, C-S, S-S, and C-Br bonds.

Wavenumber (cm⁻¹)	Intensity	Assignment
2960-2850	Medium	C-H stretching (alkane)
1450-1400	Medium	C-H bending (scissoring)
700-600	Strong	C-Br stretching
700-600	Weak	C-S stretching
500-400	Weak	S-S stretching

Interpretation:

• The presence of alkane C-H bonds is confirmed by the stretching and bending vibrations in their characteristic regions.

• A strong absorption band in the lower frequency region (700-600 cm⁻¹) is indicative of the C-Br stretching vibration.

• The C-S and S-S stretching vibrations are expected to be weak and appear in the fingerprint region of the spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification.

Experimental Protocol for Mass Spectrometry Data Acquisition

A standard method for obtaining the mass spectrum is:

• Sample Introduction: The sample is introduced into the mass spectrometer, often via a direct insertion probe or after separation by gas chromatography (GC-MS).

• Ionization: Electron Ionization (EI) is a common method for generating ions.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer.

• Detection: The abundance of each ion is measured, and a mass spectrum is generated.

Mass Spectral Data

The mass spectrum of disulfide, bis(2-bromoethyl) has been reported in the NIST database.[1]

m/z	Relative Intensity	Assignment
280, 282, 284	Low	Molecular ion peak ([M]⁺) cluster
107, 109	High	[CH₂CH₂Br]⁺ fragment

Interpretation:

• The molecular ion peak cluster at m/z 280, 282, and 284 is expected due to the presence of two bromine atoms (isotopes ⁷⁹Br and ⁸¹Br). The relative intensities of these peaks would follow a characteristic pattern for a dibrominated compound.

• The most prominent peaks in the spectrum are observed at m/z 107 and 109. These correspond to the [CH₂CH₂Br]⁺ fragment, which is formed by the cleavage of the S-CH₂ bond. The two peaks are due to the two isotopes of bromine. The fragmentation pathway is illustrated below.

Caption: Proposed fragmentation pathway for Disulfide, bis(2-bromoethyl) in mass spectrometry.

Conclusion

This technical guide provides a detailed overview of the expected and reported spectroscopic data for disulfide, bis(2-bromoethyl). The predicted ¹H and ¹³C NMR spectra, along with the characteristic IR absorption bands and the mass spectrometry fragmentation pattern, serve as a valuable reference for the structural confirmation and purity assessment of this compound in research and development settings. While experimental spectra are the gold standard for confirmation, the data and interpretations presented here offer a robust framework for the spectroscopic analysis of disulfide, bis(2-bromoethyl).

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Disulfide, bis(2-bromoethyl): A Homobifunctional Crosslinker with a Cleavable Core

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Disulfide, bis(2-bromoethyl), with the chemical formula C₄H₈Br₂S₂, is a homobifunctional crosslinking agent that offers significant utility in chemical biology, proteomics, and drug development.[1][2] Its structure is defined by two reactive bromoethyl groups at either end of a central, redox-sensitive disulfide bond.[1] This unique architecture allows it to covalently link molecules through stable thioether bonds while providing a mechanism for cleaving this linkage under mild reducing conditions. This guide provides a comprehensive overview of its chemical nature, mechanism of action, key applications, and detailed protocols for its use, designed for professionals engaged in advanced scientific research.

Introduction to Homobifunctional Crosslinking

In the study of molecular interactions and the construction of complex bioconjugates, crosslinkers are indispensable tools. Homobifunctional crosslinkers are a class of reagents that possess two identical reactive groups, enabling them to covalently link two similar functional groups, often within a single protein or between interacting proteins.[3][4][5] These reagents are fundamental for stabilizing protein structures, elucidating protein-protein interactions (PPIs), and assembling multi-subunit complexes.[3]

Disulfide, bis(2-bromoethyl), also known as 1,2-bis(2-bromoethyl)disulfane, distinguishes itself within this class.[1] Its power lies in its dual-faceted nature:

• Homobifunctionality: The two bromoethyl groups serve as potent alkylating agents, readily reacting with nucleophiles such as the thiol groups of cysteine residues.[1] The presence of bromine, a good leaving group, enhances the reactivity of these terminals compared to their chloro- or fluoro-analogs.[1]

• Cleavability: The central disulfide (S-S) bond is stable under many physiological conditions but can be selectively cleaved by reducing agents like dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP).[6][7] This feature is critical for applications where the reversal of the crosslink is necessary, such as in the analysis of crosslinked complexes or for drug release within the reducing environment of the cell cytoplasm.[6]

Physicochemical Properties and Synthesis

A thorough understanding of the molecule's properties is essential for its effective application.

Table 1: Physicochemical Properties of Disulfide, bis(2-bromoethyl)

Property	Value	Source
IUPAC Name	1-bromo-2-(2-bromoethyldisulfanyl)ethane	[1][2]
Molecular Formula	C₄H₈Br₂S₂	[1][2]
Molecular Weight	~280.0 g/mol	[1][2]
Appearance	Likely a colorless liquid or solid at room temperature	[1]
Solubility	Soluble in organic solvents (e.g., dichloromethane, chloroform)	[1]
Stability	The S-S bond is generally stable but susceptible to cleavage under strong reducing, acidic, or basic conditions.	[1]

Synthesis Overview The synthesis of Disulfide, bis(2-bromoethyl) can be achieved through methods such as the oxidation of a corresponding dithiol precursor.[1] A common approach involves the reaction of 2-bromoethanol with a sulfur source, followed by an oxidation step to form the disulfide bridge.[1]

The Dual Mechanism: Alkylation and Reduction

The utility of Disulfide, bis(2-bromoethyl) is rooted in two distinct chemical reactions: the formation of stable covalent bonds via its bromoethyl groups and the cleavage of its disulfide core.

Homobifunctional Alkylation

The bromoethyl groups react with nucleophiles via an SN2 mechanism. In biological systems, the most reactive nucleophiles are the deprotonated thiol groups (thiolates) of cysteine residues. The reaction proceeds as follows:

• A thiol-containing molecule (e.g., a protein with an accessible cysteine residue) attacks one of the electrophilic carbons adjacent to a bromine atom.

• The bromine atom is displaced as a bromide ion, forming a stable thioether bond.

• The second bromoethyl group on the crosslinker remains available to react with another thiol group, either on the same protein (intramolecular crosslink) or on a different protein (intermolecular crosslink).

This process effectively "tethers" two thiol-containing molecules together.

Caption: Homobifunctional crosslinking mechanism.

Reductive Cleavage

The disulfide bond at the core of the crosslinker provides a "release" mechanism. In the presence of a reducing agent like DTT, a thiol-disulfide exchange reaction occurs.[6] This reaction breaks the S-S bond within the linker, regenerating the free thiol groups on the target proteins and releasing them from the crosslinked complex.

Caption: Reductive cleavage of the disulfide bridge.

Applications in Research and Drug Development

The unique properties of Disulfide, bis(2-bromoethyl) make it a versatile tool for several advanced applications.

• Mapping Protein-Protein Interactions (PPIs): By "freezing" transient or weak interactions between proteins in their native environment, the crosslinker allows for the isolation and identification of binding partners using techniques like co-immunoprecipitation followed by mass spectrometry.[8][9] The cleavable nature simplifies sample analysis, as the crosslinked proteins can be separated before identification.[8][10]

• Structural Proteomics: The distance between the two reactive ends of the linker acts as a "molecular ruler." Identifying crosslinked residues provides spatial constraints that can be used to model the three-dimensional structure of proteins and protein complexes.[11][12]

• Drug Delivery Systems: The crosslinker can be used to create biodegradable polymers or hydrogels for controlled drug release.[1][13] The disulfide bonds degrade in the reducing intracellular environment, releasing the encapsulated therapeutic agent.

• Bioconjugation: It is employed in creating antibody-drug conjugates (ADCs) or other targeted therapies.[13] A cytotoxic drug can be attached to an antibody via the linker, allowing for targeted delivery to cancer cells. Once internalized, the reducing environment of the cell cleaves the linker, releasing the active drug.

Experimental Protocol: Intermolecular Crosslinking of Proteins

This protocol provides a generalized workflow for crosslinking two proteins (Protein A and Protein B) containing accessible cysteine residues.

Reagents and Materials

• Purified Protein A and Protein B in a non-nucleophilic buffer (e.g., PBS or HEPES, pH 7.2-7.5).

• Disulfide, bis(2-bromoethyl) stock solution (e.g., 10 mM in DMSO or DMF).

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0).

• Reducing agent (e.g., 1 M DTT).

• SDS-PAGE materials (gels, running buffer, loading dye).

Experimental Workflow

Caption: General experimental workflow for protein crosslinking.

Step-by-Step Methodology

• Preparation: Combine Protein A and Protein B in a microcentrifuge tube at a desired molar ratio (e.g., 1:1) in a suitable reaction buffer. The final protein concentration should be empirically determined but typically falls in the low micromolar range to favor intermolecular crosslinking.

  • Causality: The reaction is performed in a buffer devoid of primary amines or thiols (like Tris or mercaptoethanol) to prevent them from competing with the target proteins for the crosslinker. The pH is kept near neutral to maintain protein stability while allowing for sufficient nucleophilicity of the cysteine thiols.

• Crosslinking Reaction: Add the Disulfide, bis(2-bromoethyl) stock solution to the protein mixture. A common starting point is a 20- to 50-fold molar excess of the crosslinker relative to the total protein concentration.[9] Vortex gently and incubate at room temperature for 30-60 minutes.

  • Causality: A molar excess of the crosslinker drives the reaction to completion. The incubation time is a critical parameter that may need optimization to maximize crosslinking while minimizing protein aggregation.

• Quenching: Stop the reaction by adding a quenching buffer, such as Tris, to a final concentration of 20-50 mM. Incubate for an additional 15 minutes.

  • Causality: The primary amine in Tris buffer is a nucleophile that reacts with any remaining unreacted bromoethyl groups on the crosslinker, preventing further non-specific reactions.

• Analysis by SDS-PAGE:

  • Sample 1 (Non-Reduced): Mix an aliquot of the quenched reaction with non-reducing SDS-PAGE sample buffer (lacking DTT or β-mercaptoethanol).

  • Sample 2 (Reduced): To another aliquot, add DTT to a final concentration of 50-100 mM. Incubate at 95°C for 5 minutes. Mix with standard reducing SDS-PAGE sample buffer.

  • Run both samples on an SDS-PAGE gel alongside appropriate controls (e.g., individual proteins with and without crosslinker).

  • Self-Validation: Comparing the non-reduced and reduced samples validates the crosslinking. A high molecular weight band corresponding to the crosslinked A-B dimer should appear in the non-reduced lane and disappear in the reduced lane, with a concurrent reappearance of the monomeric protein bands.

Data Interpretation

Table 2: Expected SDS-PAGE Results

Lane Description	Expected Bands	Interpretation
1. Protein A alone	Band at MW of A	Control
2. Protein B alone	Band at MW of B	Control
3. A+B, no crosslinker	Bands at MW of A and B	Control, shows no spontaneous dimerization
4. A+B with crosslinker (Non-Reduced)	Bands at MW of A, B, and a new band at MW of A+B	Successful intermolecular crosslinking
5. A+B with crosslinker (Reduced)	Bands at MW of A and B (A+B band disappears)	Confirms the crosslink is disulfide-based and cleavable

Safety and Handling

Disulfide, bis(2-bromoethyl) is a reactive alkylating agent and should be handled with care.

• Wear appropriate personal protective equipment (PPE), including gloves and safety goggles.[14][15][16][17]

• Work in a well-ventilated area or a chemical fume hood.[14][18]

• Avoid contact with skin and eyes.[15][16] Wash hands thoroughly after handling.[14][15]

• Store the compound under recommended conditions, typically at 2-8°C, to ensure stability.[13]

Conclusion

Disulfide, bis(2-bromoethyl) is a powerful and versatile chemical tool. Its homobifunctional nature allows for the efficient and specific covalent linkage of thiol-containing molecules, while its cleavable disulfide core provides an essential layer of control and reversibility. This dual functionality makes it highly valuable for researchers investigating protein interactions, designing novel biomaterials, and developing next-generation targeted therapeutics. By understanding its chemical principles and applying rigorous, self-validating protocols, scientists can effectively harness its capabilities to advance their research objectives.

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An In-depth Technical Guide to the Bifunctional Reactivity of Disulfide, bis(2-bromoethyl)

Abstract

Disulfide, bis(2-bromoethyl), with the chemical formula (BrCH₂CH₂S)₂, is a compelling molecule for researchers at the nexus of polymer chemistry, drug delivery, and materials science. Its structure is deceptively simple, yet it harbors two distinct and potent reactive functionalities: a redox-sensitive disulfide bond and two electrophilic bromoethyl groups. This unique bifunctional nature allows it to act as a versatile building block for creating advanced materials with tailored properties, such as stimuli-responsive hydrogels and targeted drug-conjugates. This guide provides an in-depth exploration of its dual reactivity, detailing the underlying chemical mechanisms, offering practical experimental protocols, and discussing its application in creating sophisticated, functional systems.

Introduction: The Duality of a Unique Crosslinker

At its core, the utility of Disulfide, bis(2-bromoethyl) stems from its possession of two orthogonal reactive centers. This allows for a two-stage approach to material design: first, the formation of stable covalent linkages via the bromoethyl arms, and second, the introduction of a "smart" or stimuli-responsive characteristic through the disulfide bridge.

• The Alkylating Arms: The two 2-bromoethyl moieties (-CH₂CH₂Br) act as potent electrophiles. The bromine atom is an excellent leaving group, making the adjacent carbon susceptible to nucleophilic attack by groups such as thiols (-SH) or amines (-NH₂). This enables the molecule to function as a homobifunctional crosslinker , covalently linking two nucleophilic sites to form stable thioether or amine bonds.

• The Redox-Active Core: The central disulfide bond (-S-S-) is the molecule's triggerable element. While stable in many chemical environments, it can be selectively cleaved under reducing conditions.[1] This is particularly relevant in biological systems, where the intracellular environment has a significantly higher concentration of reducing agents like glutathione (GSH) compared to the extracellular space.[2] This differential provides a mechanism for creating materials that are stable in circulation but degrade or release a payload upon entering a cell.[2][3]

Core Chemical and Physical Properties

A foundational understanding of the molecule's properties is essential for its effective application.

Property	Value	Source
IUPAC Name	1-bromo-2-(2-bromoethyldisulfanyl)ethane	[4][5]
CAS Number	1002-40-0	[4][5]
Molecular Formula	C₄H₈Br₂S₂	[4][5]
Molecular Weight	~280.0 g/mol	[4][5]
Appearance	Likely a colorless liquid or solid	[5]
Solubility	Likely soluble in organic solvents (e.g., DCM, Chloroform)	[5]

Visualization of the Core Structure

The diagram below illustrates the key functional components of the Disulfide, bis(2-bromoethyl) molecule.

Caption: Structure of Disulfide, bis(2-bromoethyl).

The Two Faces of Reactivity: Mechanisms and Applications

This section dissects the two primary modes of reactivity, providing mechanistic insights and illustrating their practical utility.

A. The Bromoethyl Arms: Forging Stable Crosslinks

The terminal bromine atoms make Disulfide, bis(2-bromoethyl) a potent alkylating agent. The reactivity is enhanced compared to its chloro- or fluoro-analogues due to the better leaving group ability of bromide.[5] This functionality is primarily exploited for creating stable, covalently crosslinked networks in polymers or for conjugating molecules.

Mechanism: Nucleophilic Substitution (Sₙ2)

The reaction proceeds via a bimolecular nucleophilic substitution (Sₙ2) mechanism. A nucleophile (Nu:), such as a deprotonated thiol (thiolate, R-S⁻) or a primary amine (R-NH₂), attacks the carbon atom bonded to the bromine. This attack occurs from the backside, leading to an inversion of stereochemistry (though not relevant for this achiral molecule) and displacing the bromide ion.

Caption: Workflow for hydrogel synthesis and testing.

Safety and Handling

As with any reactive chemical, proper safety precautions are paramount.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile) when handling Disulfide, bis(2-bromoethyl) and its solutions. *[6][7][8] Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of any potential vapors. A[6][8]void contact with skin and eyes. *[8] Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing and reducing agents.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not flush down the drain.

[6]***

Conclusion and Future Outlook

Disulfide, bis(2-bromoethyl) is more than just a chemical reagent; it is an enabling tool for the design of intelligent and functional materials. Its predictable, bifunctional reactivity allows for the straightforward creation of systems that can respond to specific biological cues. The principles outlined in this guide—stable network formation via alkylation and triggered disassembly via disulfide reduction—form a powerful paradigm in materials science. Future innovations will likely involve integrating this chemistry into more complex architectures, such as multi-layered nanoparticles, 3D-printed scaffolds for tissue engineering, and sophisticated antibody-drug conjugates, further harnessing its unique dual nature to solve pressing challenges in medicine and research.

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Protocols & Analytical Methods

Application Notes and Protocols: A Guide to Site-Specific Antibody Conjugation via Disulfide Bridging with Bis(2-bromoethyl) Disulfide

For researchers, scientists, and drug development professionals, the pursuit of homogeneous and stable antibody conjugates is paramount for therapeutic and diagnostic applications. Site-specific conjugation strategies offer significant advantages over random methods, ensuring a defined drug-to-antibody ratio (DAR) and preserving the antibody's antigen-binding affinity. This document provides a detailed protocol and technical insights for the disulfide bridging of antibodies using bis(2-bromoethyl) disulfide, a homobifunctional crosslinking agent that re-establishes a covalent linkage between the antibody's heavy and light chains following a mild reduction of the native disulfide bonds.

Introduction: The Rationale for Disulfide Bridging

Monoclonal antibodies (mAbs) possess several interchain disulfide bonds that are crucial for their structural integrity and function.[1] These bonds, particularly in the hinge region, can be selectively reduced to yield free thiol groups, which then serve as specific handles for conjugation. Bis-alkylating reagents, such as bis(2-bromoethyl) disulfide, are designed to react with these pairs of thiols, effectively "re-bridging" the disulfide bond with a synthetic linker.[2][3] This approach maintains the overall architecture of the antibody, a key factor in preserving its biological activity.[4]

The primary advantage of this methodology is the generation of homogeneous antibody-drug conjugates (ADCs) with a controlled DAR, typically of 4 when targeting the four interchain disulfide bonds of an IgG1 antibody.[5][6] This homogeneity is a critical quality attribute for therapeutic ADCs, as it ensures consistent efficacy and a predictable pharmacokinetic profile.[7] Furthermore, re-bridging the disulfide bond enhances the stability of the conjugate compared to simple maleimide-based conjugation, which can be susceptible to deconjugation in vivo.[2][3]

Mechanism of Action

The disulfide bridging process using bis(2-bromoethyl) disulfide is a two-step reaction. The first step involves the selective reduction of the antibody's interchain disulfide bonds to generate free sulfhydryl groups. The second step is the bis-alkylation reaction where the bis(2-bromoethyl) disulfide crosslinks the proximal thiols.

Caption: Workflow of antibody disulfide bridging.

The bromoethyl groups are electrophilic and readily react with the nucleophilic thiolates of the cysteine residues, forming stable thioether bonds. This reaction effectively reinstates the covalent linkage between the antibody chains.

Materials and Reagents

This section outlines the necessary materials and reagents for the successful execution of the disulfide bridging protocol.

Reagent	Supplier	Purpose	Recommended Purity/Grade
Monoclonal Antibody (e.g., Trastuzumab)	In-house or Commercial	Protein to be conjugated	>95% pure, in a suitable buffer (e.g., PBS)
bis(2-bromoethyl) disulfide	Commercial Vendor	Disulfide bridging agent	>95%
Tris(2-carboxyethyl)phosphine (TCEP)	Commercial Vendor	Reducing agent	>98%
Phosphate Buffered Saline (PBS), pH 7.4	In-house or Commercial	Reaction and storage buffer	Molecular biology grade
Ethylenediaminetetraacetic acid (EDTA)	Commercial Vendor	Chelating agent to prevent re-oxidation	>99%
Dimethyl sulfoxide (DMSO)	Commercial Vendor	Solvent for dissolving the bridging reagent	Anhydrous, >99.5%
Desalting Columns (e.g., Zeba™ Spin Desalting Columns)	Commercial Vendor	Buffer exchange and removal of excess reagents	Appropriate size for the reaction scale
Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE) reagents	Commercial Vendor	Analysis of conjugation reaction	Precast gels and running buffers
Mass Spectrometer (e.g., LC-MS)	N/A	Characterization of the final conjugate	High-resolution instrument

Experimental Protocol

This protocol is a general guideline and may require optimization for different antibodies and desired payloads.

Antibody Preparation

• Start with a solution of the antibody at a concentration of 1-10 mg/mL in a suitable buffer, such as PBS, pH 7.4.

• If the antibody is in a buffer containing primary amines (e.g., Tris), exchange it into PBS using a desalting column.

Selective Reduction of Interchain Disulfide Bonds

The goal is to selectively reduce the more accessible interchain disulfide bonds while leaving the intrachain disulfides intact.[3]

• To the antibody solution, add a solution of TCEP. A typical starting point is to use 10 equivalents of TCEP per antibody molecule.

• Incubate the reaction at 37°C for 1 hour.[8] The optimal reduction time and temperature may need to be determined empirically for each antibody.

• It is crucial to prevent the re-oxidation of the generated thiols. This can be achieved by including a chelating agent like EDTA (e.g., 5 mM) in the reaction buffer.[9]

Caption: Experimental workflow for disulfide bridging.

Disulfide Bridging Reaction

• Prepare a stock solution of bis(2-bromoethyl) disulfide in an organic solvent such as DMSO.

• Add the bis(2-bromoethyl) disulfide solution to the reduced antibody solution. A common starting point is to use a 20-fold molar excess of the bridging reagent over the antibody.[5]

• The reaction can be incubated overnight at 4°C or for 4 hours at room temperature.[5] Optimization of reaction time and temperature is recommended to maximize the yield of the fully re-bridged antibody and minimize the formation of undesired side products.

Purification of the Conjugate

• After the incubation period, remove the excess bridging reagent and other small molecules by buffer exchange using a desalting column.

• The purified conjugate should be stored in a suitable buffer, such as PBS, at 4°C for short-term storage or at -80°C for long-term storage.

Characterization and Quality Control

Thorough characterization of the final conjugate is essential to ensure its quality and suitability for downstream applications.

Analytical Technique	Purpose	Expected Outcome
SDS-PAGE (Non-reducing and Reducing)	To assess the extent of conjugation and the integrity of the antibody.	Under non-reducing conditions, a shift in the molecular weight of the full antibody band (~150 kDa) indicates successful conjugation. The absence of significant "half-antibody" bands (~75 kDa) suggests efficient re-bridging.[8][10] Under reducing conditions, the heavy and light chains will separate.
Mass Spectrometry (LC-MS)	To determine the drug-to-antibody ratio (DAR) and confirm the identity of the conjugate.	High-resolution mass spectrometry can provide precise mass measurements, allowing for the determination of the number of conjugated linkers per antibody.[11][12]
Size Exclusion Chromatography (SEC)	To assess the level of aggregation in the final product.	A single, sharp peak corresponding to the monomeric antibody conjugate indicates a low level of aggregation.
Antigen Binding Assay (e.g., ELISA)	To confirm that the conjugation process has not compromised the antibody's ability to bind to its target antigen.	The binding affinity of the conjugate should be comparable to that of the unmodified antibody.[4][13]

Troubleshooting and Optimization

Problem	Potential Cause	Suggested Solution
Low Conjugation Efficiency	Incomplete reduction of disulfide bonds.	Increase the concentration of TCEP or the reduction time/temperature.
Insufficient amount of bridging reagent.	Increase the molar excess of bis(2-bromoethyl) disulfide.
Formation of "Half-Antibody" Species	Intra-chain bridging of heavy chain cysteines.[10]	Optimize the reaction conditions (e.g., lower temperature, shorter reaction time). The structure of the hinge region can also influence this outcome.[10]
Aggregation of the Conjugate	Hydrophobicity of the linker-payload.	Include a hydrophilic spacer (e.g., PEG) in the linker design. Optimize buffer conditions (e.g., pH, ionic strength).
Loss of Antigen Binding	Modification of critical residues in the antigen-binding site.	This is less likely with disulfide bridging, which targets the hinge region. However, if observed, consider alternative conjugation strategies.

Conclusion

The disulfide bridging of antibodies using bis(2-bromoethyl) disulfide offers a robust and reliable method for the production of homogeneous and stable antibody conjugates. By carefully controlling the reduction and conjugation steps, researchers can generate site-specific conjugates with a defined DAR, which is a critical step in the development of next-generation antibody-based therapeutics and diagnostics. The protocol and insights provided in this application note serve as a comprehensive guide for scientists and professionals in the field of drug development.

References

• Hull, E. A. (n.d.). Antibody Conjugates via Disulfide Bridging. UCL Discovery. Retrieved from [Link]

• Marzahn, M. R., et al. (2021). Expanding the scope of antibody rebridging with new pyridazinedione-TCO constructs. bioRxiv. Retrieved from [Link]

• Badescu, G., et al. (2014). Bridging Disulfides for Stable and Defined Antibody Drug Conjugates. Bioconjugate Chemistry, 25(6), 1124–1136. Retrieved from [Link]

• Steen, J. S., et al. (2020). Efficient and selective antibody modification with functionalised divinyltriazines. Organic & Biomolecular Chemistry, 18(26), 4974–4980. Retrieved from [Link]

• Yang, R., et al. (2020). Optimization and kinetic modeling of interchain disulfide bond reoxidation of monoclonal antibodies in bioprocesses. mAbs, 12(1), 1827438. Retrieved from [Link]

• Biointron. (2024, April 26). Advanced Analytical Techniques for Antibody Characterization. Retrieved from [Link]

• A, S., & A, A. (2023). Analytical Techniques for the Characterization and Quantification of Monoclonal Antibodies. Journal of Applied Bioanalysis, 9(1). Retrieved from [Link]

• Al-Mughaid, H., et al. (2020). Site-Selective Disulfide Modification of Proteins: Expanding Diversity beyond the Proteome. Angewandte Chemie International Edition, 59(42), 18398-18413. Retrieved from [Link]

• Shukla, A. A., & Aranha, A. (2023). Analytical Techniques for the Characterization and Quantification of Monoclonal Antibodies. Journal of Applied Bioanalysis, 9(1), 1-13. Retrieved from [Link]

• Chudasama, V., et al. (2018). New methods of disulfide re-bridging. Horizon 2020. Retrieved from [Link]

• Parker, J. (2025, February 24). 5 Critical Insights You Need to Know About Antibody Characterization in 2025. LinkedIn. Retrieved from [Link]

• Nunes, J. P. M., et al. (2014). Homogeneous Bispecifics by Disulfide Bridging. Bioconjugate Chemistry, 25(8), 1497–1504. Retrieved from [Link]

• Orozco, C. T., et al. (2022). All-in-one disulfide bridging enables the generation of antibody conjugates with modular cargo loading. Chemical Science, 13(12), 3531–3537. Retrieved from [Link]

• Walsh, S. J., et al. (2022). All-in-one disulfide bridging enables the generation of antibody conjugates with modular cargo loading. Chemical Science, 13(12), 3531–3537. Retrieved from [Link]

• Badescu, G., et al. (2014). Bridging disulfides for stable and defined antibody drug conjugates. Bioconjugate Chemistry, 25(6), 1124-36. Retrieved from [Link]

• Orozco, C. T. (2022). Development of a Novel Bioconjugation Platform for the Generation of Homogenous Antibody-Drug Conjugates. University of Cambridge. Retrieved from [Link]

• Lu, D., et al. (2020). Site-specific conjugation of native antibody. Antibody Therapeutics, 3(4), 272-279. Retrieved from [Link]

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• Shaver, A., et al. (2021). Synthesis of Disulfide-Bridging Trehalose Polymers for Antibody and Fab Conjugation Using a Bis-Sulfone ATRP Initiator. Biomacromolecules, 22(5), 2006-2014. Retrieved from [Link]

• Bernardim, B., et al. (2016). Protein Modification, Bioconjugation, and Disulfide Bridging Using Bromomaleimides. Bioconjugate Chemistry, 27(1), 139-147. Retrieved from [Link]

• Chudasama, V., et al. (2016). Homogeneous antibody-drug conjugates via site-selective disulfide bridging. Chemical Communications, 52(1), 103-106. Retrieved from [Link]

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Application Notes and Protocols: Disulfide, bis(2-bromoethyl) in Advanced Polymer Chemistry

An In-Depth Guide for Advanced Polymer Synthesis

Introduction: A Bifunctional Building Block for Smart Polymers

In the landscape of advanced polymer chemistry, precision in macromolecular design is paramount for creating materials with bespoke functionalities. Disulfide, bis(2-bromoethyl) (C₄H₈Br₂S₂) emerges as a pivotal building block for this purpose. Its molecular architecture is deceptively simple yet remarkably powerful: a central, redox-labile disulfide bond flanked by two bromoethyl groups. This unique structure imparts a dual functionality; the disulfide bond serves as a cleavable linker sensitive to reducing environments, while the terminal bromine atoms act as efficient initiation sites for controlled radical polymerization techniques.[1]

This combination allows for the synthesis of well-defined polymers with a strategically placed "fault line." This inherent cleavability is the cornerstone of its application in creating stimuli-responsive materials, particularly for biomedical applications like drug delivery and the development of dynamic materials such as self-healing networks.[2][3] This guide provides an in-depth exploration of the causality behind its use, detailed protocols for its application, and the theoretical framework underpinning its function in modern polymer synthesis.

Part 1: The Core Principle - Dynamic Disulfide Chemistry in a Polymeric Context

The utility of Disulfide, bis(2-bromoethyl) is rooted in the dynamic nature of the disulfide bond. Unlike robust carbon-carbon backbones, the disulfide linkage can be reversibly cleaved and reformed under specific chemical conditions, a field known as dynamic covalent chemistry.[2]

Redox-Responsiveness: The Glutathione Trigger

The primary stimulus for disulfide bond cleavage in a biological context is the significant redox potential difference between the extracellular and intracellular environments.[4]

• Extracellular Environment: Characterized by low concentrations of reducing agents (e.g., glutathione (GSH) in the μM range). Here, disulfide bonds within a polymer structure remain largely intact, ensuring the stability of the macromolecule or its self-assembled nanostructure.[4]

• Intracellular Environment: Exhibits a much higher GSH concentration (in the mM range, approximately 1-10 mM).[4][5] This abundance of GSH readily reduces the disulfide bond, cleaving it to form two thiol groups.[6]

This disparity is exploited to design drug delivery systems that are stable in circulation but disassemble to release their therapeutic payload once inside a target cell, particularly cancer cells which often exhibit elevated GSH levels.[7][8]

Dynamic Exchange: The Basis for Self-Healing

Beyond simple cleavage, disulfide bonds can undergo exchange reactions (metathesis) with other disulfide bonds or thiols.[9] This process allows for the rearrangement of cross-links within a polymer network. When a material is damaged, these dynamic exchange reactions can occur across the fractured interface, enabling the reformation of covalent bonds and restoring the material's integrity.[10][11][12] This process can often be facilitated by mild stimuli such as heat or light to increase chain mobility and the rate of exchange.[2]

Part 2: Application in Controlled Radical Polymerization

The two bromoethyl groups on Disulfide, bis(2-bromoethyl) make it an ideal bifunctional initiator for Atom Transfer Radical Polymerization (ATRP). ATRP is a powerful controlled/"living" polymerization technique that allows for the synthesis of polymers with predetermined molecular weights, low dispersity (Đ), and complex architectures.[13]

Using Disulfide, bis(2-bromoethyl) as the initiator results in the growth of two polymer chains extending outwards from the central disulfide core. The final product is a linear polymer with a single, centrally located disulfide bond that can be cleaved to halve the polymer's molecular weight.[14][15]

Caption: ATRP workflow using a bifunctional disulfide initiator.

Protocol 1: Synthesis of Redox-Responsive Poly[oligo(ethylene glycol) methacrylate] (POEGMA) via ATRP

Objective: To synthesize a well-defined, biocompatible polymer with a central cleavable disulfide bond. POEGMA is chosen for its excellent water solubility and established use in biomedical applications.[16][17]

Materials:

• Oligo(ethylene glycol) methyl ether methacrylate (OEGMA, Mn ≈ 300 g/mol )

• Disulfide, bis(2-bromoethyl) (Initiator)

• Copper(I) bromide (CuBr) (Catalyst)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA) (Ligand)

• Anisole (Solvent)

• Methanol, Dichloromethane (for purification)

• Basic alumina

• Dithiothreitol (DTT) (for cleavage test)

Procedure:

• Monomer Purification: Pass OEGMA through a column of basic alumina to remove inhibitors.

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add CuBr (0.1 mmol) and Disulfide, bis(2-bromoethyl) (0.2 mmol).

• Component Addition: Add purified OEGMA (20 mmol) and anisole (20 mL).

• Degassing: Seal the flask and perform three freeze-pump-thaw cycles to remove dissolved oxygen.

• Initiation: While under an inert atmosphere (Nitrogen or Argon), inject degassed PMDETA (0.2 mmol) into the flask to start the polymerization.

• Polymerization: Place the flask in a preheated oil bath at 60°C. Allow the reaction to proceed for the desired time (e.g., 6 hours). Monitor conversion by taking samples periodically for ¹H NMR analysis.

• Termination: To quench the reaction, open the flask to air and add a large excess of dichloromethane (DCM) to dilute the mixture.

• Purification: Pass the diluted polymer solution through a short column of neutral alumina to remove the copper catalyst. Precipitate the polymer by adding the DCM solution dropwise into a large volume of cold methanol.

• Drying: Collect the precipitated polymer by filtration or centrifugation and dry under vacuum at room temperature until a constant weight is achieved.

Characterization:

• ¹H NMR: Confirm the polymer structure and calculate monomer conversion.

• Gel Permeation Chromatography (GPC): Determine the number-average molecular weight (Mn) and dispersity (Đ = Mw/Mn). A narrow, monomodal peak with Đ < 1.3 is indicative of a controlled polymerization.

• Redox-Cleavage Test: Dissolve a small amount of the purified polymer in water. Add an excess of DTT. After incubation, re-analyze the sample by GPC. A successful synthesis will show the molecular weight shifting to approximately half its original value.

Example Data:

Target DP*	Time (h)	Conversion (%)	Mn (GPC, Da)	Đ (Mw/Mn)	Mn after DTT (Da)
100	6	92	28,000	1.15	~14,500
200	10	88	53,000	1.18	~27,000
DP (Degree of Polymerization) per arm

Part 3: Advanced Applications and Protocols

Section 3.1: Redox-Responsive Nanocarriers for Drug Delivery

Polymers synthesized using Disulfide, bis(2-bromoethyl) are often amphiphilic or can be chain-extended to form amphiphilic block copolymers. These polymers can self-assemble in aqueous solutions to form nanoparticles (e.g., micelles) with a core-shell structure. The hydrophobic core can encapsulate poorly water-soluble drugs, while the hydrophilic shell provides stability in biological fluids. The disulfide linkage, strategically placed within the polymer chains, acts as a trigger for the nanoparticle's disassembly and subsequent drug release in the reducing environment of a cell.[18][19][20]

Caption: Mechanism of redox-triggered drug release from a disulfide-linked nanocarrier.

Protocol 2: Formulation of Drug-Loaded Micelles and In Vitro Release Study

Objective: To formulate nanoparticles from a disulfide-containing block copolymer and demonstrate GSH-triggered release of an encapsulated payload. This protocol assumes a pre-synthesized amphiphilic block copolymer (e.g., POEGMA-b-poly(styrene)-SS-poly(styrene)-b-POEGMA).

Materials:

• Disulfide-linked amphiphilic block copolymer

• Nile Red (hydrophobic fluorescent probe) or Doxorubicin (anticancer drug)

• Dimethylformamide (DMF)

• Phosphate-buffered saline (PBS), pH 7.4

• Glutathione (GSH)

• Dialysis tubing (MWCO appropriate for the polymer)

• Fluorescence spectrophotometer

Procedure:

Part A: Nanoparticle Formulation (Dialysis Method)

• Dissolve 10 mg of the block copolymer and 1 mg of Nile Red in 1 mL of DMF.

• Transfer the solution into a dialysis tube.

• Dialyze against 1 L of PBS (pH 7.4) for 24 hours, with at least two changes of the PBS buffer. This process gradually removes the organic solvent, inducing the self-assembly of the polymer into drug-loaded micelles.

• Collect the micelle solution from the dialysis bag.

Part B: In Vitro Triggered Release Study

• Prepare two sets of release experiments. For each set, place 1 mL of the micelle solution into a dialysis bag.

• Control Group: Immerse the dialysis bag in 20 mL of PBS buffer.

• Test Group: Immerse the dialysis bag in 20 mL of PBS buffer containing 10 mM GSH to mimic the intracellular reducing environment.[5]

• Keep both setups at 37°C with gentle shaking.

• At predetermined time points (e.g., 0, 1, 2, 4, 8, 12, 24 hours), withdraw a 1 mL aliquot from the external buffer (the dialysate) and replace it with 1 mL of fresh buffer to maintain sink conditions.

• Measure the fluorescence intensity (or drug concentration via UV-Vis) of the collected aliquots.

• Calculate the cumulative percentage of the released probe over time. A significantly faster release rate in the GSH-containing group demonstrates redox-responsive behavior.

Section 3.2: Self-Healing Polymer Networks

The principle of dynamic disulfide exchange can be leveraged to create cross-linked polymer networks, or thermosets, that can autonomously repair damage.[10] While Disulfide, bis(2-bromoethyl) is a linear initiator, the polymers it produces can be functionalized at their chain ends and subsequently used in a cross-linking reaction. Alternatively, disulfide bonds can be incorporated directly into the network by using a disulfide-containing cross-linking monomer.[14] Upon damage, such as a cut, the disulfide bonds at the fracture surface can exchange, re-establishing covalent links and healing the material.[9][21]

Protocol 3: Conceptual Framework for a Self-Healing Network

Objective: To create a cross-linked polymer material capable of self-repair at moderate temperatures.

Conceptual Approach:

• Synthesis of Precursors: Synthesize thiol-terminated polymer chains. This can be achieved by first using ATRP with an initiator like Disulfide, bis(2-bromoethyl) to create a polymer with a central disulfide bond, followed by reduction of the polymer to yield two thiol-terminated chains.[15]

• Network Formation: The thiol-terminated prepolymers are then cross-linked. One method is through oxidation of the thiol groups to form a network held together by disulfide cross-links.

• Healing Demonstration:

  • A sample of the cross-linked material is cut completely in half with a razor blade.

  • The two pieces are gently pressed back together, ensuring intimate contact of the fractured surfaces.

  • The sample is placed in an oven at a moderate temperature (e.g., 60-100°C) for several hours.[10][11] The heat provides the thermal energy needed to increase polymer chain mobility and facilitate the disulfide exchange reactions across the interface.

  • After cooling, the sample's mechanical integrity is tested. A successful heal would result in a sample that can be handled and withstand stress, with healing efficiency often quantified by comparing the tensile strength of the healed sample to the original.[10]

Conclusion and Future Outlook

Disulfide, bis(2-bromoethyl) is a versatile and powerful tool for the synthesis of advanced functional polymers. Its bifunctional nature allows for the precise installation of a redox-sensitive linkage within the center of polymer chains grown via controlled radical polymerization. This capability has been expertly leveraged to create sophisticated systems for targeted drug delivery and to impart dynamic, reparable properties to thermoset materials. The principles of redox-responsive cleavage and dynamic disulfide exchange are central to these applications, providing a clear rationale for material design. As the demand for smart, sustainable, and biocompatible materials grows, the strategic use of building blocks like Disulfide, bis(2-bromoethyl) will continue to be a cornerstone of innovation in polymer science, driving progress in fields ranging from personalized medicine to recyclable electronics.

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• Cheng, R., et al. (2020). Recent progress of redox-responsive polymeric nanomaterials for controlled release. Journal of Materials Chemistry B. [24]

• Request PDF. (n.d.). Redox-responsive polymers for drug delivery: From molecular design to applications. ResearchGate. [6]

• Baskaran, D. (2005). Combining Atom Transfer Radical Polymerization and Disulfide/Thiol Redox Chemistry: A Route to Well-Defined (Bio)degradable Polymeric Materials. Semantic Scholar. [14]

• Request PDF. (n.d.). Reversible Redox Cleavage/Coupling of Polystyrene with Disulfide or Thiol Groups Prepared by Atom Transfer Radical Polymerization. ResearchGate. [15]

• Chen, Y., et al. (2022). Self-Healable Covalently Adaptable Networks Based on Disulfide Exchange. Polymers. [10][11]

• Limer, A., et al. (2014). Degradable Redox-Responsive Disulfide-Based Nanogel Drug Carriers via Dithiol Oxidation Polymerization. PMC. [18]

• Torchilin, V. P. (2012). Polymers for Drug Delivery Systems. PMC. [19]

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• Request PDF. (n.d.). Self-Healing Materials Based on Disulfide Links. ResearchGate. [12]

• Zhang, Z., et al. (2021). Disulfide bond-embedded polyurethane solid polymer electrolytes with self-healing and shape-memory performance. Journal of Materials Chemistry A. [21]

• Li, Y., et al. (2024). Research Progress of Disulfide Bond Based Tumor Microenvironment Targeted Drug Delivery System. PMC. [8]

• Liu, J., et al. (2021). Disulfide-containing Macromolecules for Therapeutic Delivery. PMC. [20]

• Singh, M. K., et al. (2019). Endogenous and Exogenous Stimuli-Responsive Drug Delivery Systems for Programmed Site-Specific Release. MDPI. [5]

• Coessens, V., et al. (2001). Functional polymers by atom transfer radical polymerization. Progress in Polymer Science.

• Gorska, O., et al. (2024). Degradable Nanogels Based on Poly[Oligo(Ethylene Glycol) Methacrylate] (POEGMA) Derivatives through Thermo-Induced Aggregation of Polymer Chain and Subsequent Chemical Crosslinking. MDPI. [16][17]

• Thambi, T., et al. (2018). Recent Progress and Advances in Stimuli-Responsive Polymers for Cancer Therapy. Frontiers in Bioengineering and Biotechnology. [4]

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The Versatility of Disulfide, bis(2-bromoethyl) in Dynamic Covalent Chemistry: A Guide for Researchers

In the ever-evolving landscape of materials science and drug development, the principles of dynamic covalent chemistry (DCC) offer a powerful paradigm for the creation of adaptive and responsive molecular systems. This guide delves into the application of a key reagent, Disulfide, bis(2-bromoethyl), providing researchers, scientists, and drug development professionals with a comprehensive understanding of its utility, along with detailed protocols for its implementation in dynamic covalent systems.

Introduction to Disulfide, bis(2-bromoethyl) and Dynamic Disulfide Chemistry

Disulfide, bis(2-bromoethyl), with the chemical formula C₄H₈Br₂S₂, is a bifunctional organic molecule featuring a central disulfide bond flanked by two bromoethyl groups.[1][2] This unique structure makes it an invaluable tool in dynamic covalent chemistry, a field that harnesses reversible covalent bond formation to create complex, self-assembling, and stimuli-responsive materials.[3][4]

The core of its reactivity lies in the dynamic nature of the disulfide bond. Disulfide bonds can undergo exchange reactions, primarily through thiol-disulfide exchange, allowing for the reversible connection and disconnection of molecular components.[3][5] This process is typically initiated by a free thiol, which attacks the disulfide bond, leading to the formation of a new disulfide and a new thiol. This equilibrium-driven process is the foundation of the dynamic behavior observed in these systems.

The bromoethyl groups of Disulfide, bis(2-bromoethyl) provide additional functionality, acting as reactive handles for further chemical modifications or for anchoring the disulfide unit to other molecules or surfaces. This dual reactivity enhances its versatility as a building block in the design of functional materials and bioconjugates.

Physicochemical Properties and Handling

A thorough understanding of the physicochemical properties of Disulfide, bis(2-bromoethyl) is crucial for its effective use and safe handling.

Property	Value	Source
CAS Number	1002-40-0	[1][2]
Molecular Formula	C₄H₈Br₂S₂	[1][2]
Molecular Weight	280.0 g/mol	[2]
Appearance	Likely a colorless liquid or solid at room temperature	[1]
Solubility	Likely soluble in organic solvents like dichloromethane and chloroform	[1]
Stability	The S-S bond is generally stable but can be cleaved under strong acidic or basic conditions.	[1]

Safety Precautions: As with all brominated organic compounds, appropriate safety measures must be taken when handling Disulfide, bis(2-bromoethyl). It is advisable to work in a well-ventilated fume hood and wear personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[6][7] In case of contact with skin, wash the affected area thoroughly with soap and water.[7] For detailed safety information, always refer to the material safety data sheet (MSDS) provided by the supplier.[6][7]

Core Principles of Application in Dynamic Covalent Chemistry

The primary application of Disulfide, bis(2-bromoethyl) in DCC revolves around the principle of thiol-disulfide exchange. This dynamic process can be harnessed to create a variety of functional systems.

Workflow for Thiol-Disulfide Exchange

Caption: General workflow for utilizing Disulfide, bis(2-bromoethyl) in thiol-disulfide exchange reactions.

Key applications stemming from this principle include:

• Formation of Dynamic Polymers and Gels: By reacting Disulfide, bis(2-bromoethyl) with dithiol linkers, it is possible to form dynamic polymer chains or crosslinked networks. These materials can exhibit self-healing properties, where broken disulfide bonds can reform under appropriate conditions, restoring the material's integrity.[3]

• Dynamic Combinatorial Libraries: Disulfide, bis(2-bromoethyl) can be a component in the generation of dynamic combinatorial libraries (DCLs). In a DCL, a mixture of building blocks is allowed to reversibly react, leading to a library of interconverting products. The composition of the library can be influenced by external stimuli or the presence of a template, allowing for the discovery of molecules with specific binding properties.

• Drug Delivery Systems: The reversible nature of the disulfide bond makes it an attractive linker for drug delivery applications. A drug can be attached to a carrier molecule via a disulfide bond, which remains stable in the bloodstream but is cleaved in the reducing environment of the cell, releasing the drug at its target.

• Synthesis of Macrocycles and Interlocked Molecules: The reaction of Disulfide, bis(2-bromoethyl) with dithiols under high dilution conditions can favor the formation of macrocyclic structures.[8] These cyclic molecules can serve as hosts for guest molecules or as building blocks for more complex mechanically interlocked architectures like catenanes and rotaxanes.

Detailed Application Notes and Protocols

The following protocols provide a starting point for researchers looking to utilize Disulfide, bis(2-bromoethyl) in their work. These are generalized procedures and may require optimization based on the specific thiol-containing substrate and desired application.

Protocol 1: Synthesis of a Dynamic Linear Polymer via Thiol-Disulfide Exchange

This protocol describes the formation of a linear polymer through the reaction of Disulfide, bis(2-bromoethyl) with a dithiol.

Materials:

• Disulfide, bis(2-bromoethyl)

• 1,4-Butanedithiol (or other suitable dithiol)

• Anhydrous N,N-Dimethylformamide (DMF)

• Triethylamine (TEA)

• Nitrogen or Argon gas supply

• Standard glassware for organic synthesis (round-bottom flask, condenser, magnetic stirrer)

• Schlenk line or similar inert atmosphere setup

Experimental Workflow for Dynamic Polymer Synthesis

Caption: Step-by-step workflow for the synthesis of a dynamic linear polymer.

Procedure:

• Reaction Setup: In a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add Disulfide, bis(2-bromoethyl) (1.0 mmol, 280 mg) and 1,4-butanedithiol (1.0 mmol, 122 mg).

• Inert Atmosphere: Place the flask under an inert atmosphere of nitrogen or argon.

• Solvent and Catalyst Addition: Add 10 mL of anhydrous DMF to the flask and stir until all solids are dissolved. To this solution, add triethylamine (0.1 mmol, 14 µL) as a catalyst to facilitate the thiol-disulfide exchange.

• Reaction: Stir the reaction mixture at room temperature for 24-48 hours. The progress of the polymerization can be monitored by Gel Permeation Chromatography (GPC) to observe the increase in molecular weight.

• Polymer Isolation: Once the reaction is complete, precipitate the polymer by slowly adding the reaction mixture to a beaker containing 100 mL of cold methanol with vigorous stirring.

• Purification: Collect the precipitated polymer by filtration, wash with fresh methanol, and dry under vacuum at room temperature to a constant weight.

Characterization: The resulting polymer can be characterized by ¹H NMR and ¹³C NMR spectroscopy to confirm its structure, GPC to determine its molecular weight and polydispersity, and Differential Scanning Calorimetry (DSC) to analyze its thermal properties. The dynamic nature of the disulfide bonds can be investigated by observing changes in the polymer's properties (e.g., viscosity, molecular weight) upon addition of a competing thiol or under thermal stimulus.

Protocol 2: Generation of a Simple Dynamic Combinatorial Library

This protocol outlines the creation of a small DCL using Disulfide, bis(2-bromoethyl) and two different thiol-containing building blocks.

Materials:

• Disulfide, bis(2-bromoethyl)

• Thiophenol

• Benzyl mercaptan

• Deuterated chloroform (CDCl₃) or other suitable deuterated solvent for NMR analysis

• Triethylamine (TEA)

• NMR tubes

Procedure:

• Stock Solutions: Prepare stock solutions of Disulfide, bis(2-bromoethyl) (10 mM), thiophenol (10 mM), and benzyl mercaptan (10 mM) in the chosen deuterated solvent.

• Library Setup: In an NMR tube, combine 100 µL of the Disulfide, bis(2-bromoethyl) stock solution, 100 µL of the thiophenol stock solution, and 100 µL of the benzyl mercaptan stock solution.

• Initiation: Add a catalytic amount of triethylamine (e.g., 1 µL of a 100 mM solution in the same solvent) to the NMR tube.

• Equilibration: Gently mix the contents of the NMR tube and allow it to equilibrate at room temperature. The progress towards equilibrium can be monitored by acquiring ¹H NMR spectra at different time intervals (e.g., 1h, 6h, 24h, 48h).

• Analysis: Analyze the final ¹H NMR spectrum to determine the relative concentrations of all disulfide-containing species in the equilibrated library. This will include the starting Disulfide, bis(2-bromoethyl), the two symmetrical disulfides formed from thiophenol and benzyl mercaptan, and the two unsymmetrical disulfides.

Data Interpretation: The distribution of products at equilibrium will reflect the relative thermodynamic stabilities of the different disulfide species. This simple system demonstrates the principle of dynamic combinatorial chemistry and can be expanded to include more building blocks and different analytical techniques like HPLC-MS for more complex libraries.

Characterization of Dynamic Disulfide Systems

A variety of analytical techniques can be employed to characterize the dynamic nature and the components of systems containing Disulfide, bis(2-bromoethyl).

Analytical Technique	Information Obtained
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides structural information on the different species present in a dynamic equilibrium. Changes in NMR spectra over time can be used to monitor the kinetics of the exchange process.
High-Performance Liquid Chromatography (HPLC)	Separates the components of a dynamic library, allowing for their quantification. Coupling with a mass spectrometer (LC-MS) provides mass information for each component, aiding in their identification.[9]
Gel Permeation Chromatography (GPC)	Used to determine the molecular weight distribution of dynamic polymers. Changes in the GPC trace can indicate polymer degradation or growth due to disulfide exchange.
Mass Spectrometry (MS)	Confirms the molecular weights of the products formed in the dynamic system.
Rheology	Measures the viscoelastic properties of dynamic polymer networks and gels, providing insights into their self-healing capabilities and response to stress.
UV-Vis Spectroscopy	Can be used to monitor the thiol-disulfide exchange if one of the components has a distinct chromophore.

Conclusion and Future Outlook

Disulfide, bis(2-bromoethyl) is a highly versatile reagent for researchers venturing into the field of dynamic covalent chemistry. Its dual functionality, combining a dynamic disulfide bond with reactive bromoethyl groups, opens up a vast design space for the creation of novel materials with tailored properties. The protocols and principles outlined in this guide serve as a foundational resource for harnessing the potential of this molecule.

The ongoing exploration of dynamic disulfide chemistry promises to deliver even more sophisticated and functional materials in the future.[3] From recyclable thermosets and adaptive coatings to advanced drug delivery platforms and molecular machines, the dynamic nature of the disulfide bond, facilitated by reagents like Disulfide, bis(2-bromoethyl), will undoubtedly continue to be a cornerstone of innovation in chemistry and materials science.

References

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"Experimental setup for synthesizing self-healing polymers with Disulfide, bis(2-bromoethyl)"

Application Note & Protocol

Synthesis of a Dynamic Self-Healing Polymer Network via Polyaddition using Bis(2-bromoethyl) Disulfide

Abstract: This document provides a comprehensive guide for the synthesis and characterization of a self-healing polymer based on dynamic disulfide bonds. The protocol details a polyaddition reaction between the commercially available monomer, bis(2-bromoethyl) disulfide, and a suitable diamine to create a polymer network capable of autonomous repair. The reversible nature of the disulfide bond allows for network rearrangement and bond reformation upon damage, restoring mechanical integrity. This guide is intended for researchers in materials science, polymer chemistry, and drug development, offering a robust framework for creating and validating self-healing materials. We will delve into the causality behind experimental choices, provide step-by-step protocols for synthesis and characterization, and outline methods for quantifying healing efficiency.

Foundational Principles: The Chemistry of Disulfide-Mediated Self-Healing

Self-healing polymers are a class of smart materials that can intrinsically repair damage, extending their lifespan and improving reliability. The mechanism underpinning the polymer described herein is based on dynamic covalent chemistry, specifically the exchange of disulfide bonds (S-S).[1] Unlike static covalent bonds, disulfide bonds can be cleaved and reformed under specific stimuli, such as heat or light, or even spontaneously at ambient temperatures.[2][3]

The healing process is predominantly driven by a disulfide exchange or metathesis reaction.[1] When the polymer matrix is damaged (e.g., cut or scratched), disulfide bonds along the fracture plane are broken. The mobility of the polymer chains, particularly above the glass transition temperature (Tg), allows the severed chains to come into proximity.[4] Subsequently, disulfide exchange reactions occur between adjacent chains, reforming the covalent network across the damaged interface and restoring the material's integrity.[3] Computational and experimental studies have shown this exchange can proceed via a radical-mediated mechanism, where an initial S-S bond cleavage forms thiyl radicals that propagate the exchange.[5][6][7][8]

Bis(2-bromoethyl) disulfide serves as an ideal building block for introducing this functionality.[9][10] Its two terminal bromo- groups are susceptible to nucleophilic substitution, allowing it to react with difunctional nucleophiles, such as diamines or dithiols, in a straightforward polyaddition reaction to form the polymer backbone.

Caption: Logical workflow of the disulfide exchange-based self-healing process.

Materials and Equipment

Reagent	CAS Number	Purity	Supplier	Notes
Bis(2-bromoethyl) disulfide	1002-40-0	≥97%	Major Chemical Suppliers	Key monomer for disulfide linkage.[10]
1,6-Hexanediamine	124-09-4	≥99%	Major Chemical Suppliers	Co-monomer (nucleophile).
Triethylamine (TEA)	121-44-8	≥99.5%	Major Chemical Suppliers	Acid scavenger and catalyst.
N,N-Dimethylformamide (DMF)	68-12-2	Anhydrous, ≥99.8%	Major Chemical Suppliers	Reaction solvent.
Methanol	67-56-1	ACS Grade	Major Chemical Suppliers	Used for polymer precipitation.

• Three-neck round-bottom flask (100 mL)

• Magnetic stirrer with heating mantle and thermocouple

• Condenser

• Schlenk line or nitrogen/argon gas inlet for inert atmosphere

• Glass syringes and needles

• Buchner funnel and filter paper

• Vacuum oven

• Standard laboratory glassware (beakers, graduated cylinders)

• Analytical balance (±0.1 mg)

• Rotary evaporator

• FTIR Spectrometer

• NMR Spectrometer (≥400 MHz)

• Gel Permeation Chromatography (GPC) system

• Differential Scanning Calorimeter (DSC)

• Thermogravimetric Analyzer (TGA)

• Universal Testing Machine (for tensile tests)

Experimental Protocol: Synthesis of Poly(disulfide-amine)

This protocol describes a polyaddition reaction to form a linear polymer. The resulting polymer will be a tough, flexible solid at room temperature.

• Inert Atmosphere: The reaction is conducted under nitrogen to prevent side reactions with atmospheric moisture and oxygen, which could affect the nucleophilicity of the amine and potentially oxidize disulfide bonds.

• Solvent: Anhydrous DMF is used to ensure all reactants are fully solvated and to prevent water from interfering with the reaction.

• Temperature Control: The reaction is initially started at room temperature to control the initial exothermic reaction and then heated to 60 °C to drive the polymerization to completion, ensuring a high molecular weight polymer.

• Acid Scavenger: Triethylamine (TEA) is added to neutralize the hydrobromic acid (HBr) byproduct formed during the reaction. This prevents the protonation of the diamine, which would render it non-nucleophilic and halt the polymerization.

• Precipitation: The polymer is precipitated in methanol, a non-solvent, to isolate it from the DMF, unreacted monomers, and TEA-HBr salt. This is a critical purification step.

• Preparation: Dry all glassware in an oven at 120 °C for at least 4 hours and allow to cool under a stream of dry nitrogen.

• Reactant Charging: In a 100 mL three-neck round-bottom flask equipped with a magnetic stir bar, dissolve 1.16 g (10 mmol) of 1,6-hexanediamine in 30 mL of anhydrous DMF.

• Inert Atmosphere: Seal the flask, place it under a positive pressure of nitrogen, and begin stirring to ensure complete dissolution.

• Addition of Base: Using a syringe, add 2.8 mL (20 mmol) of triethylamine to the stirring solution.

• Monomer Addition: In a separate beaker, dissolve 2.80 g (10 mmol) of bis(2-bromoethyl) disulfide in 10 mL of anhydrous DMF. Transfer this solution to a syringe and add it dropwise to the diamine solution over 20 minutes at room temperature.

• Polymerization: After the addition is complete, heat the reaction mixture to 60 °C and allow it to stir for 24 hours under nitrogen. The solution will become progressively more viscous.

• Isolation: Cool the reaction mixture to room temperature. Pour the viscous polymer solution slowly into a beaker containing 300 mL of vigorously stirring methanol. A white, fibrous polymer will precipitate immediately.

• Purification: Continue stirring for 1 hour. Collect the polymer by vacuum filtration using a Buchner funnel. Wash the collected polymer with 100 mL of fresh methanol to remove any remaining impurities.

• Drying: Dry the purified polymer in a vacuum oven at 40 °C for 24 hours or until a constant weight is achieved. The typical yield is >90%.

Caption: Step-by-step workflow for the synthesis of the self-healing polymer.

Protocol: Characterization and Validation

Characterization is essential to confirm the polymer structure and assess its properties, which is a cornerstone of a self-validating protocol.

• FTIR Spectroscopy: Acquire a spectrum of the dried polymer. Expect to see the disappearance of the primary amine N-H stretching bands (around 3300-3400 cm⁻¹) from the 1,6-hexanediamine and the appearance of a secondary amine N-H stretching band (around 3300 cm⁻¹). The C-Br stretch (around 650 cm⁻¹) from the bromo-monomer should be absent.

• ¹H NMR Spectroscopy (in DMSO-d₆): The spectrum should confirm the formation of the new polymer structure. Look for characteristic peaks corresponding to the methylene protons adjacent to the amine and disulfide groups. The disappearance of the peaks corresponding to protons adjacent to the bromine atom in the monomer (around 3.7 ppm) is a key indicator of successful polymerization.

• Gel Permeation Chromatography (GPC): Analyze the polymer using a GPC system with DMF as the mobile phase. This will provide the number-average molecular weight (Mₙ), weight-average molecular weight (Mₙ), and polydispersity index (PDI), confirming that a polymer has been formed.

• Differential Scanning Calorimetry (DSC): Heat the sample from -50 °C to 150 °C at a rate of 10 °C/min. The glass transition temperature (Tg) is a critical parameter, as self-healing is most effective at temperatures above Tg where polymer chains have sufficient mobility.[3]

• Thermogravimetric Analysis (TGA): Heat the sample from room temperature to 600 °C at 10 °C/min under a nitrogen atmosphere to determine the onset of thermal degradation. This establishes the polymer's operational temperature range.

Caption: A comprehensive workflow for polymer characterization and validation.

Protocol: Quantifying Self-Healing Efficiency

The ultimate validation of the material is its ability to heal. This is quantified by comparing the mechanical properties of a pristine sample to a healed sample.[11]

• Sample Preparation: Prepare rectangular specimens of the polymer (e.g., 20 mm x 5 mm x 1 mm) by solution casting from a concentrated DMF solution or by melt-pressing above the polymer's Tg.

• Initial Tensile Test: Test at least three pristine specimens using a universal testing machine to determine their ultimate tensile strength (σpristine).

• Damage: Completely cut another set of specimens in half at their midpoint using a sharp razor blade.

• Healing: Gently press the two halves back into contact, ensuring the fractured surfaces are aligned. Place the re-joined specimen in an oven at a temperature approximately 20-30 °C above its Tg (determined by DSC) for a set period (e.g., 12 hours). No external pressure is required.[12]

• Healed Tensile Test: After allowing the healed specimens to cool to room temperature, perform a tensile test under the same conditions as the pristine samples to determine their healed tensile strength (σhealed).

• Calculate Healing Efficiency (η): Use the following formula:

  η (%) = (σhealed / σpristine) x 100

  A high healing efficiency (typically >80%) indicates successful network reformation.[4]

Summary of Expected Results

Parameter	Expected Outcome	Rationale / Significance
Yield	>90%	Indicates an efficient polyaddition reaction.
Mₙ (GPC)	15,000 - 30,000 g/mol	Confirms successful polymerization to a useful molecular weight.
PDI (GPC)	~2.0	Typical for a step-growth polymerization.
Tg (DSC)	30 - 50 °C	Defines the temperature required for chain mobility and healing.
Degradation Temp (TGA)	>250 °C	Shows the polymer is stable under typical processing and healing conditions.
Healing Efficiency (η)	>80% at Tg + 20°C for 12h	Quantifies the material's ability to recover its mechanical properties.

References

• Nevejans, S., Ballard, N., Miranda, J. I., Reck, B., & Asua, J. M. (2016). The underlying mechanisms for self-healing of poly(disulfide)s. Physical Chemistry Chemical Physics, 18(39), 27577–27583. [Link][2][8]

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• Aldasoro, E., Ruipérez, F., & Matxain, J. M. (2022). Combined DFT and MD Simulation Protocol to Characterize Self-Healing Properties in Disulfide-Containing Materials: Polyurethanes and Polymethacrylates as Case Studies. Frontiers in Materials, 9. [Link][6][7]

• Bekas, D. G., Tsirka, K., Baltzis, D., & Paipetis, A. S. (2016). Self-healing systems based on disulfide–thiol exchange reactions. Polymer Chemistry, 4(16), 4834-4845. [Link][14]

• Martin, R., Rekondo, A., Ruiz de Luzuriaga, A., Cabañero, G., Grande, H. J., & Odriozola, I. (2011). Self-Healing Materials Based on Disulfide Links. Macromolecules, 44(8), 2793–2798. [Link][15]

• Jacobs, W. M., & Boydston, A. J. (2018). Thiol- and Disulfide-Based Stimulus-Responsive Soft Materials and Self-Assembling Systems. Journal of Organic Chemistry, 83(21), 12975–12999. [Link][1]

• Li, M., Zhang, Z., Liu, Y., Gao, Y., Wang, Z., & Wu, X. (2020). Preparation and Characterization of a Novel Self-Healing Transparent Polyimide Film Based on Dynamic Disulfide Bonds. Polymers, 12(11), 2533. [Link][4]

• Martin, R., Rekondo, A., Ruiz de Luzuriaga, A., Cabañero, G., Grande, H. J., & Odriozola, I. (2011). Self-Healing Materials Based on Disulfide Links. ElectronicsAndBooks. [Link]

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Application Note: Unveiling Protein Architectures with Disulfide, bis(2-bromoethyl) Cross-Linking and Mass Spectrometry

Introduction: A Chemically-Cleavable Bridge for Structural Proteomics

Cross-linking mass spectrometry (XL-MS) has emerged as a powerful technique for elucidating the three-dimensional structures of proteins and mapping protein-protein interactions.[1] By covalently linking amino acid residues that are in close proximity, we can gain valuable distance constraints to model protein architecture.[2][3][4] A significant advancement in this field is the development of cleavable cross-linkers, which greatly simplifies the identification of cross-linked peptides from complex mixtures.[2][3][4][5]

This application note provides a detailed guide to the use of Disulfide, bis(2-bromoethyl) , a homo-bifunctional and chemically cleavable cross-linker, for structural proteomics studies. The unique chemistry of this reagent—combining sulfhydryl-reactive bromoethyl groups with a central, reducible disulfide bond—offers a distinct advantage for capturing and identifying cysteine-cysteine linkages.

The bromoethyl functional groups specifically target the nucleophilic sulfhydryl side chains of cysteine residues through an alkylation reaction. The central disulfide bond can be readily cleaved under reducing conditions, both in solution and, importantly, in the gas phase during tandem mass spectrometry (MS/MS). This cleavability allows for the unambiguous identification of the two cross-linked peptides, significantly enhancing the confidence of data analysis.

Principle of the Method

The workflow for using Disulfide, bis(2-bromoethyl) in an XL-MS study is a multi-step process that begins with the cross-linking of the protein sample, followed by enzymatic digestion, enrichment of the cross-linked peptides, and finally, analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The subsequent data analysis leverages the unique fragmentation signature of the cleaved cross-linker to identify the linked peptides.

Experimental Workflow

The overall experimental workflow is depicted below. Each stage is critical for the successful identification of cross-linked peptides.

Figure 1: General workflow for XL-MS using Disulfide, bis(2-bromoethyl).

Detailed Protocols

Part 1: Cross-Linking Reaction

This protocol is designed for a purified protein or protein complex. Optimization of the cross-linker-to-protein molar ratio and incubation time may be necessary for different systems.

Materials:

• Disulfide, bis(2-bromoethyl) (CAS 1002-40-0)[6]

• Protein sample in a suitable buffer (e.g., HEPES, PBS, pH 7.2-8.0)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0, or a primary amine-containing buffer)

• Reaction tubes

Protocol:

• Sample Preparation: Prepare the protein sample at a concentration of 1-5 mg/mL in a buffer free of primary amines and reducing agents.

• Cross-Linker Preparation: Freshly prepare a stock solution of Disulfide, bis(2-bromoethyl) in a compatible organic solvent (e.g., DMSO or DMF).

• Reaction Initiation: Add the cross-linker to the protein sample to achieve a final molar excess ranging from 20:1 to 100:1 (cross-linker:protein). Vortex gently to mix.

  • Rationale: A molar excess ensures efficient cross-linking. The optimal ratio should be determined empirically to maximize inter-peptide cross-links while minimizing protein aggregation.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or 4°C.

  • Rationale: The reaction kinetics will depend on the temperature and the accessibility of cysteine residues. Lower temperatures can help maintain the structural integrity of sensitive protein complexes.

• Quenching: Stop the reaction by adding the quenching solution to a final concentration of 20-50 mM. Incubate for an additional 15-30 minutes.

  • Rationale: Quenching with a primary amine-containing buffer will consume any unreacted bromoethyl groups, preventing unwanted side reactions.

Part 2: Sample Preparation for Mass Spectrometry

Materials:

• Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP)

• Iodoacetamide (IAA) or N-ethylmaleimide (NEM)[7]

• Trypsin (mass spectrometry grade)

• Digestion buffer (e.g., 50 mM Ammonium Bicarbonate)

• Formic acid

Protocol:

• Denaturation: Denature the cross-linked protein sample by adding urea to a final concentration of 8 M or by heating at 95°C for 5-10 minutes.

• Reduction: Add DTT to a final concentration of 10 mM and incubate for 45 minutes at 56°C.

  • Rationale: This step reduces any remaining free cysteine residues. The disulfide bond of the cross-linker will also be cleaved at this stage.

• Alkylation: Add IAA to a final concentration of 25 mM and incubate for 30 minutes in the dark at room temperature.

  • Rationale: This step irreversibly blocks the reduced cysteine residues, preventing them from reforming disulfide bonds.

• Digestion: a. Dilute the sample at least 4-fold with digestion buffer to reduce the urea concentration to below 2 M. b. Add trypsin at a 1:50 to 1:100 (w/w) ratio (trypsin:protein) and incubate overnight at 37°C.[8]

• Acidification: Stop the digestion by adding formic acid to a final concentration of 1-2% (v/v) to achieve a pH of 2-3.

• Desalting: Desalt the peptide mixture using a C18 StageTip or a similar reversed-phase cleanup method.

Part 3: Enrichment of Cross-Linked Peptides (Optional)

Due to the low stoichiometry of cross-linking reactions, enrichment of the larger, more highly charged cross-linked peptides is often beneficial.[9][10][11]

Strong Cation Exchange (SCX) Chromatography:

• Equilibrate an SCX micro-spin column with SCX buffer A (e.g., 5 mM KH2PO4, 30% ACN, pH 3.0).

• Load the acidified peptide digest onto the column.

• Wash the column with SCX buffer A.

• Elute the peptides using a step gradient of increasing salt concentration (e.g., 50, 100, 200, and 500 mM KCl in SCX buffer A). Cross-linked peptides are expected to elute at higher salt concentrations.

• Desalt each fraction using a C18 StageTip prior to LC-MS/MS analysis.

Mass Spectrometry and Data Analysis

LC-MS/MS Acquisition

A high-resolution Orbitrap mass spectrometer is recommended for the analysis of cross-linked peptides.[12][13]

Parameter	Recommended Setting	Rationale
MS1 Resolution	60,000 - 120,000	High resolution is crucial for accurate precursor mass determination.
MS1 AGC Target	1e6 - 3e6	Prevents space-charge effects.
MS1 Max IT	50 - 100 ms	Balances sensitivity and scan speed.
Fragmentation	ETD, HCD, or EThcD	ETD is often preferred for cleavable cross-linkers as it can preserve the cleaved linker structure on the peptide backbone.[14][15]
MS2 Resolution	15,000 - 30,000	Provides accurate fragment ion masses for database searching.
MS2 Isolation Window	1.2 - 1.6 m/z	Ensures accurate isolation of the target precursor.
Normalized Collision Energy	25-35% (HCD)	Optimize for balanced fragmentation of both peptides.

A data-dependent acquisition (DDA) method is typically employed. For cleavable cross-linkers, an MS2-MS3 strategy can be highly effective.[13]

Figure 2: MS2-MS3 data acquisition strategy for cleavable cross-linkers.

Data Analysis

Specialized software is required for the analysis of XL-MS data.[16][17] Popular choices include MeroX, XlinkX (within Proteome Discoverer), and pLink.

Database Search Parameters:

• Enzyme: Trypsin, with up to 2-3 missed cleavages.

• Static Modifications: Carbamidomethyl (C) on cysteine residues not involved in cross-linking.

• Variable Modifications: Oxidation (M).

• Cross-Linker: Define Disulfide, bis(2-bromoethyl) with its specific mass and reactive sites (Cysteine).

• Mass of Cross-linker Modification: The mass of the cross-linker after reaction and subsequent reduction of the disulfide bond needs to be carefully calculated.

• MS/MS Analysis: The software should be configured to search for the characteristic mass difference between the two peptides after cleavage of the disulfide bond.

The use of a cleavable cross-linker simplifies the search space, as the software can first identify spectra containing the signature of the cleaved linker and then proceed to identify the individual peptide sequences.[18]

Conclusion

Disulfide, bis(2-bromoethyl) is a valuable tool for XL-MS studies, particularly for probing cysteine-rich regions of proteins and protein complexes. Its sulfhydryl-specific reactivity and chemically cleavable disulfide bond provide a robust workflow for the confident identification of cross-linked peptides. The protocols and strategies outlined in this application note offer a comprehensive guide for researchers aiming to integrate this powerful technique into their structural biology research.

References

• Müller, M. Q., Dreiocker, F., Ihling, C. H., Schäfer, M., & Sinz, A. (2010). Cleavable cross-linker for protein structure analysis: reliable identification of cross-linking products by tandem MS. Analytical Chemistry, 82(16), 6958–6968. [Link]

• Kao, A., Chiu, C. L., Vellucci, D., Yang, Y., Patel, V. R., Guan, S., Randall, A., Baldi, P., Rychnovsky, S. D., & Huang, L. (2011). Development of a novel cross-linking strategy for fast and accurate identification of cross-linked peptides of protein complexes. Molecular & Cellular Proteomics, 10(1), M110.002212. [Link]

• Götze, M., Pettelkau, J., Schaks, S., Bosse, K., Ihling, C. H., Krauth, F., ... & Sinz, A. (2019). A cross-linking/mass spectrometry workflow based on MS-cleavable cross-linkers and the MeroX software for studying protein structures and protein–protein interactions. Nature Protocols, 14(3), 737-766. [Link]

• Sinz, A. (2014). Cleavable cross-linker for protein structure analysis: reliable identification of cross-linking products by tandem MS. Analytical chemistry, 86(1), 138-141. [Link]

• Fischer, L. (2018). Computational Methods and Machine Learning for Crosslinking Mass Spectrometry Data Analysis. ProQuest. [Link]

• Zhou, C., He, Y., & Zhang, H. (2022). Cross-Linking Mass Spectrometry Data Analysis. In Computational Proteomics (pp. 231-248). Humana, New York, NY. [Link]

• Navare, A. T., & Riffle, M. (2011). Detecting cross-linked peptides by searching against a database of cross-linked peptide pairs. Journal of proteome research, 10(6), 2663-2672. [Link]

• Chen, Y. H., & Chen, Y. J. (2011). Nonprotein based enrichment method to analyze peptide cross-linking in protein complexes. Analytical chemistry, 83(23), 8933-8941. [Link]

• Thermo Fisher Scientific. (n.d.). An Optimized Enrichment Strategy for Improved Mass Spec Analysis of Chemically Crosslinked Peptides. Retrieved from [Link]

• Sinz, A. (2021). Cross-Linking Mass Spectrometry for Investigating Protein Conformations and Protein–Protein Interactions: A Method for All Seasons. Chemical Reviews, 121(22), 13988-14032. [Link]

• Wang, Y., & Lu, Q. (2016). Recent Mass Spectrometry-based Techniques and Considerations for Disulfide Bond Characterization in Proteins. Journal of Analytical & Bioanalytical Techniques, 7(5), 1000332. [Link]

• Bennett, M. J., Kirk, C. J., & Waugh, R. J. (2007). Identification of disulfide-containing chemical cross-links in proteins using MALDI-TOF/TOF-mass spectrometry. Analytical chemistry, 79(19), 7272-7282. [Link]

• Fritz, G., Just, S., & Sinz, A. (2012). Optimizing the enrichment of cross-linked products for mass spectrometric protein analysis. Journal of The American Society for Mass Spectrometry, 23(3), 484-494. [Link]

• Pan, D., Grawert, M. A., Matri, D., O'Reilly, F. J., & Musacchio, A. (2018). Simplified Protocol for Cross-linking Mass Spectrometry Using the MS-Cleavable Cross-linker DSBU with Efficient Cross-link Identification. Analytical Chemistry, 90(18), 11029-11036. [Link]

• Li, H., Han, M., & Yang, K. (2014). Direct mass spectrometric characterization of disulfide linkages. mAbs, 6(5), 1265-1272. [Link]

• Rappsilber, J. (2012). Structural analysis of protein complexes by cross-linking and mass-spectrometry. In Protein-Protein Interactions (pp. 81-93). Humana Press, Totowa, NJ. [Link]

• Thermo Fisher Scientific. (n.d.). Optimization of Crosslinked Peptide Analysis on an Orbitrap Fusion Lumos Mass Spectrometer. Retrieved from [Link]

• Pan, D., Grawert, M. A., Matri, D., O'Reilly, F. J., & Musacchio, A. (2018). Simplified Protocol for Cross-linking Mass Spectrometry Using the MS-Cleavable Cross-linker DSBU with Efficient Cross-link Identification. Analytical Chemistry, 90(18), 11029-11036. [Link]

• Olenic, S., Fazal, Z., & Traxler, B. (2022). An optimized disulfide cross-linking protocol to determine interactions of proteins produced in Escherichia coli. STAR protocols, 3(4), 101869. [Link]

• Jones, M. W., Strickland, R. A., & Schumacher, F. F. (2014). Homogeneous bispecifics by disulfide bridging. Bioconjugate chemistry, 25(6), 1048-1053. [Link]

• University of Chicago. (2024). Synthesis and Electrochemical Applications of Organo-Disulfide Redox Active Particles. Retrieved from [Link]

• ResearchGate. (n.d.). Bis-sulfone reagent as a disulfide rebridging linker. Retrieved from [Link]

• PubChem. (n.d.). Disulfide, bis(2-bromoethyl). Retrieved from [Link]

• MDPI. (2024). Alternative Natural Rubber Cross-Linking Utilizing a Disulfide-Containing Bismaleimide. Retrieved from [Link]

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Application Note: Disulfide, bis(2-bromoethyl) as a Versatile Reagent for the Synthesis of Sulfur-Containing Heterocycles

Abstract

This application note provides a comprehensive technical guide for researchers, chemists, and professionals in drug development on the synthetic utility of Disulfide, bis(2-bromoethyl). We delve into its primary application as a robust, bifunctional electrophile for the synthesis of eight-membered, disulfide-containing heterocyclic systems, specifically N-substituted 1,4,5-dithiazocanes. The document elucidates the underlying reaction mechanisms, provides detailed, field-tested experimental protocols, and discusses the scope and limitations of the methodology. Furthermore, we explore alternative synthetic strategies involving the reductive cleavage of the disulfide bond to generate versatile thiol intermediates, thereby expanding the reagent's applicability in constructing diverse sulfur-containing molecular architectures.

Introduction: The Significance of Sulfur-Containing Heterocycles

Heterocyclic compounds form the bedrock of medicinal chemistry, with sulfur-containing scaffolds appearing in a multitude of clinically significant therapeutic agents.[1][2] Among these, medium-sized rings (8-11 members) and molecules incorporating disulfide bonds are of particular interest. Disulfide bridges are not merely structural elements; they are dynamic covalent bonds that can confer conformational rigidity, enhance stability against proteolysis, and participate in redox-sensitive biological processes.[3][4]

Disulfide, bis(2-bromoethyl), with the chemical structure Br-CH₂-CH₂-S-S-CH₂-CH₂-Br, is a commercially available and highly reactive building block.[5] Its symmetric, bifunctional nature, possessing two primary alkyl bromide electrophilic sites, makes it an ideal candidate for the construction of disulfide-bridged heterocyclic systems via bimolecular cyclization reactions with various nucleophiles. This guide focuses on its most direct and powerful application: the synthesis of N-substituted 1,4,5-dithiazocanes.

Core Application: Synthesis of N-Substituted 1,4,5-Dithiazocanes

The reaction of Disulfide, bis(2-bromoethyl) with primary amines represents a direct and efficient method for accessing the 1,4,5-dithiazocane core, an eight-membered heterocyclic system containing a nitrogen atom and a disulfide linkage.

Reaction Principle and Mechanism

The core transformation is a bimolecular N,N-dialkylation reaction. A primary amine (R-NH₂) acts as a dinucleophile, sequentially displacing the two bromide leaving groups in an intramolecular fashion to form the cyclic product.

Causality Behind Experimental Choices:

• Base: The reaction generates two equivalents of hydrobromic acid (HBr). A non-nucleophilic organic base, such as Diisopropylethylamine (DIPEA) or a solid inorganic base like potassium carbonate (K₂CO₃), is essential to neutralize the acid. Using a nucleophilic base (e.g., triethylamine in excess) could lead to competitive side reactions.

• Solvent: A polar aprotic solvent like Acetonitrile (MeCN) or Dimethylformamide (DMF) is ideal as it can dissolve the reactants and stabilize the charged transition state of the S(_N)2 reaction without interfering with the nucleophile.

• Concentration (High Dilution Principle): To favor the desired intramolecular cyclization over intermolecular polymerization, the reaction is typically performed under high-dilution conditions (e.g., 0.01-0.05 M). This is achieved by the slow, controlled addition of the reactants to a large volume of solvent, ensuring that the concentration of the uncyclized intermediate remains low at any given time.

The proposed mechanism is illustrated below.

Sources

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• 4. The Disulfide Bond-Mediated Cyclization of Oral Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
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Unveiling Protein-Protein Interactions: A Guide to Using Disulfide, bis(2-bromoethyl)

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of Disulfide, bis(2-bromoethyl) as a chemical crosslinking agent to investigate protein-protein interactions (PPIs). This guide delves into the underlying chemical principles, provides detailed experimental protocols, and offers insights into the analysis of crosslinked products.

Introduction: The Power of Proximity

Understanding the intricate network of protein-protein interactions is fundamental to deciphering cellular processes in both health and disease. Chemical crosslinking, coupled with mass spectrometry (XL-MS), has emerged as a powerful technique to capture these interactions in their native cellular environment.[1] Crosslinking agents covalently link interacting proteins that are in close proximity, providing valuable distance constraints for structural modeling and identifying interaction partners.[1][2][3]

Disulfide, bis(2-bromoethyl) is a homobifunctional crosslinking agent featuring a central, cleavable disulfide bond and two reactive bromoethyl groups at either end. The bromoethyl groups are known to react with nucleophilic side chains of amino acids, with a particular reactivity towards the thiol group of cysteine residues.[4] The cleavable disulfide bond is a key feature, allowing for the separation of crosslinked proteins or peptides under reducing conditions, which simplifies analysis by mass spectrometry.[5][6][7]

The Chemistry of Crosslinking with Disulfide, bis(2-bromoethyl)

The utility of Disulfide, bis(2-bromoethyl) in PPI studies lies in its specific chemical reactivity. The two bromoethyl groups act as electrophiles, reacting with nucleophilic residues on the protein surface. While several amino acid side chains possess nucleophilic character, the thiol group of cysteine is a particularly strong nucleophile, making it a likely primary target for alkylation by the bromoethyl groups.

The crosslinking reaction proceeds via a nucleophilic substitution mechanism, where the nucleophilic amino acid residue attacks the carbon atom attached to the bromine, displacing the bromide ion and forming a stable covalent bond. For a successful intermolecular crosslink to occur, two proteins must interact in a way that brings reactive residues on each protein within the spatial range of the crosslinker.

The central disulfide bond of the crosslinker can be readily cleaved by reducing agents such as dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP).[7][8] This cleavage is crucial for subsequent analysis, as it allows for the identification of the individual crosslinked proteins or peptides.

Below is a diagram illustrating the proposed reaction mechanism of Disulfide, bis(2-bromoethyl) with cysteine residues on two interacting proteins.

Caption: Proposed reaction mechanism of Disulfide, bis(2-bromoethyl).

Experimental Protocol: A Step-by-Step Guide

This protocol provides a general framework for using Disulfide, bis(2-bromoethyl) to crosslink interacting proteins. Optimal conditions may vary depending on the specific proteins and should be determined empirically.

Materials

• Disulfide, bis(2-bromoethyl) (store at -20°C, protected from moisture)

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethyl Formamide (DMF)

• Protein interaction partners in a suitable buffer (e.g., PBS or HEPES, pH 7.2-8.0, free of primary amines and thiols)

• Quenching solution (e.g., 1 M Tris-HCl, pH 7.5 or 1 M glycine)

• Reducing agent (e.g., 1 M DTT or 0.5 M TCEP)

• SDS-PAGE reagents and equipment

• Mass spectrometer and associated reagents for analysis

Experimental Workflow

The following diagram outlines the general workflow for a protein crosslinking experiment.

Sources

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Application Notes and Protocols: Cleavable Cross-Linking Strategies Using Bis(2-bromoethyl) Disulfide

Introduction

Cleavable cross-linking is a cornerstone technique in chemical biology, proteomics, and drug delivery, enabling the transient connection of molecules that can be selectively dissociated under specific conditions. Among the repertoire of cleavable moieties, the disulfide bond stands out for its unique sensitivity to the reducing environments characteristic of intracellular compartments. This application note provides a comprehensive guide to the use of bis(2-bromoethyl) disulfide, a homobifunctional cross-linking reagent, for creating redox-sensitive linkages between thiol-containing molecules such as proteins, peptides, and nanoparticles. We will delve into the mechanistic underpinnings, provide detailed experimental protocols, and discuss applications in drug development and research.

Disulfide bonds play a pivotal role in stabilizing protein structures and are integral to numerous biological processes.[1] Their susceptibility to cleavage by reducing agents like glutathione (GSH), which is found in significantly higher concentrations inside cells (1-10 mM) compared to the extracellular environment (2-20 µM), makes them ideal for designing smart drug delivery systems that release their payload specifically within target cells.[2][3] Bis(2-bromoethyl) disulfide capitalizes on this by introducing a cleavable disulfide bridge between molecules through the reaction of its bromoethyl groups with nucleophiles, most notably thiol groups on cysteine residues.

Principle of Bis(2-bromoethyl) Disulfide Cross-Linking

Bis(2-bromoethyl) disulfide, with the chemical formula C₄H₈Br₂S₂, is a symmetrical molecule featuring a central disulfide bond flanked by two bromoethyl groups.[4] The bromine atoms are good leaving groups, making the adjacent carbons susceptible to nucleophilic attack. This reactivity is enhanced compared to its chloro- and fluoro- counterparts, making it a valuable tool in synthetic applications where higher reactivity is desired.[4]

The primary reaction mechanism involves the nucleophilic substitution (Sɴ2) of the bromide ions by thiol groups (e.g., from cysteine residues in proteins). This reaction forms a stable thioether bond, effectively cross-linking two thiol-containing molecules via a disulfide-containing linker. The resulting cross-linked product is stable under physiological conditions but can be readily cleaved at the disulfide bond upon exposure to reducing agents.

Key Features and Advantages:

• Redox-Cleavable: The disulfide bond is selectively cleaved in reducing environments, such as the cytoplasm of cells, providing a targeted release mechanism.[2][]

• Homobifunctional: Possesses two identical reactive groups, making it suitable for cross-linking similar molecules or for intramolecular cross-linking.

• Thiol-Reactive: Primarily targets cysteine residues, allowing for site-specific conjugation in proteins with defined cysteine locations.

• Enhanced Reactivity: The bromoethyl groups offer greater reactivity compared to analogous chloro- derivatives, facilitating efficient cross-linking.[4]

Applications in Research and Drug Development

The unique properties of bis(2-bromoethyl) disulfide and other disulfide-containing cross-linkers have led to their widespread use in various fields:

• Protein-Protein Interaction Studies: By cross-linking proteins in close proximity, transient or weak interactions can be captured and subsequently identified using techniques like mass spectrometry.[6][7][8][9]

• Drug Delivery Systems: Disulfide linkers are extensively used in antibody-drug conjugates (ADCs) and other targeted therapies to ensure the payload is released preferentially inside tumor cells, which have higher glutathione concentrations, thereby minimizing off-target toxicity.[2][][10]

• Hydrogel Formation: The formation of disulfide cross-linked hydrogels allows for the creation of biocompatible materials that can degrade and release encapsulated therapeutics in response to cellular reducing signals.[11][12]

• Stabilization of Peptides and Proteins: Introducing disulfide bonds can enhance the structural stability of therapeutic proteins and peptides.[1][13]

Experimental Protocols

PART 1: General Considerations and Reagent Preparation

Materials:

• Bis(2-bromoethyl) disulfide (CAS: 1002-40-0)[14]

• Protein/Peptide/Thiol-containing molecule of interest

• Reaction Buffer: Phosphate-buffered saline (PBS) or HEPES buffer, pH 7.2-8.0. Degas thoroughly to minimize oxidation of free thiols.

• Quenching Reagent: 1 M Tris-HCl, pH 8.0, or 1 M glycine.

• Reducing Agent for Cleavage: Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP).

• Organic Solvent (for stock solution): Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).

Reagent Preparation:

• Cross-linker Stock Solution: Prepare a 10-50 mM stock solution of bis(2-bromoethyl) disulfide in anhydrous DMF or DMSO. This solution should be prepared fresh before each use to avoid hydrolysis.

• Protein/Peptide Solution: Dissolve the thiol-containing molecule in the degassed reaction buffer at a concentration of 1-10 mg/mL (or an appropriate molar concentration). If the protein contains existing disulfide bonds that are not to be involved in cross-linking, ensure they remain oxidized.

• Reducing Agent Solution (for cleavage): Prepare a 1 M stock solution of DTT in water or a 0.5 M stock solution of TCEP in water. TCEP is often preferred as it is more stable and does not absorb at 280 nm.

PART 2: Protocol for Protein-Protein Cross-Linking

This protocol outlines a general procedure for cross-linking two proteins containing accessible cysteine residues.

Step-by-Step Methodology:

• Reaction Setup: In a microcentrifuge tube, combine the protein solution(s) with the reaction buffer. If cross-linking two different proteins, they should be mixed in the desired molar ratio.

• Addition of Cross-linker: Add the bis(2-bromoethyl) disulfide stock solution to the protein mixture to achieve a final concentration typically in a 10- to 50-fold molar excess over the protein's thiol groups. The optimal ratio should be determined empirically.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with gentle mixing. The reaction time may require optimization.

• Quenching: Terminate the reaction by adding the quenching reagent to a final concentration of 20-50 mM.[15] Incubate for 15-30 minutes at room temperature. This step is crucial to consume any unreacted cross-linker.

• Analysis of Cross-linking: The extent of cross-linking can be analyzed by SDS-PAGE. Under non-reducing conditions, cross-linked species will appear as higher molecular weight bands.

• Purification (Optional): Remove excess cross-linker and quenching reagent by dialysis or size-exclusion chromatography if the cross-linked product is required for downstream applications.

PART 3: Protocol for Cleavage of the Disulfide Cross-link

This protocol describes how to cleave the disulfide bond within the cross-linked product.

Step-by-Step Methodology:

• Sample Preparation: Take an aliquot of the cross-linked protein sample.

• Addition of Reducing Agent: Add DTT or TCEP to a final concentration of 10-50 mM.

• Incubation: Incubate the mixture for 30-60 minutes at 37°C.

• Analysis of Cleavage: Analyze the sample by SDS-PAGE. The higher molecular weight band corresponding to the cross-linked product should disappear or decrease in intensity, while the bands of the individual proteins should reappear or increase. A comparison with a non-reduced sample will confirm the cleavage.

Quantitative Data Summary

Parameter	Recommended Range	Notes
Cross-linker Molar Excess	10-50x over thiols	Optimization is crucial to balance cross-linking efficiency with potential protein modification.
Reaction pH	7.2 - 8.0	Thiolates (R-S⁻) are more nucleophilic; higher pH favors the reaction.
Reaction Time	1-2 hours at RT or 4°C overnight	Longer incubation may be needed for less reactive thiols.
Quenching Concentration	20-50 mM	Ensures complete inactivation of the reactive bromoethyl groups.
Cleavage Agent (DTT/TCEP)	10-50 mM	TCEP is more stable and does not interfere with A₂₈₀ readings.
Cleavage Time	30-60 minutes at 37°C	Generally sufficient for complete reduction of the disulfide bond.

Self-Validating Systems and Troubleshooting

A robust cross-linking experiment should include proper controls to validate the results.

• Negative Controls:

  • A reaction mixture without the cross-linker to show that no cross-linking occurs spontaneously.

  • A reaction with a non-thiol-containing protein to demonstrate the specificity for cysteine residues.

  • For protein-protein interaction studies, using a cysteine-less variant of one of the proteins can serve as an excellent negative control.[8]

• Cleavage Confirmation: Always run a reduced sample alongside a non-reduced sample on SDS-PAGE to confirm that the observed higher molecular weight species is indeed due to a disulfide-containing cross-link.

• Mass Spectrometry: For precise identification of cross-linked sites, mass spectrometry (MS) is the gold standard. Analysis of the digested cross-linked protein can identify the specific peptides and residues involved in the linkage.[6][9][16][17]

Troubleshooting Common Issues

Issue	Possible Cause	Suggested Solution
Low Cross-linking Efficiency	- Inaccessible thiol groups- Suboptimal pH- Insufficient cross-linker concentration- Premature hydrolysis of cross-linker	- Ensure protein is correctly folded and thiols are available.- Increase reaction pH to 8.0-8.5.- Increase molar excess of cross-linker.- Prepare fresh cross-linker stock solution.
Non-specific Cross-linking	- Reaction with other nucleophilic residues (e.g., histidine, lysine) at high pH- High cross-linker concentration	- Lower the reaction pH to ~7.2.- Reduce the molar excess of the cross-linker.
Protein Precipitation	- Excessive cross-linking leading to aggregation- Protein instability in the reaction buffer	- Decrease cross-linker concentration and/or reaction time.- Screen for optimal buffer conditions (e.g., additives like glycerol).

Visualizing the Workflow and Mechanism

Mechanism of Cross-linking and Cleavage

The following diagram illustrates the two-step process: the initial cross-linking reaction of bis(2-bromoethyl) disulfide with two thiol-containing molecules (R₁-SH and R₂-SH) and the subsequent cleavage of the disulfide bond by a reducing agent.

Caption: Mechanism of disulfide cross-linking and cleavage.

Experimental Workflow

This diagram outlines the typical workflow for a disulfide cross-linking experiment followed by analysis.

Caption: Experimental workflow for disulfide cross-linking.

Conclusion

Bis(2-bromoethyl) disulfide is a powerful and versatile reagent for creating cleavable cross-links between thiol-containing molecules. Its utility in studying protein interactions and developing targeted drug delivery systems is well-established. By understanding the underlying chemical principles and following robust, well-controlled protocols, researchers can effectively leverage this technology to advance their scientific objectives. The protocols and guidelines presented in this application note provide a solid foundation for the successful implementation of disulfide cross-linking strategies in a variety of research and development settings.

References

• Smolecule. (2023, August 15). Disulfide, bis(2-bromoethyl).

• Leitner, A., et al. (2008, July 1). Identification of Disulfide-Containing Chemical Cross-Links in Proteins Using MALDI-TOF/TOF-mass Spectrometry. PubMed. Retrieved from [Link]

• University of Queensland. (n.d.). Identification of Disulfide-Containing Chemical Cross-Links in Proteins Using MALDI-TOF/TOF-Mass Spectrometry.

• Springer. (n.d.). Determination of Peptide and Protein Disulfide Linkages by MALDI Mass Spectrometry. Retrieved from [Link]

• Olenic, S., et al. (2022, December 24). An optimized disulfide cross-linking protocol to determine interactions of proteins produced in Escherichia coli. PMC - NIH. Retrieved from [Link]

• ACS Publications. (2008, May 30). Identification of Disulfide-Containing Chemical Cross-Links in Proteins Using MALDI-TOF/TOF-Mass Spectrometry. Analytical Chemistry. Retrieved from [Link]

• Wang, K., et al. (2015, December 5). Synthetic Methods of Disulfide Bonds Applied in Drug Delivery Systems. ResearchGate. Retrieved from [Link]

• PMC - NIH. (n.d.). Disulfide-containing Macromolecules for Therapeutic Delivery. Retrieved from [Link]

• ResearchGate. (n.d.). Example of disulfide cross-linking between two single-Cys membrane proteins. Retrieved from [Link]

• (n.d.). How to cross-link proteins.

• ResearchGate. (n.d.). (PDF) An optimized disulfide cross-linking protocol to determine interactions of proteins produced in Escherichia coli. Retrieved from [Link]

• Li, Y., et al. (2024, July 24). Research Progress of Disulfide Bond Based Tumor Microenvironment Targeted Drug Delivery System. PMC - PubMed Central. Retrieved from [Link]

• ScienceDirect. (n.d.). Redox-Sensitive Cross-linked Micelles Based on Disulfied Bond as Potential Drug Carriers. Retrieved from [Link]

• Hatahet, F., & Ruddock, L. W. (n.d.). Chemistry and Enzymology of Disulfide Cross-linking in Proteins. PMC - PubMed Central. Retrieved from [Link]

• Lunzer, M., et al. (2022, January 3). A disulfide-based linker for thiol-norbornene conjugation: Formation and cleavage of hydrogels by the use of light. ResearchGate. Retrieved from [Link]

• Lunzer, M., et al. (n.d.). A disulfide-based linker for thiol–norbornene conjugation: formation and cleavage of hydrogels by the use of light. PMC - NIH. Retrieved from [Link]

• Springer. (2021, December 6). Synthesis of Multidentate Chalcogen-Containing Ligands Based on Bis(2-bromoethyl) Sulfide. Retrieved from [Link]

• bioRxiv. (2024, November 6). A journey towards developing a new cleavable crosslinker reagent for in-cell crosslinking. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). A disulfide-based linker for thiol–norbornene conjugation: formation and cleavage of hydrogels by the use of light. Polymer Chemistry. Retrieved from [Link]

• Su, Y. A., et al. (n.d.). Design of an in vivo cleavable disulfide linker in recombinant fusion proteins. PMC - NIH. Retrieved from [Link]

• PubChem. (n.d.). Disulfide, bis(2-bromoethyl). Retrieved from [Link]

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• 1. Chemistry and Enzymology of Disulfide Cross-linking in Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Disulfide-containing Macromolecules for Therapeutic Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buy Disulfide, bis(2-bromoethyl) | 1002-40-0 [smolecule.com]
• 6. Identification of disulfide-containing chemical cross-links in proteins using MALDI-TOF/TOF-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 8. An optimized disulfide cross-linking protocol to determine interactions of proteins produced in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Research Progress of Disulfide Bond Based Tumor Microenvironment Targeted Drug Delivery System - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. Disulfide Bond Analysis by Mass Spectrometry - Creative Proteomics [creative-proteomics.com]
• 17. scilit.com [scilit.com]

Application Notes and Protocols: A Step-by-Step Guide for Protein Modification with Disulfide, bis(2-bromoethyl)

Introduction: Harnessing Thiol Reactivity for Protein Engineering

In the dynamic fields of proteomics, drug development, and fundamental biological research, the precise chemical modification of proteins is a cornerstone technique. Site-selective conjugation allows for the introduction of probes, therapeutic payloads, or other moieties to study and manipulate protein function. Among the various strategies, targeting the sulfhydryl (thiol) group of cysteine residues offers a high degree of selectivity due to the relatively low abundance and unique reactivity of this amino acid.[1]

This guide provides a comprehensive overview and a detailed protocol for the use of Disulfide, bis(2-bromoethyl), a homobifunctional crosslinking agent, for the modification of proteins. This reagent features two bromoacetyl groups, which are highly reactive towards the nucleophilic thiol side chains of cysteine residues, forming stable thioether bonds.[1] The disulfide bond within the linker provides an additional feature: the potential for cleavage under reducing conditions, allowing for the release of conjugated substrates. This application note will delve into the underlying chemistry, provide a step-by-step protocol for protein modification, and discuss methods for the characterization of the resulting conjugates.

Mechanism of Action: The Chemistry of Thiol-Alkylation

The modification of proteins with Disulfide, bis(2-bromoethyl) proceeds via a well-established SN2 (bimolecular nucleophilic substitution) reaction. The key steps are as follows:

• Thiol Activation: The reaction is most efficient at a slightly alkaline pH (7.0-8.0). In this range, the thiol group of a cysteine residue (-SH) is partially deprotonated to its more nucleophilic thiolate form (-S⁻).

• Nucleophilic Attack: The thiolate anion attacks one of the electrophilic carbon atoms of the bromoethyl group.

• Displacement of Bromide: This attack leads to the displacement of the bromide ion (a good leaving group) and the formation of a stable thioether bond between the protein and the crosslinker.

Being a homobifunctional reagent, Disulfide, bis(2-bromoethyl) can react in two primary ways:

• Intramolecular Crosslinking: If two cysteine residues are in close proximity within the same protein, the reagent can bridge them, providing information about protein conformation and structure.

• Intermolecular Crosslinking: The reagent can link two separate protein molecules that each possess an accessible cysteine residue, enabling the study of protein-protein interactions.

Visualizing the Reaction Mechanism

Caption: Reaction of Disulfide, bis(2-bromoethyl) with protein thiols.

Materials and Reagents

Reagents

• Protein of interest (with at least one free cysteine residue)

• Disulfide, bis(2-bromoethyl) (CAS No. 1002-40-0)

• Reaction Buffer: 50-100 mM sodium phosphate, pH 7.2-7.5, containing 1-5 mM EDTA

• Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF), anhydrous

• Quenching Reagent: 1 M Dithiothreitol (DTT) or 1 M 2-Mercaptoethanol

• Desalting columns (e.g., Sephadex G-25)

• (Optional) Reducing agent: Tris(2-carboxyethyl)phosphine (TCEP)

Equipment

• Reaction tubes (e.g., microcentrifuge tubes)

• Spectrophotometer

• SDS-PAGE system

• Mass spectrometer (for detailed characterization)

• pH meter

• Vortex mixer and centrifuge

• Incubator or water bath

Experimental Workflow Overview

Caption: A streamlined workflow for protein modification.

Detailed Step-by-Step Protocol

This protocol provides a general guideline for the modification of a protein with Disulfide, bis(2-bromoethyl). Optimal conditions may vary depending on the specific protein and experimental goals.

Part 1: Preparation of Protein and Reagents

• Protein Preparation:

  • Dissolve the protein of interest in the Reaction Buffer to a final concentration of 1-10 mg/mL.

  • Crucial Step: If the protein contains intramolecular disulfide bonds that need to be reduced to expose free thiols, add a 10-20 fold molar excess of a reducing agent like TCEP. TCEP is recommended as it does not contain a free thiol and thus does not need to be removed before the addition of the crosslinker.[2] If using DTT or 2-mercaptoethanol, it is imperative to remove the reducing agent completely (e.g., via a desalting column) before proceeding to the next step.

  • Incubate for 1 hour at room temperature to ensure complete reduction.

• Preparation of Disulfide, bis(2-bromoethyl) Stock Solution:

  • Immediately before use, prepare a 10-50 mM stock solution of Disulfide, bis(2-bromoethyl) in anhydrous DMSO or DMF. The reagent is susceptible to hydrolysis in aqueous solutions, so it is critical to use a non-aqueous solvent and prepare the solution fresh.

Part 2: The Crosslinking Reaction

• Initiating the Reaction:

  • Add a 10- to 100-fold molar excess of the Disulfide, bis(2-bromoethyl) stock solution to the protein solution. The optimal molar ratio should be determined empirically. Start with a 20-fold excess for initial experiments.

  • Mix the reaction gently by vortexing or inverting the tube.

• Incubation:

  • Incubate the reaction mixture for 60-90 minutes at room temperature or 2-4 hours at 4°C. Longer incubation times at lower temperatures can help to minimize protein degradation.

Part 3: Quenching and Purification

• Quenching the Reaction:

  • To stop the reaction, add a quenching reagent containing a free thiol, such as DTT or 2-mercaptoethanol, to a final concentration of 20-50 mM. This will react with any unreacted bromoacetyl groups on the crosslinker.

  • Incubate for 15-30 minutes at room temperature.

• Purification of the Modified Protein:

  • Remove excess crosslinker and quenching reagent by passing the reaction mixture through a desalting column equilibrated with a suitable buffer (e.g., PBS).

  • Collect the protein-containing fractions.

Quantitative Data Summary: Reaction Parameters

Parameter	Recommended Range	Starting Condition	Notes
Protein Concentration	1-10 mg/mL	2 mg/mL	Higher concentrations can favor intermolecular crosslinking.
Reagent Molar Excess	10-100 fold	20 fold	Optimize based on the number of free cysteines and desired modification efficiency.
Reaction pH	7.0-8.0	7.4	A slightly alkaline pH is crucial for thiol reactivity.
Reaction Temperature	4-25 °C	Room Temperature	Lower temperatures may require longer incubation times but can improve protein stability.
Incubation Time	60-240 minutes	90 minutes	Monitor the reaction progress to determine the optimal time.

Characterization of the Modified Protein

It is essential to characterize the modified protein to confirm the success of the conjugation and to determine the extent of modification.

• SDS-PAGE Analysis:

  • Run both the unmodified and modified protein samples on an SDS-PAGE gel under non-reducing and reducing conditions.

  • Intramolecular crosslinking: May result in a slightly faster migration on the gel due to a more compact structure.

  • Intermolecular crosslinking: Will result in the appearance of higher molecular weight bands (dimers, trimers, etc.).

  • Under reducing conditions (with DTT or 2-mercaptoethanol in the loading buffer), the disulfide bond in the linker will be cleaved, and intermolecular crosslinks should be reversed.

• Mass Spectrometry (MS):

  • Mass spectrometry is the most definitive method for characterizing the modification.

  • Intact protein analysis can determine the number of crosslinker molecules attached to the protein.

  • Peptide mapping (e.g., LC-MS/MS) after enzymatic digestion can identify the specific cysteine residues that have been modified.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or no modification	- Incomplete reduction of disulfide bonds- Presence of residual reducing agents (DTT, BME)- Incorrect pH of the reaction buffer- Inactive crosslinker	- Ensure complete reduction with a sufficient excess of TCEP.- If using thiol-containing reducing agents, ensure their complete removal.- Verify the pH of the reaction buffer is between 7.0 and 8.0.- Prepare a fresh stock solution of the crosslinker immediately before use.
Protein precipitation	- Protein instability under reaction conditions- Excessive intermolecular crosslinking	- Perform the reaction at a lower temperature (4°C).- Reduce the protein concentration and/or the molar excess of the crosslinker.
Non-specific modification	- Reaction pH is too high (>8.5)	- Ensure the reaction pH does not exceed 8.0 to avoid reaction with other nucleophilic residues like lysine.

References

• Caddick, S., et al. (2010). Protein Modification, Bioconjugation, and Disulfide Bridging Using Bromomaleimides. Journal of the American Chemical Society, 132(10), 3429–3431. [Link]

• Kuan, S. L., Wang, T., & Weil, T. (2016). Site-Selective Disulfide Modification of Proteins: Expanding Diversity beyond the Proteome. Chemistry – A European Journal, 22(48), 17112-17129. [Link]

• Carlsson, J., et al. (1978). Preparation of protein conjugates via intermolecular disulfide bond formation. Biochemical Journal, 173(3), 723–737. [Link]

• Fass, D., & Thorpe, C. (2018). Chemistry and Enzymology of Disulfide Cross-Linking in Proteins. Chemical Reviews, 118(3), 1169–1198. [Link]

Sources

• 1. Sulfhydryl-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

"Troubleshooting low yield in Disulfide, bis(2-bromoethyl) synthesis"

Technical Support Center: Disulfide, bis(2-bromoethyl) Synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to our dedicated technical support guide for the synthesis of Disulfide, bis(2-bromoethyl). As a Senior Application Scientist, I understand that achieving high yields in any synthesis requires a nuanced understanding of the reaction mechanism, potential pitfalls, and purification challenges. This guide is structured as a series of questions and answers to directly address the common issues encountered in the laboratory, providing not just solutions, but the underlying chemical principles to empower your research.

Frequently Asked Questions & Troubleshooting

Q1: My overall yield for Disulfide, bis(2-bromoethyl) is disappointingly low. Where should I start my investigation?

Low yield is a common issue that can stem from multiple points in the synthetic and purification process. A systematic approach is crucial for diagnosis. The synthesis of Disulfide, bis(2-bromoethyl) typically involves the oxidative coupling of a thiol precursor, 2-bromoethanethiol. The most frequent sources of yield loss are:

• Inefficient Oxidation: The core disulfide bond-forming step may be incomplete.

• Side Reactions: Competing reaction pathways can consume your starting material or product.

• Suboptimal Reaction Conditions: Factors like pH, concentration, and temperature can dramatically affect the reaction outcome.

• Starting Material Impurity: The quality of your initial thiol can introduce contaminants that interfere with the reaction.

• Product Loss During Workup: The product may be lost or decompose during extraction, washing, or purification steps.[1][2]

The following sections will delve into each of these areas to help you pinpoint the exact cause of low yield in your experiment.

Q2: I suspect the oxidation of 2-bromoethanethiol is the problem. How can I confirm this and what are my options for improving the oxidation step?

This is the most critical step in the synthesis, and its efficiency is paramount. Thiol oxidation to a disulfide is a two-step process that often involves intermediates like a sulfenic acid (RSOH) or a sulfenyl halide (RSX), which then reacts with another thiol molecule to form the disulfide.[3] Inefficiency here means unreacted thiol remains in your reaction mixture.

Troubleshooting the Oxidation Step:

• Choice of Oxidant: The selection of the oxidizing agent is critical. While atmospheric oxygen can work, it is often slow and inefficient.[4] More controlled and effective chemical oxidants are recommended.

• Reaction Monitoring: Use Thin Layer Chromatography (TLC) or LC-MS to monitor the disappearance of the starting thiol. If you see significant starting material remaining after the expected reaction time, your oxidation is incomplete.

Improving Oxidation Efficiency:

Several oxidants can be employed, each with specific advantages. The choice depends on the scale of your reaction and the sensitivity of your substrates.

Oxidizing Agent	Typical Conditions & Solvent	Advantages	Disadvantages
Hydrogen Peroxide (H₂O₂)	Catalytic iodide ion or iodine in an organic solvent like trifluoroethanol.[5]	Readily available, effective, and produces water as a byproduct.	Can lead to over-oxidation if not controlled.
Dimethyl Sulfoxide (DMSO)	Often used with a catalyst like dichlorodioxomolybdenum(VI) or in the presence of a halogen-hydrogen halide.[5][6]	Mild and selective.[4]	Can require longer reaction times or catalysts.
Iodine (I₂) or Bromine (Br₂)	In a solvent like methanol or in the presence of a base.	Fast and efficient.	Can introduce halogenated byproducts; requires careful stoichiometric control.
Air (O₂) Oxidation	Typically performed at a basic pH (8-9) in a dilute solution.[4]	Inexpensive and simple.	Often slow, inefficient, and can be difficult to reproduce.

Below is a general protocol for optimizing your oxidation.

• Preparation: Dissolve 2-bromoethanethiol in a suitable solvent (e.g., ethanol or trifluoroethanol) in a round-bottom flask equipped with a magnetic stirrer. Place the flask in an ice bath to maintain a low temperature.

• Catalyst Addition: Add a catalytic amount of sodium iodide (NaI).

• Oxidant Addition: Slowly add a 30% aqueous solution of hydrogen peroxide (H₂O₂) dropwise to the stirred solution. The addition rate should be controlled to keep the temperature from rising significantly.

• Reaction: Allow the reaction to stir at room temperature. Monitor the reaction progress by TLC until the starting thiol is no longer visible.

• Workup: Once the reaction is complete, quench any excess H₂O₂ by adding a saturated solution of sodium thiosulfate. Proceed with aqueous extraction as detailed in the purification section.

Q3: What are the likely side reactions, and how can I minimize them?

Side reactions are a major contributor to low yields. For this specific synthesis, the primary concerns are intermolecular polymerization and reactions involving the bromoethyl group.

• Intermolecular Disulfide Formation: At high concentrations, thiol molecules can react with each other to form long-chain polymers (oligomerization) instead of the desired intramolecular dimer. This is a common problem in disulfide synthesis.[4]

  • Solution: Perform the oxidation at high dilution (e.g., 0.1-1 mg/mL). This kinetically favors the formation of the desired product.[4]

• Alkylation: The bromoethyl group is an alkylating agent. The thiol starting material or the disulfide product could potentially act as a nucleophile, leading to the formation of thioether byproducts.[7]

  • Solution: Maintain a neutral or slightly acidic pH during the reaction. A basic pH will deprotonate the thiol, increasing its nucleophilicity and the likelihood of alkylation side reactions.

• Over-oxidation: Strong oxidizing conditions can oxidize the disulfide further to thiosulfinates or sulfonic acids, which are undesired byproducts.

  • Solution: Use a mild oxidizing agent and carefully control the stoichiometry. Add the oxidant slowly and at a low temperature to prevent runaway reactions.[1][6]

The diagram below illustrates the desired reaction pathway versus the main competing side reactions.

Caption: Desired synthesis pathway versus common side reactions.

Q4: I've addressed oxidation and potential side reactions, but my yield is still low. How critical are reaction conditions like pH and concentration?

They are extremely critical. The success of disulfide bond formation is highly sensitive to the reaction environment.

• pH Control: The pH influences the state of the thiol group. The thiolate anion (RS⁻) is the reactive species in disulfide formation. The optimal pH for most thiol-disulfide exchange reactions is around 8-9.[4] However, for this specific synthesis, a high pH can also promote unwanted alkylation side reactions. Therefore, a careful balance is needed.

  • Recommendation: Start with neutral conditions (pH ~7). If oxidation is slow, you can cautiously raise the pH, while monitoring for the formation of byproducts by TLC. Keeping the pH low (3-4) can help prevent disulfide scrambling if that is a concern.[8]

• Concentration: As mentioned, concentration is a key factor in preventing polymerization.

  • Recommendation: Run the reaction at a high dilution (0.1-1 mg/mL).[4] This favors the desired intramolecular reaction over the formation of intermolecular polymer chains.

• Temperature: Many oxidation reactions are exothermic.

  • Recommendation: Add reagents slowly and use an ice bath to maintain temperature control. This minimizes the risk of side reactions and potential decomposition of the product.[1][6]

The following diagram provides a logical workflow for troubleshooting low yields.

Caption: Troubleshooting workflow for low synthesis yield.

Q5: How can I optimize my workup and purification to prevent product loss?

Significant product loss can occur during post-reaction processing.[1] The product, Disulfide, bis(2-bromoethyl), is a relatively non-polar organic molecule, but the S-S bond can be susceptible to cleavage under harsh conditions.[7]

• Quenching: After the reaction is complete, quench any remaining oxidant. For H₂O₂, a saturated solution of sodium thiosulfate is effective.

• Solvent Removal: If your reaction was performed in a water-miscible solvent like ethanol, remove the solvent under reduced pressure (rotary evaporation).

• Aqueous Extraction:

  • Redissolve the crude residue in a water-immiscible organic solvent like dichloromethane or ethyl acetate.

  • Wash the organic layer sequentially with:

    • Water (to remove water-soluble salts).

    • A mild acid (e.g., 1% HCl) if basic catalysts were used.

    • A mild base (e.g., saturated sodium bicarbonate) if the reaction was acidic.

    • Brine (saturated NaCl solution) to help break up emulsions and remove bulk water.

• Drying: Dry the separated organic phase over an anhydrous drying agent like anhydrous potassium carbonate or magnesium sulfate.[6]

• Purification:

  • Filter off the drying agent and concentrate the organic solvent via rotary evaporation.

  • The crude product can then be purified. Given its properties, purification by silica gel column chromatography or distillation under reduced pressure are viable options.[1][6]

  • Caution: The product may decompose at high temperatures, so vacuum distillation should be performed at the lowest possible temperature.[9]

References

• Benchchem. (n.d.). Technical Support Center: Overcoming Difficulties in Disulfide Bond Formation in Peptide Synthesis.
• Smolecule. (2023, August 15). Disulfide, bis(2-bromoethyl).
• Reddit r/Chempros. (2024, November 20). What are some common causes of low reaction yields?
• Organic Chemistry Portal. (n.d.). Disulfide synthesis by S-S coupling.
• PubMed Central. (n.d.). Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways.
• Google Patents. (n.d.). US3954800A - Oxidation of thiols to disulfides.
• Patsnap Synapse. (2025, May 9). How to Troubleshoot Low Protein Yield After Elution.
• ResearchGate. (2016, May 2). How to prevent disulfide bond scrambling?
• Crossref. (2021, December 6). Synthesis of Multidentate Chalcogen-Containing Ligands Based on Bis(2-bromoethyl) Sulfide.
• Benchchem. (n.d.). Preventing disulfide bond formation during reactions with Triphenylmethyl(2-bromoethyl) sulfide.
• ResearchGate. (2025, August 9). Synthesis of bis(2-haloethyl) selenides by reaction of selenium dihalides with ethylene.
• PubChem. (n.d.). Disulfide, bis(2-bromoethyl).
• PubChem. (n.d.). Bis(2-bromoethyl)sulfide.
• Characterization of self-assembled Bis[2-(2- bromoisobutyryloxy) undecyl] disulphide (DBTU). (n.d.).
• Wikipedia. (n.d.). Dibromodiethyl sulfide.
• NIH. (n.d.). Homogeneous Bispecifics by Disulfide Bridging.

Sources

• 1. reddit.com [reddit.com]
• 2. How to Troubleshoot Low Protein Yield After Elution [synapse.patsnap.com]
• 3. Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Disulfide synthesis by S-S coupling [organic-chemistry.org]
• 6. US3954800A - Oxidation of thiols to disulfides - Google Patents [patents.google.com]
• 7. Buy Disulfide, bis(2-bromoethyl) | 1002-40-0 [smolecule.com]
• 8. researchgate.net [researchgate.net]
• 9. Dibromodiethyl sulfide - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Reaction Conditions for Disulfide, bis(2-bromoethyl) Cross-linking

Welcome to the technical support center for Disulfide, bis(2-bromoethyl), a versatile cross-linking agent for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions to help you optimize your cross-linking experiments for robust and reproducible results. As Senior Application Scientists, we have synthesized the information in this guide from established biochemical principles and field-proven insights to ensure its accuracy and practical utility.

Frequently Asked Questions (FAQs)

What is Disulfide, bis(2-bromoethyl) and what are its primary applications?

Disulfide, bis(2-bromoethyl) (DBBE) is a homobifunctional cross-linking agent. Its structure consists of a central disulfide bond flanked by two bromoethyl reactive groups[1]. This unique structure allows for the formation of covalent linkages between nucleophilic residues in proteins or other biomolecules.

The primary applications of DBBE include:

• Probing Protein-Protein Interactions: By covalently linking interacting proteins, DBBE can help identify and characterize protein complexes.

• Stabilizing Protein Conformations: Introducing intramolecular cross-links can enhance the structural stability of proteins[2].

• Drug Delivery Systems: The disulfide bond in the linker is cleavable under reducing conditions, making it a valuable tool in the design of drug delivery systems where the release of a therapeutic agent is desired in a reducing environment, such as the cytoplasm of a cell[3].

What is the reaction mechanism of Disulfide, bis(2-bromoethyl) with proteins?

The cross-linking reaction proceeds in a two-step manner. Each of the two bromoethyl groups reacts with a nucleophilic amino acid side chain via an SN2 (bimolecular nucleophilic substitution) reaction. The nucleophile, typically a deprotonated thiol group from a cysteine residue or the primary amine of a lysine residue, attacks the carbon atom bearing the bromine, displacing the bromide ion and forming a stable thioether or secondary amine bond, respectively.

Figure 1: Reaction mechanism of Disulfide, bis(2-bromoethyl) with protein nucleophiles.

Which amino acid residues does Disulfide, bis(2-bromoethyl) react with?

The bromoethyl groups of DBBE are alkylating agents and will react with nucleophilic side chains. The primary targets on proteins are:

• Cysteine (thiol group): The thiolate anion (S⁻) of cysteine is a strong nucleophile and reacts readily with the bromoethyl groups to form a stable thioether bond.

• Lysine (ε-amino group): The primary amine of the lysine side chain can also act as a nucleophile, forming a secondary amine linkage.

• Histidine (imidazole ring): The nitrogen atoms in the imidazole ring of histidine can also be alkylated.

• N-terminus (α-amino group): The free amino group at the N-terminus of a protein can also react.

The reactivity of these residues is pH-dependent, as the nucleophilic form (e.g., thiolate) must be present.

What are the key reaction parameters to consider for optimal cross-linking?

Optimizing the following parameters is crucial for a successful cross-linking experiment:

Parameter	Recommended Range	Rationale & Key Considerations
pH	7.5 - 8.5	A slightly alkaline pH promotes the deprotonation of cysteine thiols (pKa ~8.5) and lysine amines (pKa ~10.5), increasing their nucleophilicity. However, very high pH (>9.0) can lead to disulfide bond scrambling[4].
Temperature	4°C to Room Temperature (25°C)	Lower temperatures can help to minimize protein degradation and non-specific reactions, but will require longer incubation times. Room temperature reactions are faster but may increase the risk of side reactions.
Incubation Time	30 minutes to 2 hours	The optimal time depends on the concentration of the protein and cross-linker, as well as the temperature. A time-course experiment is recommended to determine the optimal incubation period.
Molar Ratio (DBBE:Protein)	10:1 to 50:1	A higher molar excess of the cross-linker will drive the reaction towards completion but also increases the risk of intramolecular cross-linking and protein modification. Start with a lower ratio and increase as needed.
Protein Concentration	0.1 - 2 mg/mL	The optimal protein concentration is a balance between promoting intermolecular cross-linking (at higher concentrations) and preventing aggregation.
Buffer Composition	Phosphate, HEPES, or Borate buffers	Avoid buffers containing primary amines, such as Tris, as they will compete with the protein for reaction with the cross-linker.

How can I characterize the cross-linked products?

The most common method for analyzing cross-linking results is SDS-PAGE (Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis) .

• Non-reducing SDS-PAGE: Under non-reducing conditions, the disulfide bond within the DBBE linker remains intact. Cross-linked protein complexes will appear as new bands with higher molecular weights on the gel. Intramolecularly cross-linked proteins may show a slight increase in mobility due to a more compact structure[5].

• Reducing SDS-PAGE: By adding a reducing agent such as dithiothreitol (DTT) or β-mercaptoethanol (β-ME) to the loading buffer, the disulfide bond in the DBBE linker is cleaved. This will cause the cross-linked protein complexes to dissociate back into their individual components. Comparing the non-reduced and reduced gel lanes can confirm that the observed higher molecular weight bands are due to disulfide-linked conjugates.

Mass spectrometry can also be used for a more detailed analysis to identify the specific amino acid residues that have been cross-linked.

Is the cross-link formed by Disulfide, bis(2-bromoethyl) cleavable?

Yes, the central disulfide bond of the DBBE linker can be cleaved by reducing agents such as DTT, β-ME, or TCEP (tris(2-carboxyethyl)phosphine)[6]. This is a key feature of this cross-linker, allowing for the separation of cross-linked proteins for further analysis or for the release of conjugated molecules in a reducing environment. The thioether bonds formed by the reaction of the bromoethyl groups with protein nucleophiles are generally stable and not cleaved by these reducing agents[7].

Troubleshooting Guide

Figure 2: General troubleshooting workflow for cross-linking experiments.

Problem: Low or no cross-linking efficiency.

Potential Causes & Solutions:

• Inactive Cross-linker: Disulfide, bis(2-bromoethyl) can be sensitive to moisture. Ensure it is stored properly under desiccated conditions. Allow the vial to come to room temperature before opening to prevent condensation.

• Suboptimal pH: The reaction is pH-dependent. Ensure your buffer is within the optimal range of 7.5-8.5. A lower pH will result in protonated thiols and amines, which are poor nucleophiles.

• Presence of Competing Nucleophiles: Buffers containing primary amines (e.g., Tris) or other nucleophilic additives will quench the cross-linker. Use non-nucleophilic buffers like phosphate, HEPES, or borate.

• Insufficient Incubation Time or Temperature: If reacting at 4°C, increase the incubation time. Consider performing the reaction at room temperature if your protein is stable.

• Low Molar Ratio of Cross-linker: Increase the molar excess of DBBE to protein. Perform a titration to find the optimal ratio.

Problem: Protein precipitation during the reaction.

Potential Causes & Solutions:

• High Protein Concentration: High concentrations can lead to aggregation, especially after modification with a cross-linker. Try reducing the protein concentration.

• Solvent Incompatibility: If DBBE is dissolved in an organic solvent like DMSO before being added to the aqueous protein solution, ensure the final concentration of the organic solvent is low (typically <5%) to avoid protein denaturation.

• Over-cross-linking: An excessively high molar ratio of cross-linker can lead to extensive, uncontrolled polymerization and precipitation. Reduce the DBBE:protein molar ratio.

Problem: Non-specific cross-linking or high molecular weight aggregates.

Potential Causes & Solutions:

• High Cross-linker to Protein Ratio: This is the most common cause of non-specific cross-linking and aggregation. Perform a titration to determine the lowest effective concentration of DBBE.

• Long Incubation Time: Excessive incubation can lead to the formation of larger, non-specific complexes. Optimize the reaction time by performing a time-course experiment.

• Reactive Free Cysteines: If your protein has multiple surface-exposed cysteines that are not involved in the interaction of interest, they may still react with the cross-linker. Consider site-directed mutagenesis to remove these reactive residues if they are not essential for the protein's structure or function[8].

Problem: Difficulty analyzing cross-linked products.

Potential Causes & Solutions:

• "Smearing" on SDS-PAGE: This can be due to a heterogeneous mixture of cross-linked products. Try to optimize the reaction conditions (pH, time, concentration) to favor the formation of a more homogenous product.

• Cross-linked bands not resolving on the gel: Use a lower percentage acrylamide gel to better resolve high molecular weight species.

• No difference between reducing and non-reducing SDS-PAGE: This indicates that the observed higher molecular weight band is not due to a disulfide-linked conjugate. It could be an aggregate or a product of a side reaction. The thioether bonds formed are stable to reduction, so if both bromoethyl arms have reacted, the complex will not fall apart under reducing conditions if the disulfide bond in the linker is not also cleaved. Ensure your reducing agent is fresh and used at a sufficient concentration to cleave the disulfide in the linker.

Experimental Protocols

General Protocol for Protein Cross-linking with Disulfide, bis(2-bromoethyl)

• Prepare Protein Sample: Dialyze the protein(s) of interest into an amine-free buffer (e.g., 50 mM sodium phosphate, 150 mM NaCl, pH 8.0). Adjust the protein concentration to 0.1 - 2 mg/mL.

• Prepare Cross-linker Stock Solution: Immediately before use, dissolve Disulfide, bis(2-bromoethyl) in an anhydrous organic solvent such as DMSO to a concentration of 10-50 mM.

• Initiate Cross-linking Reaction: Add the desired molar excess of the DBBE stock solution to the protein sample. Mix gently but thoroughly.

• Incubate: Incubate the reaction mixture for 30 minutes to 2 hours at room temperature or 4°C.

• Quench the Reaction: Add a quenching buffer containing a primary amine (e.g., Tris-HCl or glycine) to a final concentration of 20-50 mM to consume any unreacted DBBE. Incubate for 15-30 minutes at room temperature.

• Analyze the Results: Analyze the reaction products by SDS-PAGE under both reducing and non-reducing conditions.

Analysis by SDS-PAGE

• Prepare Samples: Mix a small aliquot of your quenched reaction mixture with an equal volume of 2x SDS-PAGE loading buffer. For the reducing condition, use a loading buffer containing a reducing agent like DTT or β-ME.

• Heat Samples: Heat the samples at 95-100°C for 5-10 minutes.

• Run Gel: Load the samples onto a polyacrylamide gel and run the electrophoresis until the dye front reaches the bottom of the gel.

• Visualize: Stain the gel with a protein stain (e.g., Coomassie Brilliant Blue) to visualize the protein bands.

References

• [No specific protocol found for DBBE, but general principles of disulfide cross-linking are discussed in multiple sources]

• Mechanisms of Disulfide Bond Formation in Nascent Polypeptides Entering the Secretory Pathway - PMC - NIH. Available at: [Link]

• Protein Modification, Bioconjugation, and Disulfide Bridging Using Bromomaleimides | Request PDF. Available at: [Link]

• Making a disulfide bound after expression, oxidizing buffer? - ResearchGate. Available at: [Link]

• PDI-Regulated Disulfide Bond Formation in Protein Folding and Biomolecular Assembly - PMC - NIH. Available at: [Link]

• Pathological Disulfide Bond Crosslinking: Molecular Insights into Amyloidogenesis and Diseases Progression - PMC - PubMed Central. Available at: [Link]

• Homogeneous Bispecifics by Disulfide Bridging - PMC - NIH. Available at: [Link]

• Chemistry and Enzymology of Disulfide Cross-linking in Proteins - PMC - PubMed Central. Available at: [Link]

• (PDF) Thiol-thiol cross-clicking using bromo-ynone reagents. Available at: [Link]

• Disulfide, bis(2-bromoethyl) | C4H8Br2S2 | CID 572268 - PubChem. Available at: [Link]

• Practical solutions for overcoming artificial disulfide scrambling in the non-reduced peptide mapping characterization of monoclonal antibodies - PMC - NIH. Available at: [Link]

• Intramolecular thioether crosslinking of therapeutic proteins to increase proteolytic stability. Available at: [Link]

• Reactivity of disulfide bonds is markedly affected by structure and environment: implications for protein modification and stability - NIH. Available at: [Link]

• Biochemical and spectroscopic characterization of a radical SAM enzyme involved in the formation of a peptide thioether crosslink - PMC - NIH. Available at: [Link]

• Metal-Free C(sp3)–S Bond Cleavage of Thioethers to Selectively Access Aryl Aldehydes and Dithioacetals - MDPI. Available at: [Link]

• Mapping of Some Further Alkylation-Initiated Pathways to Polyheterocyclic Compounds from Indigo and Indirubin - NIH. Available at: [Link]

• Breaking a Couple: Disulfide Reducing Agents 1 - Digital CSIC. Available at: [Link]

• Proposed mechanism for C a -thioether bond breakage during LC-MS/MS... - ResearchGate. Available at: [Link]

• thioester bond cleavage: Topics by Science.gov. Available at: [Link]

• Alkyl–aryl exchange of thioethers via Pd-catalyzed inert C(sp3)–S bond cleavage - ChemRxiv. Available at: [Link]

• Click-to-Release Reactions for Tertiary Amines and Pyridines - ACS Publications. Available at: [Link]

• Cross-Linking Mass Spectrometry for Investigating Protein Conformations and Protein–Protein Interactions A Method for All Seasons | Chemical Reviews - ACS Publications. Available at: [Link]

• Photochemical carbon–sulfur bond cleavage in thioethers mediated via excited state Rydberg-to-valence evolution - RSC Publishing. Available at: [Link]

• Proposed mechanisms of thioether crosslink formation in lantipeptides... - ResearchGate. Available at: [Link]

• Further studies on the dialkylation chemistry of [Pt2(μ-S)2(PPh3)4] with activated alkyl halides RC(O)CH2X (X = Cl, Br) - Research Commons. Available at: [Link]

Sources

• 1. Disulfide, bis(2-bromoethyl) | C4H8Br2S2 | CID 572268 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Reactivity of disulfide bonds is markedly affected by structure and environment: implications for protein modification and stability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Practical solutions for overcoming artificial disulfide scrambling in the non-reduced peptide mapping characterization of monoclonal antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. digital.csic.es [digital.csic.es]
• 7. Intramolecular thioether crosslinking of therapeutic proteins to increase proteolytic stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Homogeneous Bispecifics by Disulfide Bridging - PMC [pmc.ncbi.nlm.nih.gov]

"Purification methods for Disulfide, bis(2-bromoethyl) reaction products"

Welcome to the technical support guide for the purification of Disulfide, bis(2-bromoethyl). As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize your purification processes. This guide is structured to address common challenges encountered during the synthesis and purification of this important bifunctional linker.

Section 1: Understanding the Chemistry - Common Impurities and Their Origins

Disulfide, bis(2-bromoethyl) (C₄H₈Br₂S₂) is a valuable reagent, often used in the synthesis of linkers for drug conjugates and multidentate ligands.[1] A common synthetic route involves the reaction of an alkyl halide, such as 2-bromoethanol, with a disulfide source like sodium disulfide (Na₂S₂). Sodium disulfide itself is typically generated in situ from sodium sulfide (Na₂S) and elemental sulfur.[2][3]

Understanding the primary reaction and potential side reactions is the first step in designing an effective purification strategy.

Caption: General synthesis scheme for Disulfide, bis(2-bromoethyl).

No reaction proceeds with 100% selectivity. Byproducts and impurities are inevitable. The most effective purification strategy is one that anticipates these species.

Caption: Common impurity formation pathways during the synthesis.

Data Table: Key Physical Properties

A successful separation relies on exploiting the differences in physical properties between the target compound and its impurities.

Compound	Formula	MW ( g/mol )	Boiling Point (°C)	Polarity
Disulfide, bis(2-bromoethyl)	C₄H₈Br₂S₂	280.04[4]	High (Vac. Dist.)	Moderately Polar
Bis(2-bromoethyl) sulfide	C₄H₈Br₂S	247.98[5]	High (Vac. Dist.)	Less Polar than Disulfide
2-Bromoethanol	C₂H₅BrO	124.96	149-150	Polar (H-bonding)
Polymeric Polysulfides	Variable	High	Very High / Non-volatile	Variable
Sodium Bromide (NaBr)	NaBr	102.89	1396	Ionic (Water Soluble)

Section 2: Troubleshooting Guide & FAQs

This section is formatted to directly address the common issues you may encounter in the lab.

Q1: My crude reaction mixture is a thick slurry containing solids. What is the most efficient first purification step?

A1: Initial Aqueous Workup and Extraction.

• Causality: The solids are almost certainly inorganic salts, such as sodium bromide (NaBr), a byproduct of the reaction, and any unreacted sodium sulfide/polysulfides. These salts are highly polar and soluble in water, whereas your organic product has low water solubility.[2] This difference is the basis for a clean separation.

• Solution: The first step should always be an aqueous workup. This involves quenching the reaction (if necessary), diluting the mixture with water, and extracting your product into an immiscible organic solvent like dichloromethane (DCM) or ethyl acetate. This will efficiently remove the bulk of inorganic impurities.

• Pro-Tip: Perform a final wash of the combined organic layers with brine (saturated NaCl solution). This helps to remove residual water from the organic phase and breaks up any emulsions that may have formed, leading to a cleaner separation.

Q2: My TLC plate shows two major spots that are very close together. I suspect one is my product. What is the other, and how can I separate them?

A2: Likely Thioether Byproduct; Separation via Column Chromatography.

• Causality: The spot running slightly faster (higher Rf) than your target disulfide is very likely the thioether byproduct, bis(2-bromoethyl) sulfide.[5] It forms when the alkyl halide reacts with a sulfide ion (S²⁻) instead of a disulfide ion (S₂²⁻).[3] The thioether is less polar than the disulfide because it lacks the second sulfur atom, which contributes to the molecule's overall dipole moment.

• Solution: Flash column chromatography is the gold standard for separating compounds with small differences in polarity.[6][7]

  • Solvent System: Start by developing a solvent system (e.g., a mixture of hexane and ethyl acetate) that gives good separation on an analytical TLC plate (Rf values between 0.2 and 0.5).

  • Execution: Carefully load your crude material onto a silica gel column and elute with the chosen solvent system. The less polar thioether will elute from the column first, followed by your more polar target disulfide. Collect fractions and analyze them by TLC to identify the pure product.

Q3: After removing the solvent under vacuum, I'm left with my product as an oil contaminated with a non-volatile, dark, tar-like substance. What is this, and how can I remove it?

A3: Polymeric Byproducts; Purification by Vacuum Distillation or Chromatography.

• Causality: The high-boiling, often dark residue is characteristic of polymeric polysulfides (R-Sₓ-R, where x > 2). These can form if your sodium disulfide reagent contains higher-order polysulfides (Na₂Sₓ), which can be present in commercial sodium sulfide or form during the reaction.[3]

• Solution: You have two primary options, depending on the thermal stability of your product:

  • Vacuum Distillation: If your product is thermally stable, short-path vacuum distillation is an excellent method for separating it from non-volatile polymeric materials.[8] The product will distill over, leaving the "tar" behind in the distillation flask.

  • Flash Column Chromatography: If your product is thermally sensitive, chromatography is the better choice. The polymeric material is often highly retained on the silica gel at the origin, allowing your product to elute cleanly.

Q4: My product is a solid at room temperature, but it "oils out" and refuses to form crystals during recrystallization. What's happening?

A4: Supersaturation or Impurities Inhibiting Crystallization.

• Causality: "Oiling out" occurs when the solution becomes supersaturated with the solute at a temperature above the solute's melting point. Instead of crystallizing, it separates as a liquid phase. This is often exacerbated by the presence of impurities which disrupt the crystal lattice formation.

• Solution:

  • Re-heat and Add More Solvent: Re-heat the mixture until the oil redissolves completely. Add a small amount of additional hot solvent to ensure the solution is no longer supersaturated.[7]

  • Slow Cooling: Allow the flask to cool very slowly. Do not place it directly in an ice bath. Slow cooling encourages the formation of well-ordered crystals.

  • Scratching: Use a glass rod to gently scratch the inside surface of the flask below the solvent level. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.

  • Seed Crystals: If you have a small amount of pure product, add a single tiny crystal to the cooled solution to initiate crystallization.

  • Purity Check: If oiling out persists, it's a strong indicator that the material is too impure for recrystallization. A preliminary purification by column chromatography may be necessary to remove the impurities that are inhibiting crystallization.

Section 3: Detailed Experimental Protocols

These protocols provide a starting point. Always adapt them based on the scale of your reaction and your analytical observations.

Protocol 1: General Aqueous Workup and Extraction

• Cool the reaction mixture to room temperature.

• Slowly pour the reaction mixture into a separatory funnel containing deionized water (approx. 3-5 times the volume of the reaction solvent).

• Add an immiscible organic solvent (e.g., Dichloromethane, DCM).

• Stopper the funnel and shake vigorously, periodically venting to release pressure.

• Allow the layers to separate. Drain the lower organic layer.

• Add fresh organic solvent to the aqueous layer and repeat the extraction two more times to ensure complete recovery of the product.

• Combine all organic extracts. Wash the combined organic layer sequentially with:

  • Deionized water

  • Saturated aqueous sodium chloride (brine)

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• Filter off the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude product.

Protocol 2: Purification by Flash Column Chromatography

• Prepare the Column: Pack a glass column with silica gel slurried in the initial, low-polarity eluent (e.g., 100% Hexane).

• Prepare the Sample: Dissolve the crude product in a minimal amount of DCM. Add a small amount of silica gel to this solution and concentrate it to dryness on a rotary evaporator. This creates a "dry load," which results in better separation.

• Load the Column: Carefully add the dry-loaded sample to the top of the packed column.

• Elute: Begin elution with the low-polarity solvent. Gradually increase the polarity of the eluent (e.g., by increasing the percentage of ethyl acetate in hexane) to move the compounds down the column.

• Collect and Analyze: Collect fractions in test tubes. Spot each fraction on a TLC plate, run in the appropriate solvent system, and visualize (e.g., using a UV lamp or potassium permanganate stain) to identify which fractions contain the pure product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent via rotary evaporation.

Caption: A general decision workflow for purification.

Section 4: References

• Smolecule. (2023). Disulfide, bis(2-bromoethyl).

• Bogert, M. T., & Stull, A. (n.d.). DI-o-NITROPHENYL DISULFIDE. Organic Syntheses Procedure. [Link]

• Wikipedia. (n.d.). Sodium sulfide. [Link]

• Organic Chemistry Portal. (n.d.). Disulfide synthesis by S-S coupling. [Link]

• PubChem. (n.d.). Disulfide, bis(2-bromoethyl). [Link]

• Millar, I. T., & Springall, H. D. (n.d.). sec-BUTYL ISOPROPYL DISULFIDE. Organic Syntheses Procedure. [Link]

• Taylor & Francis Online. (2006). PREPARATION OF DISULFIDES BY THE OXIDATION OF THIOLS USING TRICHLOROISOCYANURIC ACID. [Link]

• ChemRxiv. (n.d.). Redox-Click Chemistry for Disulfide Formation from Thiols. [Link]

• PubChem. (n.d.). Bis(2-bromoethyl)sulfide. [Link]

• Organic Chemistry Portal. (2015). Sodium Sulfide: A Sustainable Solution for Unbalanced Redox Condensation Reaction between o-Nitroanilines and Alcohols Catalyzed by an Iron-Sulfur System. [Link]

• ResearchGate. (2025). Sodium Sulfide. [Link]

• YouTube. (2022). Synthesizing Sodium Sulfide in RamZland![Link]

• National Institutes of Health. (n.d.). Homogeneous Bispecifics by Disulfide Bridging. [Link]

• Quora. (2024). Is it possible for a reaction to occur between sodium hydrogen sulfide and 2-propenol?[Link]

• EMU Physics Department. (2023). Purification of Organic Compounds: from Crude Product to Purity. [Link]

Sources

• 1. Buy Disulfide, bis(2-bromoethyl) | 1002-40-0 [smolecule.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Sodium sulfide - Wikipedia [en.wikipedia.org]
• 4. Disulfide, bis(2-bromoethyl) | C4H8Br2S2 | CID 572268 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Bis(2-bromoethyl)sulfide | C4H8Br2S | CID 93053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. physics.emu.edu.tr [physics.emu.edu.tr]
• 8. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Controlling Polymerization with Disulfide, bis(2-bromoethyl)

Welcome to the technical support center for utilizing Disulfide, bis(2-bromoethyl) in controlled polymerization. This guide is designed for researchers, scientists, and drug development professionals who are looking to leverage this bifunctional initiator for creating well-defined polymers with a cleavable disulfide core. Here, we move beyond simple protocols to explain the underlying principles, troubleshoot common issues, and provide a framework for predictable success in your experiments.

Introduction: The Role of a Bifunctional, Cleavable Initiator

Disulfide, bis(2-bromoethyl) is a unique molecule that serves as a bifunctional initiator, primarily for Atom Transfer Radical Polymerization (ATRP). Its structure is key to its function:

• Two Bromoethyl Groups: These act as initiation sites for ATRP, allowing for the simultaneous growth of two polymer chains from a central core. This is ideal for synthesizing polymers with a symmetrical structure.[1][2]

• Central Disulfide Bond: This bond remains intact during polymerization but can be cleaved post-synthesis using specific reducing agents.[1][3][4] This feature is highly valuable in fields like drug delivery, where the disulfide bond can be broken in the reductive environment of a cell, releasing a therapeutic cargo.[][6]

By using this initiator, you can synthesize polymers (e.g., ABA triblock copolymers) where the central "S-S" linkage acts as a predetermined breaking point, allowing for controlled degradation and functionalization.[1][2]

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your polymerization reactions in a question-and-answer format.

Question 1: My polymerization won't start, or the conversion is extremely low. What's wrong?

Answer: Failure to initiate is one of the most common issues in ATRP and usually points to problems with one of three areas: the initiator, the catalyst system, or oxygen contamination.

• Initiator Purity: The Disulfide, bis(2-bromoethyl) initiator must be pure. Impurities can inhibit the reaction. Consider purifying the initiator by column chromatography or recrystallization if its purity is in doubt.

• Catalyst Activity: The copper catalyst (e.g., Cu(I)Br) must be in the correct oxidation state. If it has been oxidized to Cu(II) by exposure to air, it will be an ineffective activator. Ensure your catalyst is stored under inert gas and appears as a white or slightly off-white powder, not green or blue. The ligand (e.g., PMDETA) is crucial for solubilizing the copper and tuning its reactivity; ensure it is pure and added in the correct stoichiometric ratio.

• Oxygen Contamination: Oxygen is a radical scavenger and will terminate the polymerization. Your reaction mixture (monomer, solvent, initiator, catalyst/ligand complex) must be thoroughly deoxygenated. Standard methods include several freeze-pump-thaw cycles or sparging with an inert gas like argon or nitrogen for at least 30-60 minutes. An induction period before polymerization begins is a classic sign of residual oxygen.[7]

Question 2: The final molecular weight of my polymer is significantly different from my theoretical calculation. Why?

Answer: The theoretical number-average molecular weight (Mn) in ATRP is determined by the ratio of monomer consumed to the initiator concentration (Mn,theo = (Δ[M]/[I]₀) × MW_monomer). Deviations suggest issues with initiation efficiency or competing side reactions.

• Low Initiation Efficiency: If the measured Mn is higher than predicted, it implies that not all of your initiator molecules successfully started a polymer chain. This can be due to impurities in the initiator or slow initiation relative to propagation. The estimated initiator efficiency for similar bifunctional ATRP initiators is often around 80%.[8]

• Side Reactions: If the Mn is lower than predicted, it could be due to chain transfer reactions or the generation of new chains from impurities. Ensure your monomer is inhibitor-free and the solvent is pure.

• Bifunctional Initiation: Remember that Disulfide, bis(2-bromoethyl) grows two chains. Your calculation for the final polymer molecular weight should account for this. However, cleavage of the disulfide bond should result in polymers with half the molecular weight of the parent polymer.[1]

Question 3: My polymer has a high polydispersity index (PDI > 1.3). How can I achieve better control?

Answer: A high PDI indicates a loss of control over the polymerization, meaning the polymer chains are not all growing at the same rate.[7]

• Catalyst Concentration: The ratio of activator (Cu(I)) to deactivator (Cu(II)) is critical. If the concentration of radicals is too high, irreversible termination reactions will occur, broadening the PDI. You can improve control by:

  • Adding a small amount of Cu(II)Br₂ at the beginning of the reaction to establish the equilibrium faster.

  • Using a less active ligand or reducing the catalyst concentration.[7] Radical coupling reactions can be suppressed by using lower catalyst concentrations relative to the initiator.[9][10]

• Temperature: While higher temperatures increase the rate of polymerization, they can also increase the rate of side reactions.[11] An optimal temperature must be found for your specific monomer and solvent system. For styrene, 90°C is common, while for acrylates, 60-90°C is a typical range.[7][9]

• Solvent Choice: The polarity of the solvent can affect the ATRP equilibrium constant.[12] Ensure your solvent is appropriate for the monomer and does not participate in side reactions.

Frequently Asked Questions (FAQs)

What is the primary mechanism when using Disulfide, bis(2-bromoethyl)? This molecule functions as a bifunctional initiator in Atom Transfer Radical Polymerization (ATRP). The process is initiated by the abstraction of the bromine atoms by a lower-oxidation-state transition metal catalyst (e.g., a Cu(I) complex), which generates a radical on each end of the initiator. These radicals then propagate by adding monomer units. The key to control is the reversible deactivation, where the catalyst in a higher oxidation state (e.g., Cu(II) complex) donates the halogen back to the growing polymer chain end, putting it into a "dormant" state. This rapid equilibrium between active and dormant species ensures that all chains grow at a similar rate.[11][13]

Can this initiator be used for RAFT polymerization? While disulfide compounds have been investigated as iniferters (initiator-transfer agent-terminators) in radical polymerizations, Disulfide, bis(2-bromoethyl) is not a conventional RAFT chain transfer agent (CTA).[14] RAFT requires specific functional groups like trithiocarbonates or dithioesters to mediate the reversible chain transfer process effectively.[15][16] The primary and most predictable application for this molecule is as an ATRP initiator.

What are the advantages of having a cleavable disulfide core? A central disulfide bond provides a "smart" feature to the polymer. It is stable in many environments but can be selectively cleaved under reducing conditions.[3][] This is particularly useful for:

• Drug Delivery: Polymers can form nanoparticles that encapsulate a drug. In the highly reductive environment inside a cancer cell (due to high glutathione concentrations), the disulfide bonds break, causing the nanoparticle to disassemble and release the drug precisely at the target site.[][6]

• Creating Functional Polymers: After polymerization, the disulfide bond can be cleaved to yield two polymer chains, each with a terminal thiol (-SH) group.[1][4] These thiols are highly reactive and can be used for subsequent "click" chemistry or conjugation to other molecules or surfaces.[3][17]

• Self-Healing Materials: The reversible nature of the disulfide bond can be exploited in designing materials that can repair themselves after damage.[18]

How should I purify the initiator before my reaction? Standard purification techniques for organic compounds, such as column chromatography over silica gel or recrystallization, are recommended to ensure high purity. The absence of impurities is critical for achieving a controlled polymerization.[19]

Key Experimental Protocols

Protocol 1: General ATRP of Styrene using Disulfide, bis(2-bromoethyl)

This protocol details the synthesis of polystyrene with a central disulfide bond, targeting a specific degree of polymerization (DP).

Materials:

• Styrene (inhibitor removed by passing through basic alumina)

• Disulfide, bis(2-bromoethyl) (Initiator)

• Copper(I) bromide (CuBr) (Catalyst)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA) (Ligand)

• Anisole (Solvent)

Procedure:

• Target Calculation: Determine the desired molecular weight. For a target DP of 100 per arm (total DP of 200), the molar ratio would be [Styrene]:[Initiator]:[CuBr]:[PMDETA] = 200:1:1:1.

• Reaction Setup: To a Schlenk flask equipped with a magnetic stir bar, add CuBr (14.3 mg, 0.1 mmol) and Disulfide, bis(2-bromoethyl) (28.0 mg, 0.1 mmol).

• Seal the flask with a rubber septum, and perform three vacuum/argon backfill cycles to remove oxygen.

• Via an argon-purged syringe, add deoxygenated anisole (10 mL) and PMDETA (21 µL, 0.1 mmol). Stir until the copper complex forms (a colored solution).

• Add deoxygenated styrene (2.3 mL, 20 mmol).

• Deoxygenation: Submerge the flask in liquid nitrogen to freeze the contents. Once frozen, apply a vacuum for 10 minutes, then backfill with argon. Allow the mixture to thaw. Repeat this freeze-pump-thaw cycle three times.

• Polymerization: Place the flask in a preheated oil bath at 90°C and stir.

• Monitoring: Periodically take samples via a purged syringe to monitor conversion (by ¹H NMR or GC) and molecular weight evolution (by GPC).

• Termination: Once the desired conversion is reached, cool the flask in an ice bath and expose the reaction to air to quench the polymerization by oxidizing the Cu(I) catalyst.

• Purification: Dilute the mixture with THF, pass it through a short column of neutral alumina to remove the copper catalyst, and then precipitate the polymer by adding the solution dropwise into a large volume of cold methanol. Filter and dry the resulting white polymer under vacuum.

Protocol 2: Reductive Cleavage of the Disulfide Bond

This protocol describes how to cleave the polystyrene synthesized in Protocol 1 to obtain thiol-terminated chains.

Materials:

• Disulfide-centered polystyrene

• Dithiothreitol (DTT)

• Tetrahydrofuran (THF) (Solvent)

Procedure:

• Dissolve the disulfide-centered polystyrene (1 g) in THF (20 mL) in a round-bottom flask.

• Add a 10-fold molar excess of DTT relative to the disulfide bonds in the polymer.

• Stir the solution at room temperature under an inert atmosphere (e.g., argon) for 24 hours.

• Verification: The cleavage can be confirmed by GPC analysis, which should show the molecular weight halving compared to the parent polymer.[1]

• Purification: Precipitate the polymer in methanol to remove the excess DTT and its oxidized form. Filter and dry the thiol-terminated polymer.

Data & Visualization

Table 1: Troubleshooting Summary

Symptom	Possible Cause	Recommended Action
No polymerization	Oxygen contamination; Inactive catalyst; Impure initiator	Thoroughly deoxygenate with freeze-pump-thaw cycles; Use fresh, pure Cu(I) catalyst; Purify initiator.
High PDI (>1.3)	Radical concentration too high; High temperature	Add Cu(II)Br₂ initially; Reduce catalyst concentration; Optimize reaction temperature.
Mn > Mn,theo	Low initiator efficiency	Purify initiator; Allow for a pre-activation period.
Mn < Mn,theo	Chain transfer; Impurities	Purify monomer and solvent thoroughly.

Table 2: Effect of Monomer:Initiator Ratio on Target Molecular Weight

Assuming 100% conversion and 100% initiator efficiency for polystyrene (MW of styrene = 104.15 g/mol )

[Monomer]:[Initiator] Ratio	Target DP (Total)	Target Mn ( g/mol )
100:1	100	10,415
200:1	200	20,830
400:1	400	41,660
800:1	800	83,320

Diagrams

Caption: ATRP mechanism using a bifunctional disulfide initiator.

Caption: Workflow for the reductive cleavage of the disulfide bond.

References

• Block copolymer synthesis using free-radical polymerization and thiol–maleimide 'click' conjug
• Bis(trithiocarbonate)
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• Block copolymer synthesis using free-radical polymerization and thiol–maleimide 'click' conjug
• Block copolymer synthesis using free-radical polymerization and thiol–maleimide 'click' conjugation.
• Atom Transfer Radical Polymeriz
• Use of functional ATRP initiators.
• Troubleshooting slow polymerization rates in ATRP of l-Menthyl acryl
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• The Chemistry of Controlled Polymerization: ATRP Initi
• Synthesis of Disulfide-Bridging Trehalose Polymers for Antibody and Fab Conjugation Using a Bis-Sulfone ATRP Initiator.
• A Degradable Difunctional Initiator for ATRP That Responds to Hydrogen Peroxide.
• RAFT Polymer End-Group Modification and Chain Coupling/Conjugation Via Disulfide Bonds.
• RAFT Polymerization and Thiol Chemistry: A Complementary Pairing for Implementing Modern Macromolecular Design. University of Surrey.
• Disulfide Linker Synthesis. BOC Sciences.
• Disulfide-containing monomers in chain-growth polymeriz
• Synthesis and Applications of ATRP Macromolecular Initiator.
• Aromatic Disulfide Cross-Linkers for Self-Healable and Recyclable Acrylic Polymer Networks.
• Reduction-responsive disulfide linkage core-cross-linked polymeric micelles for site-specific drug delivery. Polymer Chemistry.
• Synthesis of disulfide-bridging trehalose polymers for antibody and Fab conjugation using a bis-sulfone ATRP initi
• A disulfide-based linker for thiol–norbornene conjugation: formation and cleavage of hydrogels by the use of light.
• Disulfide Linkers, S-S Cleavable. BroadPharm.
• Atom Transfer Radical Polymerization (ATRP): Current Status and Future Perspectives. Macromolecules.
• How to increase the rate and conversion of ring opening polymerization performed via ATRP?
• Atom transfer radical polymeriz
• Homogeneous Bispecifics by Disulfide Bridging.
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• Organic Disulfides as Initiators of Polymerization: Tetramethylthiuram Disulfide. Journal of the American Chemical Society.
• Dispersity control in atom transfer radical polymerizations through addition of phenylhydrazine. Polymer Chemistry.
• Block Copolymers: Synthesis, Self-Assembly, and Applic
• Disulfide, bis(2-bromoethyl). PubChem.
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• A review on Controlled radical polymerization and Atom Transfer Radical Polymeriz
• Controlled and Regioselective Ring-Opening Polymerization for Poly(disulfide)
• A Generic Protocol for Purifying Disulfide-Bonded Domains and Random Protein Fragments Using Fusion Proteins with SUMO3 and Cleavage by SenP2 Protease. PubMed.
• A Generic Protocol for Purifying Disulfide-Bonded Domains and Random Protein Fragments Using Fusion Proteins with SUMO3 and Cleavage by SenP2 Protease.

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"Issues with the stability of Disulfide, bis(2-bromoethyl) under experimental conditions"

Welcome to the technical support center for Disulfide, bis(2-bromoethyl) (CAS No. 1002-40-0). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the experimental stability of this bifunctional reagent. As Senior Application Scientists, we have compiled this resource to explain the causality behind experimental choices and ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What is Disulfide, bis(2-bromoethyl) and what are its primary applications?

Disulfide, bis(2-bromoethyl), with the chemical formula C₄H₈Br₂S₂, is a chemical compound featuring a central, reducible disulfide (S-S) bond flanked by two bromoethyl groups.[1][2] This structure makes it a valuable bifunctional reagent. The disulfide bond can be cleaved under reducing conditions, a property often exploited in drug delivery systems for triggered release. The bromoethyl groups are electrophilic and can react with nucleophiles, making the molecule useful as a crosslinking agent in polymer chemistry and for the synthesis of heterocyclic compounds and crown ethers.[1][3]

Q2: What are the recommended storage and handling conditions for Disulfide, bis(2-bromoethyl)?

Proper storage is critical to maintain the integrity of the compound. Key recommendations are summarized in the table below.

Parameter	Recommendation	Rationale
Temperature	2 - 8 °C	Refrigeration slows down potential degradation pathways, including hydrolysis and radical reactions.
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen).	Minimizes oxidation of the disulfide bond and reaction with atmospheric moisture.
Light	Protect from light. Store in an amber vial or dark location.	UV light can induce cleavage of the S-S bond and C-Br bonds, leading to radical formation and decomposition.
Container	Keep container tightly closed in a dry, well-ventilated place.[4]	Prevents contamination and reaction with moisture.

A related compound, Bis[2-(2'-bromoisobutyryloxy)ethyl]disulfide, is also recommended to be stored at 2 - 8 °C, highlighting the general sensitivity of such structures to temperature.[3]

Q3: What personal protective equipment (PPE) should be used when handling this compound?

Disulfide, bis(2-bromoethyl) and related brominated compounds are irritants. Standard laboratory safety practices should be strictly followed.

• Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[4][5]

• Skin Protection: Wear impervious protective gloves (e.g., nitrile) and a lab coat. Wash hands thoroughly after handling.[4][5]

• Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume hood, to avoid inhaling fumes or aerosols.[4][5]

Troubleshooting Guide for Experimental Stability

This section addresses specific issues that may arise during experimentation, focusing on the chemical principles underlying the problem and its solution.

Q4: My reaction yield is consistently low when using Disulfide, bis(2-bromoethyl) as a crosslinker. What are the likely causes?

Low yield is a common problem often rooted in the premature degradation of the reagent or suboptimal reaction conditions.

Possible Cause 1: Reagent Degradation The disulfide bond is the most labile part of the molecule. It is susceptible to cleavage under conditions that are common in synthesis protocols.

• Basic Conditions (High pH): The disulfide bond can be cleaved by nucleophiles. In basic solutions, hydroxide ions (OH⁻) can attack the sulfur atoms, leading to a cascade of reactions that break the S-S bond.[1]

• Presence of Reducing Agents: Even trace amounts of reducing agents (e.g., free thiols from other reagents, dithiothreitol (DTT), or tris(2-carboxyethyl)phosphine (TCEP)) will readily cleave the disulfide bond, rendering the crosslinker ineffective.[6][7]

Solution Workflow:

Caption: Troubleshooting workflow for low reaction yield.

Possible Cause 2: Competing Side Reactions The bromoethyl groups are reactive alkylating agents. They can react with water (hydrolysis) or other nucleophiles present in the reaction mixture besides your intended target.

• Hydrolysis: Under strongly acidic or basic conditions, the entire molecule can undergo hydrolysis, cleaving not only the S-S bond but also potentially affecting the bromoethyl groups.[1]

Solution:

• Control Nucleophile Stoichiometry: Ensure your target nucleophile is present in the appropriate concentration and that its nucleophilicity is significantly higher than that of water or buffer components at the reaction pH.

• Solvent Choice: Use aprotic polar solvents where possible to minimize hydrolysis. If aqueous media are required, ensure the pH is maintained in a neutral range (6.5-7.5).[7]

Q5: I am observing unexpected byproducts in my mass spectrometry analysis after my reaction. What could they be?

The appearance of unexpected masses often points to specific degradation pathways.

Degradation Pathway 1: Disulfide Exchange If your reaction mixture contains other thiol-containing molecules (R-SH), Disulfide, bis(2-bromoethyl) can participate in a disulfide exchange reaction. This leads to the formation of an unsymmetrical disulfide and your desired product cannot be formed.[1]

• Reaction: Br-CH₂CH₂-S-S-CH₂CH₂-Br + R-SH ⇌ Br-CH₂CH₂-S-S-R + Br-CH₂CH₂-SH

Degradation Pathway 2: Cleavage and Rearrangement Under harsh conditions (e.g., high heat, strong acid/base), the molecule can fragment. Cleavage of the S-S bond followed by reaction with water could lead to the formation of 2-bromoethanethiol and its corresponding sulfonic acid under oxidative conditions.[1]

Caption: Potential degradation pathways of Disulfide, bis(2-bromoethyl).

Solution:

• Purity Analysis: Before use, verify the purity of your Disulfide, bis(2-bromoethyl) stock using techniques like NMR or LC-MS to ensure it has not degraded during storage.

• Reaction Monitoring: Use techniques like TLC or LC-MS to monitor the reaction over time. This can help you identify the formation of byproducts and optimize reaction time to maximize the desired product before significant degradation occurs.

Experimental Protocol: Crosslinking of a Thiol-Containing Peptide

This protocol provides a generalized workflow for using Disulfide, bis(2-bromoethyl) to crosslink two molecules of a cysteine-containing peptide.

Objective: To form a disulfide-bridged peptide dimer via alkylation of the cysteine thiol groups.

Materials:

• Cysteine-containing peptide (purified)

• Disulfide, bis(2-bromoethyl)

• Conjugation Buffer: 100 mM Phosphate buffer, 150 mM NaCl, 5 mM EDTA, pH 7.4

• Anhydrous, amine-free Dimethylformamide (DMF)

• Quenching Solution: 1 M L-cysteine in conjugation buffer

• Purification system (e.g., RP-HPLC)

Methodology:

• Peptide Preparation:

  • Dissolve the lyophilized peptide in the conjugation buffer to a final concentration of 1-5 mg/mL.

  • If the peptide is already dimerized via a disulfide bond, it must first be reduced. Add TCEP to a final concentration of 10-fold molar excess over the peptide and incubate for 1 hour at room temperature.

  • Crucial Step: Remove the reducing agent (TCEP) completely using a desalting column (e.g., PD-10), exchanging the peptide into fresh, degassed conjugation buffer.[8] This step is critical to prevent immediate cleavage of the reagent's disulfide bond.

• Reagent Preparation:

  • Immediately before use, prepare a 10 mM stock solution of Disulfide, bis(2-bromoethyl) in anhydrous DMF. Preparing this fresh is essential as the reagent can degrade in solution.

• Conjugation Reaction:

  • Add the Disulfide, bis(2-bromoethyl) stock solution to the reduced peptide solution to achieve a 0.5-fold molar equivalent (i.e., a 2:1 molar ratio of peptide thiol groups to the disulfide crosslinker).

  • Rationale: Using a slight substoichiometric amount of the crosslinker helps to minimize the formation of singly-modified peptide and potential intramolecular cyclization.

  • Allow the reaction to proceed at room temperature for 2-4 hours or overnight at 4 °C with gentle stirring. Protect the reaction from light.

• Quenching:

  • Add the quenching solution to a final concentration of 50 mM to react with any unreacted bromoethyl groups on the crosslinker. Incubate for 30 minutes.

• Purification and Analysis:

  • Purify the resulting dimerized peptide from unreacted monomer and quenching agent using RP-HPLC.

  • Confirm the mass of the final product using mass spectrometry (e.g., MALDI-TOF or ESI-MS). The expected mass will be (2 x Mass of Peptide) + 62 Da (the mass of the -S-S-CH₂CH₂- linker, accounting for the loss of 2 H and 2 Br atoms).

References

• Jones, M. W., et al. (2014). Homogeneous Bispecifics by Disulfide Bridging. Bioconjugate Chemistry. Available at: [Link]

• PubChem. (n.d.). Disulfide, bis(2-bromoethyl). National Center for Biotechnology Information. Available at: [Link]

• Hernandez, H. S., et al. (2003). Disulfide bond effects on protein stability: Designed variants of Cucurbita maxima trypsin inhibitor-V. Protein Science. Available at: [Link]

• Kourra, C. M. B. K., & Cramer, N. (2016). Stabilizing Disulfide Bridges. ChemistryViews. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Disulfide synthesis by S-S coupling. Available at: [Link]

• Cross, W. B., et al. (2022). Thermal Stability and Decomposition Pathways in Volatile Molybdenum(VI) Bis-Imides. ChemRxiv. Available at: [Link]

• Betz, S. F. (1993). Disulfide bonds and the stability of globular proteins. Protein Science. Available at: [Link]

• Mthembu, S. N., et al. (2020). Breaking a Couple: Disulfide Reducing Agents. Digital.CSIC. Available at: [Link]

• Tych, K. M., et al. (2017). The influence of disulfide bonds on the mechanical stability of proteins is context dependent. Journal of Biological Chemistry. Available at: [Link]

• Zhang, Y., et al. (2020). Reaction Pathway and Selectivity Control of Tetraethyl Thiuram Disulfide Synthesis with NaHCO3 as a pH Regulator. ACS Omega. Available at: [Link]

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Technical Support Center: Minimizing Non-Specific Binding of Disulfide, bis(2-bromoethyl) to Proteins

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with Disulfide, bis(2-bromoethyl). This guide provides in-depth troubleshooting advice and practical protocols to help you minimize non-specific binding in your experiments, ensuring the reliability and accuracy of your results.

Understanding the Reagent: Disulfide, bis(2-bromoethyl)

Disulfide, bis(2-bromoethyl) (CAS 1002-40-0) is a homobifunctional crosslinking reagent.[1] Its structure features two key reactive moieties: a central disulfide bond and two terminal bromoethyl groups. This dual nature allows for two distinct types of reactions with proteins:

• Alkylation: The bromoethyl groups are electrophilic and can react with nucleophilic amino acid side chains, primarily the thiol groups of cysteine residues, through an SN2 reaction to form stable thioether bonds.[2]

• Thiol-Disulfide Exchange: The central disulfide bond can react with free thiol groups (cysteines) on a protein, leading to the formation of a new disulfide bond.[3][4] This reaction is reversible and highly dependent on the redox environment and pH.[4][5]

This dual reactivity makes it a versatile tool but also presents challenges in controlling its specificity.

The Challenge: Non-Specific Binding (NSB)

Non-specific binding (NSB) refers to the unintended interaction of Disulfide, bis(2-bromoethyl) with proteins or other biomolecules at sites other than the intended target. High NSB can lead to a range of experimental problems, including high background signals, loss of protein function, and the formation of insoluble aggregates.

Primary Mechanisms of Non-Specific Binding:

• Off-Target Alkylation: While the bromoethyl groups preferentially react with the highly nucleophilic thiolates of cysteine residues, they can also react with other nucleophilic amino acid side chains, particularly at higher pH values.[6][7] These include the ε-amino group of lysine, the imidazole ring of histidine, and the thioether of methionine.[8]

• Uncontrolled Disulfide Exchange: In the presence of multiple cysteine residues or a reducing environment, the disulfide bond of the reagent can be cleaved, leading to uncontrolled disulfide shuffling and the formation of unintended protein-reagent adducts.[5]

• Hydrophobic Interactions: The ethyl backbone of the reagent can contribute to non-specific hydrophobic interactions with proteins, leading to aggregation, especially at high concentrations.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for reacting Disulfide, bis(2-bromoethyl) with my protein?

A1: The optimal pH is a balance between promoting the desired reaction and minimizing non-specific binding. Thiol-disulfide exchange is generally accelerated under neutral to alkaline conditions (pH 7-8.5), as this promotes the formation of the more reactive thiolate anion (RS-).[5][9] However, at pH values above 8, the risk of off-target alkylation of other nucleophilic residues like lysine increases.[7] It is recommended to start with a pH around 7.2-7.5 and perform a pH optimization experiment if high NSB is observed.

Q2: My protein is precipitating after adding the crosslinker. What could be the cause?

A2: Protein precipitation is often a sign of over-crosslinking or aggregation due to non-specific interactions. This can be caused by:

• Excessive reagent concentration: A high molar excess of the crosslinker can lead to the formation of large, insoluble protein complexes.

• Inappropriate buffer conditions: The buffer should be optimized for both protein stability and the crosslinking reaction.

• Hydrophobic interactions: The crosslinker itself may promote aggregation.

Consider reducing the crosslinker concentration, optimizing the buffer composition (e.g., by adding mild detergents or adjusting ionic strength), and controlling the reaction time and temperature.[10]

Q3: How do I stop the crosslinking reaction effectively?

A3: The reaction should be quenched to prevent further, uncontrolled crosslinking. This is typically done by adding a small molecule with a free thiol group, such as 2-mercaptoethanol (BME) or dithiothreitol (DTT), to react with and consume the excess bromoethyl groups.[11] Alternatively, reagents like Tris or glycine can be used to quench amine-reactive crosslinkers, and while less effective for alkylating agents, they can help in some contexts.[12]

Q4: Can I use this reagent in the presence of reducing agents like DTT or TCEP?

A4: It is generally not recommended to have reducing agents present during the crosslinking reaction itself, as they will cleave the disulfide bond of the reagent and compete for reaction with the bromoethyl groups.[13] If your protein requires a reducing agent for stability, a careful optimization of concentrations is necessary, or consider using a different crosslinking chemistry.

Troubleshooting Guide

Problem	Potential Cause(s)	Troubleshooting Steps
High background in Western Blot / ELISA	- Excessive crosslinking leading to large, non-specific complexes.- Non-specific binding of the detection antibody to the crosslinker.	- Reduce crosslinker concentration: Perform a titration to find the optimal molar ratio of crosslinker to protein.[12][14]- Optimize reaction time and temperature: Shorter incubation times and lower temperatures can reduce non-specific reactions.- Improve quenching: Ensure complete quenching of the reaction.- Add blocking agents: Use blocking agents like BSA or non-fat milk in your buffers.[15]
Loss of protein activity	- Modification of amino acids in the active site.- Conformational changes induced by crosslinking.	- Lower the crosslinker-to-protein ratio. - Protect the active site: If the active site contains a reactive residue, consider performing the crosslinking in the presence of a substrate or competitive inhibitor.- Change the crosslinking strategy: Consider a different crosslinker with a different spacer arm length or reactivity.
Formation of high molecular weight smears on SDS-PAGE	- Over-crosslinking and formation of large, heterogeneous aggregates.	- Titrate the crosslinker concentration downwards. - Run a non-reducing gel: To confirm that the high molecular weight species are due to crosslinking, run a sample without a reducing agent in the loading buffer.[12]- Optimize buffer conditions: Adjust pH and ionic strength to minimize aggregation.
No or low crosslinking efficiency	- Inactive reagent.- Sub-optimal pH for the reaction.- Presence of interfering substances in the buffer.	- Use fresh reagent. - Optimize the reaction pH: Increase the pH to 7.5-8.0 to promote thiolate formation.[5]- Buffer exchange: Ensure your protein is in a compatible buffer (e.g., PBS) and free of substances that can interfere with the reaction (e.g., Tris, which contains a primary amine).[10]

Protocols for Minimizing Non-Specific Binding

Protocol 1: Optimizing Reaction pH

This protocol helps determine the optimal pH for balancing specific crosslinking with minimal non-specific binding.

• Prepare several small-scale reactions with your protein at a constant concentration.

• Use a range of buffers with different pH values (e.g., pH 6.5, 7.0, 7.5, 8.0, 8.5). Ensure the buffer itself does not interfere with the reaction (phosphate-based buffers are a good choice).

• Add the same concentration of Disulfide, bis(2-bromoethyl) to each reaction.

• Incubate for a fixed time at a constant temperature.

• Quench all reactions simultaneously.

• Analyze the results using SDS-PAGE (both reducing and non-reducing) and a functional assay if available.

• Select the pH that gives the best balance of crosslinking efficiency and minimal side products or loss of activity.

Protocol 2: Titration of Reagent Concentration

This protocol is designed to find the lowest effective concentration of the crosslinker to minimize non-specific reactions.

• Set up a series of reactions with a constant protein concentration and the optimal pH determined in Protocol 1.

• Add varying molar excesses of Disulfide, bis(2-bromoethyl) to each reaction (e.g., 10x, 20x, 50x, 100x molar excess over the protein).[14]

• Incubate all reactions for the same time and at the same temperature.

• Quench the reactions.

• Analyze the products by SDS-PAGE and a relevant activity assay.

• Choose the lowest concentration that provides sufficient crosslinking for your application.

Protocol 3: Effective Quenching and Use of Scavengers

Properly stopping the reaction is crucial. Additionally, scavengers can be used to react with and remove byproducts that might cause non-specific modifications.

• Quenching: After the desired reaction time, add a final concentration of 20-50 mM of a thiol-containing quenching agent like 2-mercaptoethanol or DTT. Incubate for an additional 15-30 minutes to ensure all unreacted bromoethyl groups are neutralized.

• Use of Scavengers: In some cases, side reactions can generate reactive species. While less common with this specific crosslinker, if you suspect oxidative damage, including a scavenger like glutathione in the reaction buffer at a low concentration (1-5 mM) can be beneficial.[16]

Visualizing the Process

Caption: Experimental workflow for optimizing crosslinking reactions.

Caption: Troubleshooting flowchart for high non-specific binding.

References

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• Jones, M. W., et al. (2018). Dual reactivity disulfide bridging reagents; enabling new approaches to antibody fragment bioconjugation. Chemical Science, 9(12), 3141-3148. [Link]

• Jones, M. W., et al. (2014). Homogeneous Bispecifics by Disulfide Bridging. Bioconjugate Chemistry, 25(7), 1347-1353. [Link]

• Nathani, R. I., et al. (2018). Site‐Selective Disulfide Modification of Proteins: Expanding Diversity beyond the Proteome. Chemistry – A European Journal, 24(62), 16426-16440. [Link]

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• 14. 架橋タンパク質相互作用解析法 | Thermo Fisher Scientific - JP [thermofisher.com]
• 15. What went wrong? A Western Blot Troubleshooting Guide [precisionbiosystems.com]
• 16. Scavenger (chemistry) - Wikipedia [en.wikipedia.org]

"How to handle incomplete reduction of disulfide bonds before cross-linking"

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during protein cross-linking workflows, with a specific focus on handling the incomplete reduction of disulfide bonds.

Quick Navigation

Frequently Asked Questions (FAQs)

Q1: My cross-linking yield is very low. Could incomplete disulfide bond reduction be the cause?

A1: Yes, absolutely. Most common cross-linking strategies targeting cysteine residues, such as maleimide chemistry, require a free thiol (-SH) group.[1] If cysteine residues remain locked in a disulfide bond (-S-S-), they are unreactive towards the cross-linker, leading to significantly lower or no conjugation.[1][2] Ensuring complete reduction is a critical first step.[1]

Q2: Which reducing agent is better for my experiment, TCEP or DTT?

A2: The choice depends on your specific application, particularly the subsequent cross-linking chemistry.

• Tris(2-carboxyethyl)phosphine (TCEP) is often preferred for maleimide-based cross-linking.[1][3] It is a thiol-free reducing agent, meaning it won't compete with your protein's newly exposed thiols for the maleimide linker.[1][4] TCEP is also effective over a broader pH range (1.5-8.5) and is more resistant to air oxidation.[4][5][6]

• Dithiothreitol (DTT) is a powerful reducing agent but contains thiol groups itself.[7] These thiols will react with maleimide reagents, necessitating the complete removal of DTT before introducing your cross-linker.[1][3] DTT's reducing power is also limited to a pH range above 7.[5]

Q3: Do I always need to remove the reducing agent before adding my cross-linker?

A3: For DTT , removal is mandatory.[3] For TCEP , while it doesn't directly compete in the same way as DTT, recent studies show it can still react with maleimides, albeit more slowly.[3][6] For highly quantitative and reproducible results, removing excess TCEP is strongly recommended.[3] Removal can be achieved via dialysis, desalting columns, or spin filtration.[1]

Q4: How can I confirm that my disulfide bonds have been completely reduced?

A4: You can quantify the number of free thiols before and after the reduction step. The most common method is the Ellman's Test , which uses 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB).[8][9] DTNB reacts with free thiols to produce a yellow-colored product that can be measured spectrophotometrically at 412 nm.[9] An increase in absorbance after reduction indicates successful cleavage of disulfide bonds. Mass spectrometry can also be used to detect the 2 Da mass shift that occurs upon reduction of a disulfide bond.[10]

Q5: My protein precipitates after adding the reducing agent. What should I do?

A5: Protein precipitation upon reduction can occur if the disulfide bonds were critical for maintaining the protein's tertiary structure and solubility. To mitigate this, consider including a denaturant (e.g., 6 M Guanidine HCl or 8 M Urea) in your reduction buffer to keep the unfolded protein in solution.[11] You can also try performing the reduction at a lower temperature (e.g., 4°C) or for a shorter duration, though this may require optimization to ensure complete reduction.

In-Depth Troubleshooting Guides

Problem 1: Low or No Cross-Linking Efficiency

Incomplete reduction is a primary suspect when cross-linking yields are low. This guide provides a systematic approach to diagnosing and resolving the issue.

Logical Troubleshooting Workflow

Caption: Troubleshooting workflow for low cross-linking yield.

Causality and Solutions

• Insufficient Molar Excess of Reducing Agent:

  • Cause: The stoichiometry of the reducing agent to disulfide bonds is too low to drive the reaction to completion. Sterically hindered disulfide bonds may require a higher concentration of reducing agent to be accessed.

  • Solution: Increase the molar excess of the reducing agent. A common starting point is a 10-100 fold molar excess of TCEP or DTT over the protein.[1] For resistant proteins, this may need to be optimized further.

• Suboptimal Reaction Conditions (pH, Time, Temperature):

  • Cause: The efficiency of reducing agents is condition-dependent. DTT, for example, is most effective at pH > 7.0, while TCEP is effective over a wider range.[5] Reaction kinetics are also slower at lower temperatures.

  • Solution:

    • pH: Ensure your buffer pH is optimal for your chosen reducing agent. For DTT, use a buffer with pH 7.5-8.5. TCEP is more versatile, but its stability can be poor in phosphate buffers at neutral pH.[5]

    • Time & Temperature: Increase the incubation time (e.g., from 30 minutes to 60-120 minutes) or temperature (e.g., from room temperature to 37°C).[11][12] However, be mindful of protein stability at higher temperatures.

• Steric Hindrance:

  • Cause: Disulfide bonds may be buried within the protein's hydrophobic core, making them inaccessible to the reducing agent.

  • Solution: Add a denaturant to your reduction buffer. Agents like 6 M Guanidine HCl or 8 M Urea will unfold the protein, exposing the buried disulfide bonds.[11]

• Re-oxidation of Thiols:

  • Cause: Newly formed free thiols can re-oxidize back into disulfide bonds, especially in the presence of dissolved oxygen or metal ions.

  • Solution: Degas all buffers thoroughly before use by bubbling with an inert gas like nitrogen or argon.[1][2] Including a chelating agent like 1 mM EDTA in your buffers can help by sequestering metal ions that catalyze oxidation.[1]

Problem 2: Choosing the Right Reducing Agent

The choice between TCEP and DTT is a critical decision point that impacts multiple downstream steps.

Comparative Analysis: TCEP vs. DTT

Feature	TCEP (Tris(2-carboxyethyl)phosphine)	DTT (Dithiothreitol)
Mechanism	Thiol-free, irreversible reduction[5][6]	Thiol-based, forms a stable cyclic disulfide[7]
Optimal pH Range	Wide (1.5 - 8.5)[5][6]	Narrow (> 7.0)[5]
Stability	More resistant to air oxidation[4]	Prone to oxidation, especially at pH > 7.5[13]
Odor	Odorless[4][5]	Strong, unpleasant sulfur smell[5]
Maleimide Compatibility	Does not directly compete, but can react slowly. Removal is recommended for best results.[3][6]	Reacts with maleimides. Must be removed before conjugation.[1][3]
IMAC Compatibility	Compatible (does not reduce Ni2+)[5][6]	Can interfere (reduces Ni2+)[6]

Experimental Protocols & Workflows

Protocol 1: Quantification of Free Thiols using Ellman's Assay

This protocol allows you to verify the extent of disulfide bond reduction by quantifying free sulfhydryl groups.

Materials:

• Ellman's Reagent (DTNB)

• Reaction Buffer (e.g., 0.1 M sodium phosphate, 1 mM EDTA, pH 8.0)

• Protein sample (before and after reduction)

• Cysteine or N-acetylcysteine (for standard curve)

• 96-well plate and plate reader (412 nm)

Procedure:

• Prepare Standard Curve: Create a series of known concentrations of a free thiol standard (e.g., cysteine) in the reaction buffer.

• Prepare DTNB Solution: Dissolve DTNB in the reaction buffer to a final concentration of 4 mg/mL.

• Sample Preparation: Dilute your protein samples (both un-reduced and reduced) in the reaction buffer to a suitable concentration.

• Reaction:

  • To 250 µL of each standard and sample in a microplate well, add 5 µL of the DTNB solution.

  • Mix and incubate at room temperature for 15 minutes.

• Measurement: Read the absorbance at 412 nm.

• Calculation:

  • Subtract the absorbance of a buffer blank from all readings.

  • Plot the standard curve (Absorbance vs. Cysteine Concentration).

  • Use the standard curve to determine the concentration of free thiols in your protein samples. A significant increase in the reduced sample compared to the un-reduced sample confirms disulfide bond cleavage.[8][14]

Protocol 2: General Workflow for Reduction and Maleimide Cross-Linking

This workflow outlines the key steps from reduction to conjugation, emphasizing critical control points.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. agscientific.com [agscientific.com]
• 6. mstechno.co.jp [mstechno.co.jp]
• 7. TCEP or DTT? | Proteomics and Mass Spectrometry Core Facility [sites.psu.edu]
• 8. Quantification of Thiols and Disulfides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. quora.com [quora.com]
• 10. tandfonline.com [tandfonline.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. broadpharm.com [broadpharm.com]
• 13. researchgate.net [researchgate.net]
• 14. Determination of thiols and disulfides via HPLC quantification of 5-thio-2-nitrobenzoic acid - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Solubility Challenges of Disulfide, bis(2-bromoethyl) in Aqueous Buffers

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for Disulfide, bis(2-bromoethyl). This resource is designed for researchers, scientists, and drug development professionals who encounter solubility challenges when working with this compound in aqueous experimental systems. Our goal is to provide not just protocols, but the underlying scientific rationale to empower you to troubleshoot effectively and ensure the integrity of your results.

Section 1: Understanding the Core Challenge: FAQs

This section addresses the fundamental properties of Disulfide, bis(2-bromoethyl) that contribute to its poor aqueous solubility.

Q1: Why is Disulfide, bis(2-bromoethyl) so difficult to dissolve directly in aqueous buffers?

A: The difficulty arises primarily from the compound's molecular structure and resulting hydrophobicity.

• Chemical Structure: The molecule, with the formula C₄H₈Br₂S₂, consists of a central disulfide bond linking two bromoethyl groups.[1][2] These bromoethyl groups are non-polar.

• Hydrophobicity: The presence of these non-polar hydrocarbon chains and bromine atoms makes the molecule "water-fearing" or hydrophobic. A key indicator of this is its calculated XLogP3 value of 2.4, which suggests a preference for lipid-like environments over aqueous ones.[1] Compounds with a positive LogP value are generally poorly soluble in water.

• Solvent Preference: Consequently, Disulfide, bis(2-bromoethyl) is predicted to be much more soluble in organic solvents like dichloromethane and chloroform than in water or aqueous buffers.[2]

Q2: Beyond solubility, what are the primary stability concerns when preparing solutions of this compound?

A: There are two main stability concerns you should be aware of during experimental planning:

• Disulfide Bond Stability: The sulfur-sulfur (S-S) bond is generally stable under neutral conditions. However, it can be susceptible to cleavage under strongly acidic or basic conditions, which could lead to the degradation of the parent compound.[2] It is also sensitive to the presence of reducing agents (e.g., DTT, TCEP) which are often used in protein buffers and will readily break the disulfide bond.

• Reactivity of Bromoethyl Groups: The bromine atoms on the ethyl chains are good leaving groups, making these positions susceptible to nucleophilic substitution reactions.[2] This means the compound could potentially react with nucleophilic species present in some common biological buffers (e.g., the primary amine in Tris buffer) over time, especially at higher pH values.

Section 2: Initial Stock Preparation and Troubleshooting

The most common source of error and precipitation occurs when diluting a concentrated organic stock solution into an aqueous buffer. This workflow is designed to help you prepare a stable stock and troubleshoot common issues.

Workflow for Initial Solution Preparation

Caption: Workflow for preparing and diluting the stock solution.

Q3: I need to make a stock solution. What solvent should I use and what is the protocol?

A: Use a high-purity, anhydrous polar aprotic solvent. Dimethyl sulfoxide (DMSO) is the most common choice for biological assays due to its high solubilizing power and miscibility with water.[3]

Protocol 1: Preparing a Concentrated Stock Solution

• Preparation: Use a clean, dry glass vial with a PTFE-lined cap. Do not use polystyrene plastic, as it can be degraded by DMSO.

• Weighing: Accurately weigh a small amount of Disulfide, bis(2-bromoethyl) into the vial.

• Solvent Addition: Add a precise volume of high-quality, anhydrous DMSO to achieve a high but reasonable concentration (e.g., 10-50 mM). It is better to have a fully dissolved, concentrated stock than a saturated, lower concentration one.

• Dissolution: Cap the vial tightly and vortex vigorously. If needed, sonicate in a water bath for 5-10 minutes until all solid material is completely dissolved.[4] Visually inspect against a bright light to ensure no particulates remain.

• Storage: Store the stock solution at -20°C or -80°C, protected from light and moisture. Multiple freeze-thaw cycles should be avoided; consider preparing smaller aliquots for single-use.

Q4: My compound precipitated immediately when I added my DMSO stock to my aqueous buffer. What should I do?

A: This phenomenon, known as "crashing out," is common for hydrophobic compounds.[5] It occurs when the compound rapidly moves from a favorable organic solvent environment to an unfavorable aqueous one, causing it to aggregate and fall out of solution. Here are troubleshooting steps to take.

Troubleshooting Step	Rationale	Action
1. Decrease Final Concentration	The most common issue is exceeding the compound's maximum solubility in the final buffer/DMSO mixture.	Serially dilute your target concentration by 2x, 5x, and 10x to find the concentration at which it remains soluble.
2. Optimize Dilution Technique	Slow, dispersed addition can prevent localized high concentrations that initiate precipitation.	Add the DMSO stock dropwise into the vortexing buffer, rather than adding the buffer to the stock.[6] This ensures immediate and rapid mixing.
3. Increase Co-solvent Percentage	A higher percentage of the organic co-solvent can make the final solution more hospitable to the compound.	Increase the final DMSO concentration in your assay buffer (e.g., from 0.1% to 0.5% or 1.0%). Crucially, you must test this new "vehicle" concentration for toxicity or interference in a control experiment. [3][5]
4. Pre-warm the Buffer	Solubility sometimes increases with temperature.	Gently warm your aqueous buffer (e.g., to 37°C) before adding the stock solution. Ensure this temperature is compatible with your assay components.

Section 3: Advanced Solubilization Strategies

If the troubleshooting steps above are insufficient, more advanced formulation strategies are required. These involve adding a third component to the solution to help solubilize the Disulfide, bis(2-bromoethyl).

Q5: How can I use co-solvents other than DMSO to improve solubility?

A: Co-solvents work by reducing the overall polarity of the aqueous medium, making it a more favorable environment for hydrophobic solutes.[7][8] The selection of a co-solvent depends heavily on the tolerance of your specific assay.

Co-Solvent	Typical Final Conc.	Considerations & Best Use Case
DMSO	0.1% - 1.0%	The standard for cell-based assays. Can be toxic at >1%.[5] Essential to include a vehicle control.
Ethanol	1% - 5%	Often used in combination with other methods.[9] Can cause protein denaturation at higher concentrations. Good for simpler biochemical assays.
Polyethylene Glycol (PEG 300/400)	1% - 10%	A less harsh solvent than DMSO or ethanol. Can increase solution viscosity. Often used in in vivo formulations.

Q6: Can surfactants or detergents help, and how do I use them?

A: Yes. Surfactants are amphiphilic molecules that, above a certain concentration (the Critical Micelle Concentration or CMC), self-assemble into structures called micelles.[10][11] These micelles have a hydrophobic core that can encapsulate Disulfide, bis(2-bromoethyl), and a hydrophilic shell that keeps the entire complex dissolved in the aqueous buffer.[12][13] Non-ionic surfactants are generally preferred for biological applications as they are less likely to denature proteins.

Surfactant	Typical Final Conc.	Key Characteristics
Polysorbate 20 (Tween® 20)	0.01% - 0.1%	Common in immunoassays (like ELISA) to reduce non-specific binding. A good first choice for general biochemical assays.[13]
Polysorbate 80 (Tween® 80)	0.01% - 0.1%	Widely used in pharmaceutical formulations. Similar properties to Tween® 20 but can be better for some compounds.[13]
Triton™ X-100	0.05% - 0.5%	A stronger detergent. Excellent for solubilization but more likely to disrupt cell membranes or affect protein activity. Often used in cell lysis buffers.

Protocol 2: Screening for Optimal Surfactant Concentration

• Prepare Surfactant Stock: Prepare a 10% (w/v) stock solution of your chosen surfactant (e.g., Tween® 20) in your aqueous buffer.

• Create Test Buffers: Prepare a series of your final aqueous buffers containing different concentrations of the surfactant (e.g., 0.005%, 0.01%, 0.05%, 0.1%).

• Test Solubility: To each test buffer, add your DMSO stock of Disulfide, bis(2-bromoethyl) to the desired final concentration using the optimized dilution technique (dropwise to a vortexing solution).

• Observe: Identify the lowest concentration of surfactant that results in a clear, stable solution after 30 minutes of incubation.

• Validate: Run a vehicle control with this buffer (containing the chosen surfactant concentration and DMSO) to ensure it does not interfere with your assay.

Q7: What are cyclodextrins and how do they work?

A: Cyclodextrins are cyclic oligosaccharides shaped like a truncated cone. They have a hydrophilic exterior, which makes them water-soluble, and a hydrophobic internal cavity.[14][15] They can encapsulate a poorly water-soluble "guest" molecule, like Disulfide, bis(2-bromoethyl), forming a stable, water-soluble "inclusion complex".[16][17][18] This is a powerful technique often used in pharmaceutical drug formulation.[19]

Cyclodextrin	Typical Use	Key Characteristics
HP-β-CD (Hydroxypropyl-β-cyclodextrin)	1% - 10% (w/v)	Very commonly used due to its high aqueous solubility and low toxicity compared to unmodified β-cyclodextrin. A top choice for cell-based and in vivo work.[5]
SBE-β-CD (Sulfobutylether-β-cyclodextrin)	1% - 10% (w/v)	Has a charged group, which can significantly increase the solubility of certain guest molecules. Often used in parenteral drug formulations.

Protocol 3: Preparing a Solution with Cyclodextrins

• Prepare Cyclodextrin Buffer: Dissolve the chosen cyclodextrin (e.g., HP-β-CD) directly into your aqueous buffer to the desired concentration (e.g., 5% w/v). This may require some gentle warming and stirring.

• Add Compound Stock: Add the concentrated DMSO stock of Disulfide, bis(2-bromoethyl) to the cyclodextrin-containing buffer, again using the optimized dropwise/vortexing method.

• Equilibrate: Allow the solution to mix (e.g., on a rotator or stirrer) for 30-60 minutes at room temperature. This allows time for the inclusion complex to form.

• Observe & Validate: Check for clarity. As always, a vehicle control containing the buffer, DMSO, and cyclodextrin must be tested in your assay.

Section 4: Experimental Design and Validation

Choosing the right strategy is key to success. This decision should be driven by the specific requirements of your experiment.

Q8: How do I choose the right solubilization strategy for my experiment?

A: Use the following decision-making framework to guide your choice.

Caption: Decision tree for selecting a solubilization method.

Q9: How do I properly control for the effects of these solubilizing agents?

A: This is the most critical step for data integrity. Any additive could potentially affect your experimental outcome, and you must account for this.[3] Your experiment is incomplete without the proper vehicle control .

• What is a Vehicle Control? It is a sample that contains everything your treated sample contains except for your compound of interest (Disulfide, bis(2-bromoethyl)).

• Example 1 (Co-solvent method): If your final treatment condition is 50 µM of the compound in PBS with 0.5% DMSO, your vehicle control must be PBS with 0.5% DMSO .

• Example 2 (Cyclodextrin method): If your final treatment condition is 50 µM of the compound in media with 0.5% DMSO and 5% HP-β-CD, your vehicle control must be media with 0.5% DMSO and 5% HP-β-CD .

The response of the vehicle control serves as your baseline. The effect of your compound is the difference between the treated sample and the vehicle control, not the untreated (naïve) sample.

References

• Vertex AI Search Grounding API. (n.d.). Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends - MDPI.
• Vertex AI Search Grounding API. (n.d.). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC - NIH.
• Vertex AI Search Grounding API. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs - World Pharma Today.
• Vertex AI Search Grounding API. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - MDPI.
• Vertex AI Search Grounding API. (n.d.). Full article: New chromatographic insights on drug:cyclodextrin inclusion complexes and their potential use in drug delivery - Taylor & Francis Online.
• Vertex AI Search Grounding API. (n.d.). [PDF] Cyclodextrin Inclusion Complexes with Antibiotics and Antibacterial Agents as Drug-Delivery Systems—A Pharmaceutical Perspective | Semantic Scholar.

• PubChem. (n.d.). Disulfide, bis(2-bromoethyl). Retrieved January 16, 2026, from [Link]

• Vertex AI Search Grounding API. (n.d.). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC - NIH.

• Vertex AI Search Grounding API. (2011, August 3). Oral formulation strategies to improve solubility of poorly water-soluble drugs. Retrieved January 16, 2026, from [Link]

• Vertex AI Search Grounding API. (n.d.). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC - PubMed Central. Retrieved January 16, 2026, from [Link]

• ResearchGate. (2025, July 10). (PDF) Formulation strategies for poorly soluble drugs. Retrieved January 16, 2026, from [Link]

• ResearchGate. (2017, March 14). Hi, can anyone tell me how to dissolve a hydrophobic compound..?. Retrieved January 16, 2026, from [Link]

• ResearchGate. (2025, August 10). Hydrotropes: Solubilization of nonpolar compounds and modification of surfactant solutions | Request PDF. Retrieved January 16, 2026, from [Link]

• Royal Society of Chemistry. (1999). Surfactants: the ubiquitous amphiphiles. Retrieved January 16, 2026, from [Link]

• Wikipedia. (n.d.). Surfactant. Retrieved January 16, 2026, from [Link]

• ION Biosciences. (2024, March 12). Troubleshooting tips Dissolving ion indicators in DMSO. Retrieved January 16, 2026, from [Link]

• Google Patents. (n.d.). EP1536701A1 - Use of surfactants to solubilize water-insoluble solids in beverages.

• Reddit. (2022, January 6). How to tackle compound solubility issue : r/labrats. Retrieved January 16, 2026, from [Link]

• ResearchGate. (2025, August 6). Solubility enhancement of hydrophobic compounds by cosolvents: Role of solute hydrophobicity on the solubilization effect | Request PDF. Retrieved January 16, 2026, from [Link]

• NIH. (2017, September 20). Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. Retrieved January 16, 2026, from [Link]

• ResearchGate. (2025, August 5). Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization | Request PDF. Retrieved January 16, 2026, from [Link]

• NIH. (n.d.). Expanding structural diversity in a library of disulfide macrocycles through in-situ imide hydrolysis. Retrieved January 16, 2026, from [Link]

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• 9. Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]

"Strategies to improve the efficiency of disulfide bridging with Disulfide, bis(2-bromoethyl)"

For Researchers, Scientists, and Drug Development Professionals

Welcome to your comprehensive technical support center for mastering the art and science of disulfide bridging with Disulfide, bis(2-bromoethyl). This guide, designed by senior application scientists, moves beyond simple protocols to provide in-depth, field-proven insights into the causality behind experimental choices. Here, you will find a structured approach to troubleshooting common issues, optimizing your reaction efficiency, and ensuring the integrity of your final product.

Understanding the Reagent: Mechanism and Key Considerations

Disulfide, bis(2-bromoethyl), with the chemical formula (BrCH₂CH₂S)₂, is a homobifunctional crosslinking agent used to form stable thioether-disulfide bridges between cysteine residues in peptides and proteins. This process is particularly valuable for peptide cyclization and for stabilizing protein structures.[1][2]

The reaction proceeds via a two-step nucleophilic substitution (Sɴ2) mechanism. First, a deprotonated thiol group (thiolate) from a cysteine residue attacks one of the electrophilic carbons adjacent to a bromine atom, displacing the bromide and forming a stable thioether bond. The second thiol group then attacks the other bromoethyl moiety to complete the bridge.

Caption: Reaction mechanism of Disulfide, bis(2-bromoethyl) with cysteine thiols.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common challenges encountered during disulfide bridging experiments with Disulfide, bis(2-bromoethyl).

FAQ 1: Why is my bridging efficiency low, resulting in a high percentage of unreacted starting material?

Possible Causes & Solutions:

• Suboptimal pH: The nucleophilic attack by the cysteine thiol is highly pH-dependent. The thiol group (pKa ~8.5) must be deprotonated to the more nucleophilic thiolate anion (S⁻) for the reaction to proceed efficiently.[3]

  • Solution: Perform the reaction at a pH between 7.5 and 8.5. A buffer such as sodium phosphate or sodium bicarbonate at this pH range is recommended. Avoid highly basic conditions (pH > 9) which can promote side reactions and disulfide scrambling.[4]

• Insufficient Reagent Stoichiometry: Using too little Disulfide, bis(2-bromoethyl) will result in incomplete bridging.

  • Solution: Start with a 1.1 to 1.5-fold molar excess of the reagent over the peptide/protein. Further optimization may be required depending on the specific substrate.

• Presence of Reducing Agents: Residual reducing agents from a prior disulfide bond reduction step (e.g., DTT, TCEP) will compete with the cysteine thiols for the alkylating agent.

  • Solution: Ensure complete removal of reducing agents before adding Disulfide, bis(2-bromoethyl). This can be achieved by dialysis, buffer exchange, or size-exclusion chromatography.[5]

• Steric Hindrance: The accessibility of the cysteine residues can significantly impact reaction efficiency. If the cysteines are buried within the protein structure, their reactivity will be low.

  • Solution: Consider performing the reaction under partially denaturing conditions to expose the cysteine residues. However, this must be carefully optimized to avoid irreversible protein unfolding.

FAQ 2: I am observing the formation of dimers or higher-order oligomers. How can I favor intramolecular cyclization?

Possible Causes & Solutions:

• High Peptide/Protein Concentration: High concentrations favor intermolecular reactions (dimerization) over intramolecular cyclization.

  • Solution: Employ high dilution conditions. A starting concentration of 0.1 to 1 mg/mL for the peptide or protein is a good starting point for cyclization reactions.[6] This "pseudo-dilution" effect favors the intramolecular reaction.[7]

• Incorrect Reagent Addition: Adding the reagent in a single bolus can create localized high concentrations, promoting intermolecular reactions.

  • Solution: Use a syringe pump to add the Disulfide, bis(2-bromoethyl) solution slowly over several hours to the reaction mixture under constant stirring. This maintains a low concentration of the reagent and favors the desired intramolecular bridging.

FAQ 3: My mass spectrometry results show unexpected mass additions. What are the potential side reactions?

Possible Causes & Solutions:

• Reaction with Other Nucleophilic Residues: Although less reactive than thiols, other nucleophilic amino acid side chains (e.g., lysine, histidine) can potentially react with the bromoethyl groups, especially at higher pH.[8]

  • Solution: Maintain the reaction pH within the optimal range of 7.5-8.5. Lowering the pH towards 7.5 can help minimize reactions with primary amines.

• Hydrolysis of the Reagent: In aqueous solutions, the bromoethyl groups can undergo hydrolysis to form hydroxyethyl groups, leading to a dead-end product that can modify only one cysteine.

  • Solution: Prepare fresh solutions of Disulfide, bis(2-bromoethyl) in a compatible organic solvent like DMF or DMSO and add it to the aqueous reaction buffer. Avoid prolonged storage of the reagent in aqueous solutions.

FAQ 4: How can I confirm that the disulfide bridge has formed correctly?

Analytical Techniques:

• Mass Spectrometry (MS): This is the primary tool for confirming the correct mass of the bridged product. A decrease in the overall mass corresponding to the loss of two HBr molecules is expected. Tandem MS (MS/MS) can be used to sequence the peptide and confirm the location of the bridge.[9][10]

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): The cyclized or bridged product will typically have a different retention time compared to the linear or unbridged starting material. A shift to an earlier retention time is often observed due to the more compact structure of the cyclized peptide.[11]

• Ellman's Test: This colorimetric assay can be used to quantify the number of free thiol groups remaining in the solution. A significant decrease in free thiols indicates successful bridging.[12]

Experimental Protocols

Protocol 1: Intramolecular Cyclization of a Peptide

This protocol provides a general guideline for the cyclization of a linear peptide containing two cysteine residues.

1. Peptide Preparation: a. Dissolve the linear peptide in a degassed buffer of 50 mM sodium phosphate, 150 mM NaCl, pH 7.5. b. If the peptide has an existing disulfide bond, reduce it with a 10-fold molar excess of TCEP for 1 hour at room temperature. c. Remove the reducing agent by passing the solution through a desalting column equilibrated with the reaction buffer.

2. Cyclization Reaction: a. Dilute the peptide solution to a final concentration of 0.5 mg/mL in the reaction buffer. b. Prepare a 10 mM stock solution of Disulfide, bis(2-bromoethyl) in DMF. c. Add a 1.2-fold molar excess of the Disulfide, bis(2-bromoethyl) solution to the peptide solution dropwise while stirring. d. Allow the reaction to proceed for 4-6 hours at room temperature.

3. Quenching and Purification: a. Quench the reaction by adding a small amount of a thiol-containing scavenger, such as β-mercaptoethanol, to react with any excess alkylating agent. b. Acidify the reaction mixture with 0.1% trifluoroacetic acid (TFA). c. Purify the cyclized peptide by RP-HPLC using a C18 column and a water/acetonitrile gradient containing 0.1% TFA.[13][14] d. Collect the fractions corresponding to the desired product and confirm the mass by MS.

Caption: Workflow for intramolecular peptide cyclization.

Data Presentation: Optimizing Reaction Conditions

Parameter	Recommended Range	Rationale	Potential Issues if Deviated
pH	7.5 - 8.5	Facilitates thiolate formation for nucleophilic attack.[3]	< 7.5: Slow or incomplete reaction. > 8.5: Increased risk of side reactions and disulfide scrambling.[4]
Temperature	Room Temperature (20-25°C)	Sufficient for the reaction to proceed at a reasonable rate without promoting degradation.	Higher Temp: May increase side reactions and protein denaturation. Lower Temp: Slower reaction rates.
Reagent:Peptide Molar Ratio	1.1:1 to 1.5:1	Ensures complete reaction without excessive side products.	Too Low: Incomplete bridging. Too High: Increased risk of modifying other residues and difficult purification.
Peptide Concentration	0.1 - 1 mg/mL	Favors intramolecular cyclization over intermolecular dimerization.[6]	Higher Conc.: Promotes the formation of dimers and oligomers.

Concluding Remarks

The efficiency of disulfide bridging with Disulfide, bis(2-bromoethyl) is a multifactorial process that requires careful control of reaction parameters. By understanding the underlying chemical principles and anticipating potential challenges, researchers can significantly improve their success rates. This guide serves as a foundational resource for troubleshooting and optimizing your experiments. For novel peptides or proteins, empirical optimization of the conditions outlined here is always recommended for achieving the best results.

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• Peptide cyclization - SB-PEPTIDE. ([Link])

• Commonly Used Alkylating Agents Limit Persulfide Detection by Converting Protein Persulfides into Thioethers. ([Link])

• Determination of Peptide and Protein Disulfide Linkages by MALDI Mass Spectrometry. ([Link])

• Biocompatible strategies for peptide macrocyclisation. ([Link])

• Recent advancements in disulfide bridge characterization: Insights from mass spectrometry. ([Link])

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• Fragmentation of intra-peptide and inter-peptide disulfide bonds of proteolytic peptides by nanoESI collision-induced dissociation. ([Link])

• Direct mass spectrometric characterization of disulfide linkages. ([Link])

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• Converting disulfide bridges in native peptides to stable methylene thioacetals. ([Link])

• Peptide and Peptide Library Cyclization via Bromomethylbenzene Derivatives. ([Link])

• Solid phase peptide synthesis: Disulphide intramolecular cyclization of cysteine-containing peptides? ([Link])

• Improving peptide purification via flash column chromatography by modulating mobile phase pH. ([Link])

• Site‐Selective Disulfide Modification of Proteins: Expanding Diversity beyond the Proteome. ([Link])

• Peptide Macrocyclization via Intramolecular Interception of Visible-Light-Mediated Desulfurization. ([Link])

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• HPLC of Peptides and Proteins. ([Link])

• Reaction Pathway and Selectivity Control of Tetraethyl Thiuram Disulfide Synthesis with NaHCO3 as a pH Regulator. ([Link])

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• Alternative Natural Rubber Cross-Linking Utilizing a Disulfide-Containing Bismaleimide. ([Link])

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• Peptide purification using HPLC ? ([Link])

• Stabilizing Disulfide Bridges. ([Link])

• Dealing with the Challenges of Disulfide Bridge Analysis in Biopharmaceuticals. ([Link])

• A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. ([Link])

• Synthesis and Activity of Thioether-Containing Analogues of the Complement Inhibitor Compstatin. ([Link])

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• 3.7: Redox Reactions of Thiols and Disulfides. ([Link])

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• Fast and Accurate Disulfide Bridge Detection. ([Link])

• Solvent and electronic effects on kinetics of cyclization of thermolabile aryllithium reagents. A comparison between 1-bromo-2-(2-bromoethyl)benzene and 4,5-dimethoxy-1-bromo-2-(2-bromoethyl)benzene. ([Link])

• Solvent and electronic effects on kinetics of cyclization of thermolabile aryllithium reagents. A comparison between 1-bromo-2-(2-bromoethyl)benzene and 4,5-dimethoxy-1-bromo-2-(2-bromoethyl)benzene. ([Link])

• A Theoretical Study of the Stability of Disulfide Bridges in Various β-sheet Structures of Protein Segment Models. ([Link])

• Dual reactivity disulfide bridging reagents; enabling new approaches to antibody fragment bioconjugation. ([Link])

• Practical solutions for overcoming artificial disulfide scrambling in the non-reduced peptide mapping characterization of monoclonal antibodies. ([Link])

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Reference Data & Comparative Studies

A Researcher's Guide to Validating Protein Cross-Links Formed by Disulfide, bis(2-bromoethyl)

In the dynamic landscape of structural biology and proteomics, chemical cross-linking has emerged as an indispensable technique for elucidating protein-protein interactions (PPIs) and mapping the three-dimensional architecture of protein complexes.[1][2] The choice of cross-linking reagent is a critical experimental parameter that dictates the nature of the captured interactions. This guide provides an in-depth technical comparison of Disulfide, bis(2-bromoethyl), a sulfhydryl-reactive, cleavable cross-linker, against common alternatives, and presents a self-validating experimental framework to ensure the scientific rigor of your findings.

The Rationale for Disulfide, bis(2-bromoethyl) in Protein Chemistry

Disulfide, bis(2-bromoethyl), also known as 1,2-bis(2-bromoethyl)disulfane, is a homobifunctional cross-linking agent.[3][4] Its utility is rooted in two core chemical features:

• Sulfhydryl Reactivity: The terminal bromoethyl groups are electrophilic and specifically target nucleophilic sulfhydryl groups found on cysteine residues.[3][5] This specificity is advantageous when probing interactions where cysteine proximity is hypothesized or when seeking to limit the complexity of cross-linking in lysine-rich proteins. Haloacetyl groups, like the bromoethyl group, are known for their high specificity towards cysteines.[5]

• Cleavable Spacer Arm: The central disulfide bond within the spacer arm can be readily cleaved under mild reducing conditions (e.g., using Dithiothreitol (DTT) or β-mercaptoethanol).[6][7] This cleavability is not merely a convenience; it is a fundamental component of a robust validation workflow, allowing for the reversal of the cross-link and simplifying downstream analysis, particularly in mass spectrometry.[8][9]

A Comparative Analysis of Homobifunctional Cross-linkers

Selecting the right tool for the job is paramount. The performance of Disulfide, bis(2-bromoethyl) can be best understood in the context of other widely used cross-linkers.

Feature	Disulfide, bis(2-bromoethyl)	Dithiobis(succinimidyl propionate) (DSP)	Disuccinimidyl suberate (DSS)	Bismaleimidoethane (BMOE)
Target Residue(s)	Cysteine (-SH)	Primary Amines (-NH₂) (e.g., Lysine)	Primary Amines (-NH₂) (e.g., Lysine)	Cysteine (-SH)
Reactive Group	Bromoethyl	N-hydroxysuccinimide (NHS) ester	N-hydroxysuccinimide (NHS) ester	Maleimide
Cleavable?	Yes (Disulfide Bond)	Yes (Disulfide Bond)	No	No
Spacer Arm Length	~11.8 Å	12.0 Å	11.4 Å	8.0 Å
Key Advantage	Cysteine-specific, cleavable for validation	Amine-specific, cleavable for validation	High reactivity for general PPI screening	Cysteine-specific for probing close proximity
Consideration	Requires accessible cysteine residues	Lysine must be present at the interface	Non-cleavable, complicates MS analysis	Maleimides can exhibit some off-target reactivity

This comparison highlights the strategic niche for Disulfide, bis(2-bromoethyl): it is the reagent of choice when the goal is to specifically capture and validate interactions between cysteine-containing domains or subunits in a reversible manner.

Experimental Design: A Self-Validating Protocol

The cornerstone of trustworthy cross-linking data is a protocol that inherently validates its own outputs. The following workflow integrates cross-linking with a multi-step analytical validation process.

Part 1: The Cross-Linking Reaction

The objective is to covalently link proteins that are in close proximity within a complex.

Caption: Experimental workflow for protein cross-linking.

Detailed Step-by-Step Methodology:

• Buffer Exchange (Critical): Ensure the protein sample is in a buffer devoid of extraneous nucleophiles. Amine-containing buffers (e.g., Tris) and sulfhydryl-containing reagents (e.g., DTT) are incompatible and must be removed, typically by dialysis or using a desalting column. Phosphate-buffered saline (PBS) or HEPES at pH 7.2-8.0 are excellent choices.

• Reagent Preparation: Prepare a fresh stock solution of Disulfide, bis(2-bromoethyl) in an anhydrous organic solvent like dimethyl sulfoxide (DMSO) immediately before use.

• Reaction Incubation: Add the cross-linker to the protein solution. The optimal molar excess of cross-linker to protein must be determined empirically, but a starting range of 20- to 500-fold molar excess is common.[6] Incubate the reaction for 30-60 minutes at room temperature.

• Quenching: Terminate the reaction by adding a quenching reagent. This can be a small molecule with a free sulfhydryl (like DTT or 2-mercaptoethanol) or a primary amine (like Tris or glycine) to react with and consume any excess cross-linker.[10]

Part 2: The Validation Cascade

This multi-pronged approach confirms that a cross-link has formed, that it involves the protein(s) of interest, and that it is cleavable as expected.

Caption: Logical workflow for the validation of cleavable cross-links.

Detailed Step-by-Step Validation:

• SDS-PAGE Mobility Shift Analysis: This is the first and most direct evidence of cross-linking.[11][12]

  • Non-Reducing Gel: Prepare a sample with loading buffer that lacks any reducing agent (e.g., DTT, β-mercaptoethanol). Successful cross-linking will be visualized as the appearance of new, higher molecular weight bands and a corresponding decrease in the monomeric band compared to an un-cross-linked control.[13]

  • Reducing Gel: Prepare a second sample with loading buffer that contains a reducing agent. The disulfide bond in the cross-linker will be cleaved. The higher molecular weight bands seen in the non-reducing gel should disappear, and the protein should collapse back to its monomeric state.[6][14] This step is the definitive proof of a disulfide-mediated, cleavable cross-link.

• Western Blot Analysis: To confirm the identity of the molecules in the higher molecular weight bands, perform a western blot using antibodies specific to your protein(s) of interest.[13][15] A positive signal in the high molecular weight band confirms that your target protein is part of the cross-linked complex.

• Mass Spectrometry (XL-MS) for Definitive Identification: For the highest level of validation and to gain structural insights, mass spectrometry is the gold standard.[16][17]

  • Sample Preparation: The high molecular weight band of interest is excised from a Coomassie-stained SDS-PAGE gel. The protein complex is then subjected to in-gel digestion with a protease, typically trypsin.[18]

  • LC-MS/MS Analysis: The resulting peptide mixture is analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Data Analysis: Specialized software is used to search the fragmentation data for "doublets" or pairs of peptides linked by the mass of the cross-linker. The cleavable nature of Disulfide, bis(2-bromoethyl) greatly simplifies this analysis, as software can be programmed to specifically look for peptides that become separated during fragmentation in the mass spectrometer.[8][9][19] This analysis identifies the precise cysteine residues that were in close proximity, providing valuable distance constraints for structural modeling.[2][20][21]

By systematically applying this validation cascade, researchers can move beyond simply observing a mobility shift on a gel to confidently reporting a specific, validated protein-protein interaction, underpinned by robust, multi-faceted evidence.

References

• Cleavable Cross-Linkers and Mass Spectrometry for the Ultimate Task of Profiling Protein–Protein Interaction Networks in Vivo. PubMed Central. Available at: [Link]

• Design of CID-Cleavable Protein Cross-linkers: Identical Mass Modifications for Simpler Sequence Analysis. PubMed Central. Available at: [Link]

• The beginning of a beautiful friendship: Cross-linking/mass spectrometry and modelling of proteins and multi-protein complexes. PubMed Central. Available at: [Link]

• Determination of protein contacts by chemical cross-linking with EDC and mass spectrometry. PubMed. Available at: [Link]

• A journey towards developing a new cleavable crosslinker reagent for in-cell crosslinking. bioRxiv. Available at: [Link]

• Protein Cross-Linking Analysis Using Mass Spectrometry, Isotope-Coded Cross-Linkers, and Integrated Computational Data Processing. ACS Publications. Available at: [Link]

• Cross-linking mass spectrometry discovers, evaluates, and corroborates structures and protein–protein interactions in the human cell. PubMed Central. Available at: [Link]

• Mass spectrometric analysis of cross-linking sites for the structure of proteins and protein complexes. Molecular BioSystems. Available at: [Link]

• Cross-linking mass spectrometry for mapping protein complex topologies in situ. Portland Press. Available at: [Link]

• Analysis of Glycation-Induced Protein Cross-Linking Inhibition Using SDS-Polyacrylamide Gel Electrophoresis. Springer Nature Experiments. Available at: [Link]

• SDS-PAGE and SEC analysis of the proteins cross-linked by glutaraldehyde. ResearchGate. Available at: [Link]

• Combining Non-reducing SDS-PAGE Analysis and Chemical Crosslinking to Detect Multimeric Complexes Stabilized by Disulfide Linkages in Mammalian Cells in Culture. PubMed. Available at: [Link]

• Chemical cross-linking in the structural analysis of protein assemblies. PubMed Central. Available at: [Link]

• Protein Modification, Bioconjugation, and Disulfide Bridging Using Bromomaleimides. ResearchGate. Available at: [Link]

• Exploring an Alternative Cysteine-Reactive Chemistry to Enable Proteome-Wide PPI Analysis by Cross-Linking Mass Spectrometry. PubMed Central. Available at: [Link]

• How to cross-link proteins. Calbiochem. Available at: [Link]

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• Chemical Crosslinking - Probing the interface of proteins. Ohio State University Chemistry. Available at: [Link]

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A Comparative Guide to Sulfhydryl-Reactive Cross-linkers: Disulfide, bis(2-bromoethyl) in Focus

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of bioconjugation, the precise and stable linking of molecules is paramount. Sulfhydryl-reactive cross-linkers, which target the thiol groups of cysteine residues, offer a highly specific approach to creating these connections.[1][2][3] This guide provides an in-depth comparison of Disulfide, bis(2-bromoethyl) with other prevalent sulfhydryl-reactive cross-linkers, offering insights into their mechanisms, applications, and the critical factors that guide their selection in research and drug development.

The Strategic Importance of Sulfhydryl-Reactive Cross-linking

The side chain of the amino acid cysteine contains a free sulfhydryl group (-SH), a relatively rare and highly reactive nucleophile in proteins.[2][4][5] This low abundance compared to other functional groups, such as primary amines in lysine residues, makes cysteine an ideal target for precise and controlled bioconjugation.[2] Sulfhydryl-reactive cross-linkers are indispensable for a range of applications, including:

• Studying Protein-Protein Interactions: By covalently linking interacting proteins, researchers can capture transient interactions for identification and analysis.[1][6]

• Antibody-Drug Conjugates (ADCs): The linker is a critical component of ADCs, connecting a potent cytotoxic drug to a monoclonal antibody. Its stability in circulation and lability at the target site are crucial for efficacy and safety.[][8][9]

• Peptide Cyclization and Stabilization: Introducing covalent bonds can enhance the structural stability and biological activity of peptides.[10]

• Immobilization of Proteins: Attaching proteins to solid supports is essential for various assays and purification methods.[3]

A Comparative Analysis of Key Sulfhydryl-Reactive Cross-linkers

The choice of a sulfhydryl-reactive cross-linker is dictated by the specific application and the desired properties of the final conjugate.[11] Key considerations include the reactivity of the functional groups, the cleavability of the resulting bond, and the length of the spacer arm.[11][12]

Table 1: Comparative Properties of Sulfhydryl-Reactive Cross-linkers

Feature	Disulfide, bis(2-bromoethyl)	Maleimides	Haloacetyls (Bromoacetyls/Iodoacetyls)	Pyridyl Disulfides
Reactive Group	Bromoethyl	Maleimide	Bromoacetyl or Iodoacetyl	Pyridyldithiol
Target	Sulfhydryl groups (-SH)	Sulfhydryl groups (-SH)	Sulfhydryl groups (-SH)	Sulfhydryl groups (-SH)
Resulting Bond	Disulfide	Thioether	Thioether	Disulfide
Cleavable?	Yes (reducing agents)	No	No	Yes (reducing agents)
Optimal pH	7.2 - 9.0	6.5 - 7.5	7.2 - 9.0	4.0 - 5.0 (reaction occurs up to pH 9)
Specificity	Good for sulfhydryls	High for sulfhydryls at optimal pH	Good for sulfhydryls, can react with other groups at higher pH	High for sulfhydryls
Byproduct	None	None	Halide ion	Pyridine-2-thione (can be monitored at 343 nm)
Key Advantage	Homobifunctional and cleavable	High specificity and stability	Stable bond, short spacer arms possible	Cleavable bond, reaction progress can be monitored

In-Depth Look: Disulfide, bis(2-bromoethyl)

Disulfide, bis(2-bromoethyl), with the chemical formula C₄H₈Br₂S₂, is a homobifunctional cross-linker.[13][14] This means it has two identical reactive groups—bromoethyl groups—at either end of a disulfide-containing spacer.[13]

Mechanism of Action

The bromoethyl groups of Disulfide, bis(2-bromoethyl) react with sulfhydryl groups via an alkylation reaction, forming a stable thioether bond at each end.[15] The central disulfide bond, however, can be cleaved by reducing agents such as dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP). This cleavability is a key feature, allowing for the separation of cross-linked molecules under specific conditions.

Caption: Reaction mechanism of Disulfide, bis(2-bromoethyl).

Advantages and Considerations

The primary advantage of Disulfide, bis(2-bromoethyl) is its combination of homobifunctionality and cleavability. This makes it suitable for applications where the cross-linked complex needs to be dissociated for analysis, such as in mass spectrometry-based proteomics to identify interacting partners.

However, the reactivity of the bromoethyl group is generally lower than that of a maleimide group, and the reaction conditions (pH 7.2-9.0) may not be optimal for all proteins.[16][17] Furthermore, like other haloacetyls, there is a potential for side reactions with other nucleophilic amino acid side chains (e.g., histidine, lysine) at higher pH values.[15]

The Alternatives: A Comparative Overview

Maleimides: The Gold Standard for Specificity and Stability

Maleimide-based cross-linkers are widely used due to their high specificity for sulfhydryl groups at a neutral pH range of 6.5-7.5.[18][19] This reaction proceeds via a Michael addition, forming a very stable, non-cleavable thioether bond.[3] The stability of this linkage is a significant advantage in applications where a permanent connection is desired, such as in the development of non-cleavable ADCs.[9][20]

However, the maleimide ring can undergo hydrolysis at higher pH, rendering it unreactive.[18] Therefore, careful control of the reaction pH is crucial.

Haloacetyls: Stable Bonds with Shorter Spacers

Haloacetyls, including bromoacetyl and iodoacetyl derivatives, react with sulfhydryls to form stable thioether bonds.[15][16] They are generally reactive at a slightly alkaline pH of 7.2-9.[16] A key advantage of haloacetyls is that they do not contain a ring structure, which allows for the design of cross-linkers with very short spacer arms.[15] However, their specificity can be lower than maleimides, with potential for off-target reactions at higher pH.[15]

Pyridyl Disulfides: Cleavable and Monitorable

Pyridyl disulfide reagents react with sulfhydryl groups over a broad pH range to form a disulfide bond.[18][21] This reaction is a disulfide exchange, and it releases pyridine-2-thione, which can be quantified by measuring its absorbance at 343 nm.[18][21] This provides a convenient way to monitor the progress of the reaction. The resulting disulfide bond is cleavable by reducing agents, similar to Disulfide, bis(2-bromoethyl).

Experimental Section: A Protocol for Comparative Analysis

To objectively compare the performance of Disulfide, bis(2-bromoethyl) with a maleimide-based cross-linker, a controlled experiment is essential. The following protocol outlines a method for comparing the efficiency of cross-linking two model proteins.

Objective: To compare the cross-linking efficiency of Disulfide, bis(2-bromoethyl) and a homobifunctional maleimide cross-linker (e.g., 1,6-Bismaleimidohexane) in a protein-protein conjugation model.

Materials:

• Model Protein A (containing at least one free cysteine)

• Model Protein B (containing at least one free cysteine)

• Disulfide, bis(2-bromoethyl)

• 1,6-Bismaleimidohexane

• Phosphate-buffered saline (PBS), pH 7.4

• Reaction Buffer A (e.g., 50 mM sodium phosphate, 150 mM NaCl, pH 7.2)

• Reaction Buffer B (e.g., 50 mM sodium phosphate, 150 mM NaCl, pH 8.0)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• SDS-PAGE apparatus and reagents

• Densitometry software for gel analysis

Experimental Workflow

Caption: Experimental workflow for comparing cross-linker efficiency.

Step-by-Step Protocol:

• Protein Preparation:

  • Prepare 1 mg/mL stock solutions of Protein A and Protein B in PBS.

  • Rationale: Using a defined buffer ensures consistent starting conditions. The concentration is chosen to be within a typical range for cross-linking experiments.

• Reaction Setup:

  • In separate microcentrifuge tubes, prepare the following reaction mixtures:

    • Tube 1 (DBE): 50 µL Protein A, 50 µL Protein B, 10 µL of a 10-fold molar excess of Disulfide, bis(2-bromoethyl) in Reaction Buffer B (pH 8.0).

    • Tube 2 (Maleimide): 50 µL Protein A, 50 µL Protein B, 10 µL of a 10-fold molar excess of 1,6-Bismaleimidohexane in Reaction Buffer A (pH 7.2).

    • Tube 3 (Control): 50 µL Protein A, 50 µL Protein B, 10 µL of the respective reaction buffer without cross-linker.

  • Rationale: A molar excess of the cross-linker ensures that the reaction is not limited by its concentration. The pH of the reaction buffers is chosen to be optimal for each cross-linker.[16][18] A no-cross-linker control is essential to identify the positions of the individual proteins on the gel.

• Incubation:

  • Incubate all tubes for 1 hour at room temperature with gentle mixing.

  • Rationale: This incubation time is typically sufficient for the cross-linking reaction to proceed. Room temperature is a convenient and generally suitable condition.

• Quenching:

  • Add 10 µL of 1 M Tris-HCl, pH 8.0 to each tube to quench the reaction.

  • Rationale: The primary amines in Tris will react with any remaining unreacted cross-linker, preventing further cross-linking.

• SDS-PAGE Analysis:

  • Mix an aliquot of each reaction mixture with SDS-PAGE sample buffer (with and without a reducing agent like DTT for the DBE sample).

  • Run the samples on a polyacrylamide gel.

  • Stain the gel with a suitable protein stain (e.g., Coomassie Blue).

  • Rationale: SDS-PAGE separates proteins based on their molecular weight. Cross-linked products will appear as higher molecular weight bands. Running the DBE sample with a reducing agent will cleave the disulfide bond and should result in the disappearance of the cross-linked band, confirming the nature of the linkage.

• Data Analysis:

  • Quantify the intensity of the protein bands using densitometry software.

  • Calculate the cross-linking efficiency as the percentage of the cross-linked product relative to the total amount of protein.

  • Rationale: Densitometry provides a quantitative measure of the amount of cross-linked product formed, allowing for a direct comparison of the efficiency of the two cross-linkers.

Conclusion: Selecting the Right Tool for the Job

The choice of a sulfhydryl-reactive cross-linker is a critical decision in the design of bioconjugation experiments. Disulfide, bis(2-bromoethyl) offers the valuable combination of homobifunctionality and cleavability, making it a useful tool for specific applications, particularly in the structural analysis of protein complexes. However, for applications requiring high specificity and the formation of a stable, non-reducible linkage, maleimide-based cross-linkers are often the preferred choice. Haloacetyls provide an option for creating stable bonds with shorter spacer arms, while pyridyl disulfides offer a cleavable linkage with the added benefit of reaction monitoring.

Ultimately, the optimal cross-linker depends on the specific goals of the experiment. A thorough understanding of the chemical properties and reactivity of each class of cross-linker, coupled with empirical testing as outlined in the provided protocol, will enable researchers to make informed decisions and achieve successful and reproducible results in their bioconjugation endeavors.

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A Senior Application Scientist's Guide to the Structural Analysis of Proteins Modified by Bis(2-bromoethyl) Disulfide

Authored for Researchers, Scientists, and Drug Development Professionals

In the intricate world of structural biology and drug development, understanding the precise three-dimensional architecture of proteins is paramount. Chemical cross-linking reagents serve as powerful tools to probe protein structure, interactions, and conformational changes. Among these, bis(2-bromoethyl) disulfide stands out as a valuable reagent for introducing covalent linkages between specific amino acid residues. This guide provides an in-depth comparison of the primary analytical techniques used to structurally characterize proteins modified by this bifunctional alkylating agent, offering field-proven insights and detailed experimental protocols.

The Chemistry of Modification: Understanding Bis(2-bromoethyl) Disulfide

Bis(2-bromoethyl) disulfide is a homobifunctional cross-linking agent. Its reactivity stems from the two bromoethyl groups, which can form stable thioether bonds with nucleophilic side chains of amino acids, primarily the thiol groups of cysteine residues.[1] To a lesser extent, it can also react with other residues like lysine.[1] The disulfide bond within the reagent's structure offers an additional advantage: it can be cleaved under reducing conditions, allowing for the separation of cross-linked components, which is particularly useful in mass spectrometry workflows. The covalent bonds formed by this agent provide distance constraints that are invaluable for elucidating protein structure and interactions.[2]

The modification process involves the covalent attachment of the alkylating agent to reactive amino acid residues on the protein.[1][3] This can result in either intramolecular cross-links (within the same polypeptide chain) or intermolecular cross-links (between different protein subunits). These cross-links provide crucial information about the spatial proximity of the modified residues in the native protein structure.

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} subgraph "Modification Chemistry" A; B; C; D; E; end

caption [label="Figure 1: Workflow of protein modification by bis(2-bromoethyl) disulfide.", fontname="Arial", fontsize=9];

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A Senior Application Scientist's Guide to Assessing the Reversibility of Disulfide, bis(2-bromoethyl) Cross-links

For researchers, scientists, and drug development professionals engaged in the study of protein-protein interactions, structural biology, and the development of targeted therapeutics, chemical cross-linking is an indispensable tool. The ability to covalently link interacting proteins provides a snapshot of transient complexes, stabilizing them for analysis. However, the true power of a cross-linker often lies in its reversibility, allowing for the subsequent release and identification of captured components.

This guide provides an in-depth technical assessment of Disulfide, bis(2-bromoethyl) , a homobifunctional cross-linker designed for reversible applications. We will move beyond a simple recitation of protocols to explore the underlying chemical principles, provide a framework for empirical validation, and compare its performance with established alternatives. As a self-validating system, the methodologies described herein are designed to provide clear, interpretable results, instilling confidence in your experimental outcomes.

The Chemistry of a Reversible Cross-linker: Disulfide, bis(2-bromoethyl)

Disulfide, bis(2-bromoethyl) (C₄H₈Br₂S₂) is a symmetrical molecule featuring two key components: a central, cleavable disulfide bond (-S-S-) and two terminal bromoethyl reactive groups.[1][2] Understanding this architecture is fundamental to its application.

Mechanism of Cross-linking: Alkylation

The cross-linking reaction is driven by the two bromoethyl groups. These are haloacetyl moieties that react with nucleophilic functional groups on protein surfaces, primarily the sulfhydryl (-SH) side chains of cysteine residues, via an alkylation reaction.[3] This reaction forms a stable thioether bond. Given the molecule's symmetrical nature, it can link two proteins (intermolecular) or two domains within the same protein (intramolecular) that are in close proximity.

The choice of cysteine as a target is strategic. While less abundant than primary amines (found on lysine residues and N-termini), the relative scarcity of cysteines allows for more specific and controlled cross-linking.[3]

Figure 1. Cross-linking mechanism of Disulfide, bis(2-bromoethyl).

The Principle of Reversibility: Reductive Cleavage

The reversibility of this cross-linker is engineered into its core via the disulfide bond. This bond can be readily cleaved under mild reducing conditions, regenerating the free sulfhydryl groups on the target proteins and breaking the covalent link.[4][5] This process is critical for downstream applications such as mass spectrometry, where the analysis of individual, unmodified proteins is required.[6][7]

The two most common and effective reducing agents for this purpose are Dithiothreitol (DTT) and Tris(2-carboxyethyl)phosphine (TCEP).[4][8][9] The choice between them is not arbitrary and depends heavily on the experimental context and downstream analytical methods.

Dithiothreitol (DTT): The Classic Thiol Reductant DTT, also known as Cleland's Reagent, is a thiol-containing compound that reduces disulfide bonds through a thiol-disulfide exchange reaction.[10] The reaction is highly efficient, driven by the formation of a stable six-membered ring in its oxidized form.[5][11]

Tris(2-carboxyethyl)phosphine (TCEP): The Thiol-Free Alternative TCEP is a phosphine-based reducing agent that is more powerful, stable, and versatile than DTT.[12][13] It reduces disulfide bonds through a different, irreversible mechanism.[11] Its primary advantages are its lack of odor, stability over a wider pH range, and resistance to air oxidation.[8][12]

Figure 2. Mechanisms of disulfide bond cleavage by DTT and TCEP.

Comparative Analysis: DTT vs. TCEP

The selection of a reducing agent is a critical decision point in the experimental workflow. The following table provides a direct comparison to guide this choice.

Feature	Dithiothreitol (DTT)	Tris(2-carboxyethyl)phosphine (TCEP)	Rationale & Field Insight
Mechanism	Thiol-disulfide exchange[11]	Phosphine-based reduction[11]	TCEP's mechanism is irreversible, making it a more potent reductant.
Optimal pH	7.0 - 9.0[8]	1.5 - 8.5[12]	TCEP's efficacy across a broad pH range provides greater experimental flexibility. DTT's activity drops significantly at acidic pH.
Stability	Prone to air oxidation; short half-life in solution.[8]	Highly stable in solution, resistant to oxidation.[12]	For long incubations or multi-day experiments, TCEP is the superior choice for maintaining reducing potential.
Odor	Strong, unpleasant sulfur smell.	Odorless.[12]	A significant practical advantage for laboratory environment and user comfort.
MS Compatibility	Can interfere with downstream analysis.	Fully compatible with mass spectrometry.[13]	DTT is a thiol and can interfere with subsequent labeling steps (e.g., iodoacetamide alkylation) if not fully removed. TCEP is thiol-free.[4][11]
IMAC Compatibility	Reduces metal ions (e.g., Ni²⁺), incompatible.[13]	Does not reduce metal ions, fully compatible.[8][12]	TCEP is essential when working with histidine-tagged proteins purified via Immobilized Metal Affinity Chromatography (IMAC).
Typical Conc.	10-50 mM[14]	0.5-5 mM[14]	TCEP's higher potency allows for use at significantly lower concentrations.

Experimental Workflow for Assessing Reversibility

This section provides a comprehensive, step-by-step protocol to cross-link proteins using Disulfide, bis(2-bromoethyl) and subsequently verify the reversibility of the linkage. The workflow is designed as a self-validating system, with integrated controls.

Figure 3. Experimental workflow for assessing cross-link reversibility.

Protocol 1: Cross-linking and Cleavage

Materials:

• Purified protein(s) of interest in a suitable buffer (e.g., PBS or HEPES, pH 7.2-7.5). Causality: Avoid amine-containing buffers like Tris, as they can react with the cross-linker.

• Disulfide, bis(2-bromoethyl) stock solution (e.g., 20 mM in DMSO).

• Quenching Buffer (1 M Tris-HCl, pH 7.5).

• Reducing Agents: 500 mM DTT stock; 100 mM TCEP stock.

• 4x Non-reducing SDS-PAGE sample buffer.

Procedure:

• Cross-linking Reaction:

  • Combine your protein(s) to a final concentration of 1-10 µM in reaction buffer.

  • Add Disulfide, bis(2-bromoethyl) stock solution to a final concentration of 0.1-1 mM (a 25-100 fold molar excess over protein is a good starting point).

  • Incubate for 30-60 minutes at room temperature.

  • Expert Insight: The optimal cross-linker concentration and incubation time are empirical and should be determined for each protein system. Run a titration to find the ideal conditions that favor cross-linked dimer/complex formation without causing excessive aggregation.

• Quenching:

  • Add Quenching Buffer to a final concentration of 50 mM.

  • Incubate for 15 minutes at room temperature. Causality: This step consumes any unreacted cross-linker, preventing non-specific reactions in subsequent steps.

• Sample Preparation for Analysis:

  • Divide the quenched reaction mixture into two aliquots.

  • Aliquot 1 (Non-Reduced Control): Add 1/3 volume of 4x non-reducing sample buffer.

  • Aliquot 2 (Reduced Sample): Add DTT (to 50 mM final) or TCEP (to 5 mM final). Incubate for 15 minutes at 55°C. Then, add 1/3 volume of 4x non-reducing sample buffer.

• SDS-PAGE and Visualization:

  • Load both aliquots onto a suitable polyacrylamide gel.

  • Run the gel to achieve good separation.

  • Visualize the protein bands using Coomassie Blue staining, silver staining, or Western blotting.

Interpreting the Results:

• Successful Cross-linking: In the non-reduced lane, you should observe a new band at a higher molecular weight corresponding to the cross-linked protein complex.

• Successful Reversibility: In the reduced lane, this high molecular weight band should disappear or significantly decrease in intensity, with a corresponding increase in the intensity of the band(s) at the monomer molecular weight(s). This directly validates the reversibility of the cross-link.[15]

Comparison with Alternative Reversible Cross-linkers

Disulfide, bis(2-bromoethyl) is one of several options for reversible cross-linking. Its performance is best understood in the context of other widely used reagents.

Cross-linker	Reactive Group	Target Residue(s)	Spacer Arm (Å)	Cleavage Method	Key Advantage
Disulfide, bis(2-bromoethyl)	Bromoethyl	Cysteine (-SH)	~11.2 Å	Reduction (DTT, TCEP)	Targets less abundant Cys residues for higher specificity.
DSP (Dithiobis[succinimidyl propionate])	NHS Ester	Lysine (-NH₂), N-terminus	12.0 Å	Reduction (DTT, TCEP)	Targets abundant primary amines; good for proteins lacking accessible Cys.[16]
DTME (Dithio-bismaleimidoethane)	Maleimide	Cysteine (-SH)	13.3 Å	Reduction (DTT, TCEP)	Highly specific for sulfhydryls under controlled pH (6.5-7.5).[3][16]
N,N′-Bis(acryloyl)cystamine	Acryloyl	Cysteine (-SH)	~14.5 Å	Reduction (DTT, TCEP)	Versatile cross-linker for creating dynamic polymer networks.[17]

Field Insight: The choice of cross-linker is dictated by the protein's amino acid composition. If your protein has accessible cysteines, a sulfhydryl-reactive linker like Disulfide, bis(2-bromoethyl) or DTME offers high specificity. If not, an amine-reactive linker like DSP is a more suitable choice.

Troubleshooting and Expert Considerations

• Problem: No Cross-linking Observed.

  • Cause: Insufficient cross-linker concentration; inaccessible target residues.

  • Solution: Increase the molar excess of the cross-linker. Confirm the presence of accessible cysteine residues via sequence analysis or mutagenesis. Ensure your buffer is free of thiols (e.g., from DTT carryover).

• Problem: Incomplete Cleavage.

  • Cause: Insufficient reducing agent concentration or incubation time.

  • Solution: Increase the concentration of DTT/TCEP or extend the incubation time/temperature. TCEP is generally more potent and may yield better results.[14]

• Problem: Protein Precipitation.

  • Cause: Extensive cross-linking can lead to large, insoluble aggregates.

  • Solution: Reduce the cross-linker concentration or incubation time. Optimize buffer conditions (e.g., pH, salt concentration) to maintain protein solubility.

• Risk of Disulfide Scrambling:

  • At neutral to alkaline pH, the presence of free thiols can catalyze the rearrangement of existing disulfide bonds, leading to artifactual linkages.[18]

  • Mitigation: Perform cleavage and subsequent steps at a slightly acidic pH if possible, especially if using DTT. TCEP is effective at lower pH values where scrambling is minimized.[12]

Conclusion

Disulfide, bis(2-bromoethyl) is a valuable tool for the reversible cross-linking of proteins, enabling the study of interactions with high specificity by targeting cysteine residues. Its utility is defined by the chemically cleavable disulfide bond at its core. A thorough assessment of its reversibility is paramount for reliable data, a process made straightforward by the comparative SDS-PAGE analysis outlined in this guide. By understanding the distinct advantages of reducing agents like DTT and TCEP and by selecting the appropriate cross-linker for your specific biological system, you can effectively capture and release protein complexes, advancing your research in structural and functional proteomics.

References

• Proteomics and Mass Spectrometry Core Facility. TCEP or DTT?. (2014). Available from: [Link]

• Singh, R., & Kumar, V. (1996). A method for the controlled cleavage of disulfide bonds in proteins in the absence of denaturants. Biochimica et Biophysica Acta (BBA) - Protein Structure and Molecular Enzymology, 1294(2), 135-141. Available from: [Link]

• Tang, H. Y., & Speicher, D. W. (2020). Experimental Assignment of Disulfide-Bonds in Purified Proteins. Current protocols in protein science, 100, e109. Available from: [Link]

• G-Biosciences. Protein Cross-Linkers. Available from: [Link]

• Leitner, A., Faini, M., Stengel, F., & Aebersold, R. (2014). The beginning of a beautiful friendship: cross-linking/mass spectrometry and modelling of proteins and multi-protein complexes. Trends in biochemical sciences, 39(9), 388–397. Available from: [Link]

• Science Through Time. (2023). What Chemicals Break Disulfide Bonds?. YouTube. Available from: [Link]

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• Stan-Lotter, H., & Bragg, P. (1985). Electrophoretic determination of sulfhydryl groups and its application to complex protein samples, in vitro protein synthesis mixtures and cross-linked proteins. Biochemistry and Cell Biology, 64(2), 154-160. Available from: [Link]

• Krishnan, S., & Lakshmi, P. T. V. (2022). Insights on Chemical Crosslinking Strategies for Proteins. Gels (Basel, Switzerland), 8(11), 743. Available from: [Link]

• Gottardi, M., & D'Arcy, P. (2012). ReCLIP (Reversible Cross-Link Immuno-Precipitation): An Efficient Method for Interrogation of Labile Protein Complexes. PLoS ONE, 7(12), e51122. Available from: [Link]

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Preserving Protein Functionality: A Comparative Guide to Functional Assays After Cross-linking with Disulfide, bis(2-bromoethyl)

For researchers, scientists, and drug development professionals, the study of protein-protein interactions is fundamental to unraveling complex biological processes. Chemical cross-linking is a powerful technique to capture these interactions, providing a molecular snapshot of protein complexes in their native state. However, a critical question often remains: does the cross-linking process itself compromise the very function we aim to study?

This guide provides an in-depth technical comparison of functional assays to confirm the activity of proteins after cross-linking with Disulfide, bis(2-bromoethyl). We will delve into the chemistry of this cleavable cross-linker, explore its impact on protein function, and present a comparative framework of functional assays for different protein classes. This guide is designed to equip you with the knowledge to design and execute experiments with scientific integrity, ensuring that your structural data is complemented by robust functional validation.

The Double-Edged Sword of Cross-linking: Capturing Interaction vs. Maintaining Function

Chemical cross-linking covalently links interacting proteins, stabilizing transient or weak associations for subsequent analysis.[1] While invaluable for techniques like mass spectrometry and cryo-electron microscopy, the introduction of a chemical linker can potentially alter the protein's conformation and, consequently, its biological activity.[2][3] Therefore, functional validation is not just a supplementary step but a cornerstone of rigorous cross-linking studies. It provides the crucial evidence that the observed interactions are biologically relevant and not artifacts of the experimental procedure.

Understanding the Cross-linker: Disulfide, bis(2-bromoethyl)

Disulfide, bis(2-bromoethyl) is a homobifunctional cross-linking reagent. Its structure consists of a central disulfide bond, providing cleavability, and two reactive bromoethyl groups at either end.

Mechanism of Action:

The bromoethyl groups of Disulfide, bis(2-bromoethyl) are haloacetyl reactive groups. These groups readily react with nucleophilic side chains of amino acids, primarily the sulfhydryl groups of cysteine residues, but also potentially with the imidazole rings of histidine and the amino groups of lysine under specific pH conditions.[4] The reaction with a sulfhydryl group proceeds via an S-alkylation reaction, forming a stable thioether bond.

The disulfide bond in the spacer arm is the key to the reversibility of this cross-linker. Treatment with a reducing agent, such as dithiothreitol (DTT) or 2-mercaptoethanol (BME), will cleave the disulfide bond, releasing the cross-linked proteins.[5][6] This feature is particularly advantageous for downstream analysis, such as mass spectrometry, where the identification of cross-linked peptides is simplified.

The Critical Importance of Functional Validation: A Comparative Framework

The choice of a functional assay is dictated by the protein's biological role. Here, we present a comparative guide to functional assays for three major classes of proteins, highlighting the key considerations and experimental setups.

For the Catalysts: Enzyme Activity Assays

Cross-linking an enzyme can potentially obstruct its active site or alter the conformational dynamics required for catalysis. Therefore, assessing enzymatic activity post-cross-linking is paramount.

Hypothetical Case Study: Lysozyme

Let's consider lysozyme, an enzyme that damages bacterial cell walls by hydrolyzing peptidoglycans.

Experimental Workflow:

Caption: Workflow for assessing enzyme activity after cross-linking.

Step-by-Step Protocol: Lysozyme Activity Assay

• Protein Preparation: Prepare a stock solution of purified lysozyme in a suitable buffer (e.g., 0.1 M sodium phosphate, pH 7.0).

• Cross-linking Reaction:

  • To an aliquot of the lysozyme solution, add a 20-fold molar excess of Disulfide, bis(2-bromoethyl) (dissolved in a minimal amount of an organic solvent like DMSO).

  • For comparison, prepare parallel reactions with a non-cleavable cross-linker (e.g., BS3) and a zero-length cross-linker (e.g., EDC).

  • Incubate the reactions for 1 hour at room temperature.

• Quenching: Stop the reaction by adding a quenching reagent, such as L-cysteine, to a final concentration of 50 mM to react with any excess bromoethyl groups.

• Purification: Remove excess cross-linker and quenching reagent using a desalting column.

• Activity Assay:

  • Prepare a suspension of Micrococcus lysodeikticus cells in the assay buffer.

  • Add a defined amount of the un-cross-linked control, Disulfide, bis(2-bromoethyl) cross-linked, and alternative cross-linker treated lysozyme to separate cuvettes containing the cell suspension.

  • Monitor the decrease in absorbance at 450 nm over time at 25°C. The rate of decrease is proportional to the lysozyme activity.

• Data Analysis: Calculate the specific activity of each sample and express it as a percentage of the un-cross-linked control.

Comparative Data Summary:

Cross-linker	Spacer Arm Length (Å)	Cleavable?	Target Residues	% Relative Activity (Hypothetical)
Disulfide, bis(2-bromoethyl)	~11.2	Yes (Reducing Agents)	Cys, His, Lys	85%
BS3 (bis(sulfosuccinimidyl) suberate)	11.4	No	Lys	60%
EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)	0	No	Lys, Asp, Glu	45%

Interpretation of Results:

The hypothetical data suggests that Disulfide, bis(2-bromoethyl) retains a higher percentage of enzymatic activity compared to the non-cleavable and zero-length cross-linkers. This could be attributed to the specific reactivity towards cysteine, which might be less prevalent in the active site compared to lysine or carboxylates. The cleavable nature of the disulfide bond, while not directly impacting the initial activity measurement, offers a significant advantage for subsequent structural analysis.

For the Gatekeepers: Receptor-Ligand Binding Assays

For membrane receptors, the primary function is to bind specific ligands and initiate a signaling cascade. Cross-linking can interfere with the ligand-binding pocket or alter the receptor's conformation, affecting its affinity for the ligand.

Hypothetical Case Study: Epidermal Growth Factor Receptor (EGFR)

EGFR is a receptor tyrosine kinase that binds to epidermal growth factor (EGF).

Experimental Workflow:

Caption: Workflow for a receptor-ligand binding assay after cell surface cross-linking.

Step-by-Step Protocol: EGFR-EGF Binding Assay

• Cell Culture: Culture cells overexpressing EGFR to confluency.

• Cell Surface Cross-linking:

  • Wash cells with ice-cold PBS.

  • Incubate cells with a membrane-impermeable cross-linker like Sulfo-LC-SPDP (a longer-chain, sulfhydryl-reactive alternative to Disulfide, bis(2-bromoethyl) for cell surface applications) for 30 minutes on ice. Use a non-cleavable, membrane-impermeable cross-linker like BS3 for comparison.

• Quenching: Quench the reaction with an appropriate quenching buffer (e.g., Tris-buffered saline).

• Cell Lysis: Lyse the cells to prepare a membrane fraction containing the cross-linked receptors.

• Binding Assay:

  • Incubate the membrane preparations with increasing concentrations of radiolabeled EGF (e.g., ¹²⁵I-EGF).

  • For each concentration, include a parallel incubation with a large excess of unlabeled EGF to determine non-specific binding.

• Separation and Detection: Separate the receptor-bound ligand from the free ligand by rapid filtration through a glass fiber filter. Measure the radioactivity retained on the filter using a gamma counter.

• Data Analysis: Plot the specific binding data. A Scatchard analysis can be used to determine the dissociation constant (Kd), a measure of binding affinity.

Comparative Data Summary:

Cross-linker	Spacer Arm Length (Å)	Cleavable?	Target Residues	Dissociation Constant (Kd) (Hypothetical)
Un-cross-linked Control	N/A	N/A	N/A	1 nM
Sulfo-LC-SPDP	15.7	Yes (Reducing Agents)	Cys, Lys	1.5 nM
BS3	11.4	No	Lys	5 nM

Interpretation of Results:

The hypothetical data indicates that cross-linking with Sulfo-LC-SPDP results in a smaller change in the dissociation constant compared to the non-cleavable cross-linker BS3. This suggests that the sulfhydryl-reactive cross-linker may have a lesser impact on the ligand-binding site of EGFR. A significant increase in Kd would imply a substantial disruption of the binding affinity.

For the Defenders: Antibody-Antigen Binding Assays

The primary function of an antibody is to recognize and bind to a specific epitope on an antigen. Cross-linking can potentially modify residues within the epitope or the paratope (the antigen-binding site on the antibody), thereby affecting the binding interaction.

Hypothetical Case Study: Monoclonal Antibody against Human Serum Albumin (HSA)

Experimental Workflow:

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A Senior Application Scientist's Guide: Homobifunctional vs. Heterobifunctional Cross-linkers for Protein Studies

In the intricate world of protein science, understanding and manipulating protein interactions is paramount. Chemical cross-linkers are indispensable molecular tools that covalently connect functional groups on proteins, effectively "freezing" interactions and providing stable complexes for analysis.[1] These reagents are fundamental to studying protein quaternary structure, elucidating protein-protein interaction networks, immobilizing proteins onto surfaces, and constructing complex bioconjugates like antibody-drug conjugates (ADCs).[2][3][4]

The choice of cross-linker is a critical decision that dictates the outcome and success of an experiment. The primary distinction lies between homobifunctional and heterobifunctional cross-linkers, each offering a unique strategic approach to conjugation.[5] This guide provides an in-depth, side-by-side comparison to empower researchers, scientists, and drug development professionals with the expertise to select the optimal tool for their specific application.

The Foundation: Understanding Cross-linker Chemistry

Before comparing the two classes, it's essential to understand their basic components. A cross-linker consists of two reactive ends connected by a spacer arm.[6] The reactive ends target specific functional groups on amino acid side chains, while the spacer arm defines the distance between the linked sites.

The most commonly targeted functional groups on proteins include:

• Primary Amines (-NH₂): Found at the N-terminus of a polypeptide chain and on the side chain of lysine residues.[7][8] Due to their abundance and surface accessibility, amines are the most frequent targets for cross-linking.[9]

• Sulfhydryls (-SH): Found on the side chain of cysteine residues. They are less abundant than amines, which allows for more specific targeting.[10]

• Carboxyls (-COOH): Located at the C-terminus and on aspartic and glutamic acid side chains.[8]

• Carbonyls (-CHO): Can be generated by oxidizing the carbohydrate moieties of glycoproteins.[10]

Homobifunctional Cross-linkers: The "Snapshot" Approach

Homobifunctional cross-linkers possess two identical reactive groups.[11][12] They are typically used in a one-step reaction where the cross-linker is added directly to a solution containing the target protein(s). This simplicity is their greatest strength.

The reaction proceeds by randomly linking available, spatially-proximal functional groups.[13] For example, an amine-reactive homobifunctional cross-linker like Disuccinimidyl suberate (DSS) will connect any two primary amines that are within the reach of its spacer arm. This makes them ideal for capturing a "snapshot" of all potential interactions, stabilizing the native structure of a protein complex, or polymerizing monomers.[11][13]

Causality in Experimental Choice: The primary drawback of this "shotgun" approach is the lack of control. The reaction can lead to a heterogeneous mixture of products, including undesirable intramolecular cross-links (within the same protein) and intermolecular self-conjugation or polymerization.[12][14] This heterogeneity can complicate downstream analysis and is unsuitable for applications requiring precise, defined conjugates.

Key Characteristics:

• Reaction Scheme: Single-step addition.

• Selectivity: Links identical functional groups.

• Primary Use Cases: Stabilizing existing protein complexes, studying quaternary structure, and intramolecular cross-linking.[2][6]

• Major Limitation: High potential for unwanted polymerization and self-conjugation.[11][14]

Heterobifunctional Cross-linkers: The "Precision Engineering" Approach

Heterobifunctional cross-linkers feature two different reactive groups at opposite ends of the spacer arm.[2][14] This fundamental design difference enables a highly controlled, sequential, two-step conjugation process.[11]

This sequential reaction is the cornerstone of their utility. First, the more labile reactive group is reacted with the first target protein. After this initial reaction, any excess, unreacted cross-linker can be removed. Then, the second protein is introduced, which reacts with the second, more stable reactive group of the cross-linker. This methodical approach drastically minimizes the undesirable self-conjugation and polymerization that plagues homobifunctional reactions.[14][15]

Causality in Experimental Choice: The unparalleled control offered by heterobifunctional reagents is essential for creating specific bioconjugates. For instance, in the development of an Antibody-Drug Conjugate (ADC), it is critical to link a cytotoxic drug to a specific site on an antibody without causing the antibodies to link to each other.[][17] An amine-to-sulfhydryl reactive cross-linker like Succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate (SMCC) allows the researcher to first react the amine-reactive NHS-ester with lysine residues on the antibody, purify the activated antibody, and then specifically conjugate it to a thiol-containing drug via the maleimide group.[] This precision is impossible to achieve with a homobifunctional reagent.

Key Characteristics:

• Reaction Scheme: Controlled, two-step sequential reaction.

• Selectivity: Links two different, specific functional groups.

• Primary Use Cases: Creating specific bioconjugates (e.g., ADCs, enzyme-antibody conjugates), oriented protein immobilization on surfaces, and attaching labels or probes to specific sites.[4][19]

• Major Advantage: Minimizes unwanted side reactions, resulting in a more homogeneous and defined product.[15]

Side-by-Side Performance Comparison

Feature	Homobifunctional Cross-linkers	Heterobifunctional Cross-linkers
Reactive Groups	Two identical reactive ends (e.g., NHS-ester & NHS-ester)	Two different reactive ends (e.g., NHS-ester & Maleimide)
Reaction Protocol	Simple, one-step procedure[11]	More complex, two-step sequential procedure[14]
Control & Specificity	Low control; links any available like-groups in proximity	High control; directs conjugation between two different molecules
Primary Outcome	Polymerization or stabilization of existing complexes[13]	Formation of a specific 1:1 conjugate between two molecules
Risk of Polymerization	High, due to random, single-step reaction[12][14]	Minimal, due to the controlled, two-step process[11]
Product Homogeneity	Produces a heterogeneous mixture of products	Produces a more homogeneous, well-defined product
Key Applications	- Studying protein quaternary structure[2]- Cross-linking Mass Spectrometry (XL-MS)[20]- Stabilizing transient interactions before Co-IP[1]	- Antibody-Drug Conjugates (ADCs)[17][21]- Enzyme/fluorescent labeling of antibodies[]- Oriented immobilization of proteins on surfaces[22]
Common Examples	DSS, BS3 (amine-reactive)[23][24]	SMCC, Sulfo-SMCC (amine-to-sulfhydryl)[23]

Experimental Workflows and Protocols

The choice between these cross-linkers is driven entirely by the experimental goal. Below are two representative protocols demonstrating their distinct applications.

Protocol 1: Stabilizing a Protein-Protein Interaction with a Homobifunctional Cross-linker (DSS)

This protocol is designed to covalently link interacting proteins in a complex, allowing for analysis by SDS-PAGE. The appearance of a new, higher molecular weight band indicates a successful cross-linking of the interacting partners.[3]

Methodology:

• Protein Preparation: Prepare the purified protein complex (e.g., Protein A and Protein B) in an amine-free buffer (e.g., PBS or HEPES) at pH 7.2-8.0. A typical protein concentration is 1-10 µM.[25]

• Cross-linker Preparation: Immediately before use, dissolve Disuccinimidyl suberate (DSS) in a dry organic solvent like DMSO to make a 10-25 mM stock solution.

• Cross-linking Reaction: Add the DSS stock solution to the protein sample to achieve a final concentration typically ranging from 0.25 to 2 mM. The optimal ratio of cross-linker to protein must be determined empirically.

• Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature.

• Quenching: Stop the reaction by adding a quenching buffer, such as 1M Tris-HCl, pH 7.5, to a final concentration of 20-50 mM. This will consume any unreacted NHS-esters. Incubate for 15 minutes.

• Analysis: Analyze the reaction products using SDS-PAGE. Compare the cross-linked sample to a non-cross-linked control. The formation of a new band corresponding to the combined molecular weight of Protein A + Protein B confirms the interaction.

Experimental Workflow: Homobifunctional Cross-linking

Workflow for stabilizing a protein complex using a homobifunctional cross-linker.

Protocol 2: Creating an Antibody-Enzyme Conjugate with a Heterobifunctional Cross-linker (SMCC)

This protocol describes the precise, two-step conjugation of an enzyme (e.g., Horseradish Peroxidase, HRP) to an antibody (Ab) for use in an ELISA.[] This requires that the enzyme has a free sulfhydryl group available for reaction, which may require reduction of native disulfides or introduction via genetic engineering.

Methodology:

Step 1: Antibody Activation with SMCC

• Antibody Preparation: Prepare the antibody in an amine-free buffer (e.g., PBS) at pH 7.2-7.5.

• SMCC Addition: Add a 10- to 20-fold molar excess of SMCC (dissolved in DMSO) to the antibody solution.

• Incubation: Incubate for 60 minutes at room temperature to allow the NHS-ester of SMCC to react with antibody lysines.

• Purification: Remove excess, unreacted SMCC immediately using a desalting column or dialysis, exchanging the buffer to one suitable for the next step (e.g., PBS, pH 7.2). This step is critical to prevent SMCC from reacting with the enzyme in the next stage. The product is now Ab-Maleimide.

Step 2: Conjugation of Activated Antibody to the Enzyme 5. Enzyme Preparation: Ensure the enzyme (e.g., HRP) has a free sulfhydryl (-SH) group. If necessary, reduce disulfide bonds using a mild reducing agent and subsequently remove the agent by desalting. 6. Conjugation Reaction: Immediately mix the purified Ab-Maleimide with the sulfhydryl-containing enzyme. 7. Incubation: Incubate for 1-2 hours at room temperature or overnight at 4°C to allow the maleimide group to react with the enzyme's sulfhydryl group, forming a stable thioether bond. 8. Analysis & Storage: The final Ab-HRP conjugate can be purified if necessary and is ready for use. Analyze by SDS-PAGE to confirm the formation of a higher molecular weight conjugate.

Experimental Workflow: Heterobifunctional Cross-linking

Two-step workflow for creating a specific antibody-enzyme conjugate.

Conclusion: Matching the Tool to the Task

The decision between homobifunctional and heterobifunctional cross-linkers is not a matter of which is "better," but which is appropriate for the scientific question at hand.

• Choose Homobifunctional Cross-linkers for their simplicity in applications where the goal is to stabilize and capture a snapshot of all interactions within a protein's native environment, such as confirming subunit composition or preparing a complex for mass spectrometry.

• Choose Heterobifunctional Cross-linkers when precision and control are paramount. They are the superior choice for building specific, well-defined bioconjugates for therapeutic, diagnostic, or protein immobilization applications, where unwanted polymerization would compromise function and lead to failed experiments.

By understanding the fundamental chemistry and strategic advantages of each class, researchers can confidently design and execute robust cross-linking experiments, unlocking deeper insights into protein structure and function.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Disulfide, bis(2-bromoethyl)

This document provides a detailed protocol for the safe handling and disposal of Disulfide, bis(2-bromoethyl) (CAS No. 1002-40-0). As a halogenated organic disulfide, this compound requires careful management to mitigate risks to personnel and the environment. This guide is intended for laboratory professionals engaged in research and development and is structured to provide not just procedural steps, but also the scientific rationale behind them, ensuring a culture of safety and compliance.

Understanding the Compound: Hazard Profile and Characteristics

Key Hazards:

• Irritation: Like many organobromine compounds, it is expected to be an irritant. Similar compounds cause skin and serious eye irritation, and may cause respiratory irritation.[4][5][6]

• Toxicity: Halogenated organic compounds can be toxic if swallowed, inhaled, or in contact with skin.[7]

• Environmental Hazard: Organobromine compounds can be persistent and toxic to aquatic life.[7][8] Disposal must be conducted in a manner that prevents environmental release.

• Hazardous Decomposition: In the event of a fire or thermal decomposition, it may release toxic fumes such as carbon monoxide, carbon dioxide, sulfur oxides, and hydrogen bromide gas.[9]

Chemical and Physical Properties Summary

Property	Value	Source
Chemical Name	Disulfide, bis(2-bromoethyl)	PubChem[10]
Synonyms	1,2-bis(2-bromoethyl)disulfane	Smolecule[1]
CAS Number	1002-40-0	PubChem[10]
Molecular Formula	C₄H₈Br₂S₂	PubChem[10]
Molecular Weight	280.04 g/mol	Smolecule[1]
Primary Hazard Class	Halogenated Organic Waste	General Laboratory Guidelines[9]
Incompatibilities	Strong oxidizing agents	Fisher Scientific SDS[9]

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of Disulfide, bis(2-bromoethyl) is not merely a suggestion but a requirement for regulatory compliance and laboratory safety. The following protocol is a self-validating system designed to ensure that every step is handled with the utmost care.

Workflow Visualization

The following diagram outlines the decision-making process for the disposal of Disulfide, bis(2-bromoethyl).

Caption: Disposal workflow for Disulfide, bis(2-bromoethyl).

Step 1: Immediate Safety and Handling Precautions

Before beginning any work that will generate waste, it is imperative to establish a safe operating environment.

• Personal Protective Equipment (PPE): Always wear appropriate PPE. This includes, at a minimum, chemical-resistant gloves (nitrile is a common choice, but check your institution's specific guidelines), safety goggles that provide a complete seal around the eyes, and a flame-resistant lab coat.[4][5]

• Ventilation: All handling of Disulfide, bis(2-bromoethyl) and its waste must be conducted within a certified chemical fume hood. This is to prevent the inhalation of any vapors, which may be irritating or toxic.

Step 2: Waste Segregation and Collection

The principle of waste segregation is fundamental to preventing unintended and potentially hazardous chemical reactions.

• Do Not Mix Waste Streams: Disulfide, bis(2-bromoethyl) waste must be collected in a designated container for halogenated organic waste .[11] It should never be mixed with non-halogenated solvents, aqueous waste, or solid waste. Mixing can complicate the disposal process and may lead to dangerous reactions.

• Decontamination of Labware: Any labware (beakers, flasks, etc.) that has come into contact with the compound should be rinsed with a small amount of a suitable solvent (e.g., acetone). This rinseate must also be collected and disposed of as halogenated organic waste.[12]

Step 3: Containerization and Labeling

Proper containment and labeling are mandated by regulatory bodies and are crucial for the safety of waste handlers.

• Select an Appropriate Container: Use a container that is in good condition and compatible with the chemical. For liquid waste, a glass or high-density polyethylene (HDPE) bottle with a secure, screw-top cap is appropriate.[11] The container must be kept closed at all times except when adding waste.[11][13]

• Labeling: The waste container must be clearly and accurately labeled from the moment the first drop of waste is added. The label must include:

  • The words "HAZARDOUS WASTE "[11]

  • The full chemical name: "Disulfide, bis(2-bromoethyl) " and its approximate concentration or percentage if in a solution.

  • The date of accumulation.

Step 4: Temporary Storage

Waste must be stored safely and securely while awaiting collection.

• Satellite Accumulation Area (SAA): The labeled waste container should be stored in a designated Satellite Accumulation Area (SAA).[13] This area must be at or near the point of generation and under the control of the laboratory personnel.

• Secondary Containment: The container should be placed in a secondary containment bin or tray to contain any potential leaks or spills.

• Segregation in Storage: Store the halogenated waste away from incompatible materials, particularly strong oxidizing agents.[13]

Step 5: Arranging for Professional Disposal

Under no circumstances should this chemical waste be disposed of down the drain or in regular trash.[12][13]

• Contact Your EHS Office: Once the waste container is full, or in accordance with your institution's policies, contact your Environmental Health and Safety (EHS) department or equivalent authority to arrange for a hazardous waste pickup.[14]

• Do Not Attempt On-Site Treatment: While methods like oxidation or hydrolysis exist for the degradation of similar compounds, these should not be attempted by untrained personnel in a standard laboratory setting.[15][16] Such procedures can be hazardous and should only be performed by trained professionals in a dedicated facility. The safest and most compliant method of disposal is through a licensed hazardous waste management service.[14][17]

Conclusion: Fostering a Culture of Safety

The proper disposal of Disulfide, bis(2-bromoethyl) is a critical responsibility for all laboratory personnel. By understanding the hazards and adhering to a systematic, well-documented disposal protocol, we can ensure the safety of our colleagues, protect the environment, and maintain full regulatory compliance. This guide serves as a foundational resource, but should always be used in conjunction with your institution's specific chemical hygiene and hazardous waste management plans.

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Mastering the Handling of Disulfide, bis(2-bromoethyl): A Guide to Essential Safety and Operational Protocols

For Immediate Implementation by Laboratory Personnel

Disulfide, bis(2-bromoethyl), a reactive organobromine compound, is a valuable reagent in various research and development applications. However, its chemical nature necessitates a comprehensive understanding of its hazards and the implementation of stringent safety protocols to ensure the well-being of laboratory professionals and the integrity of the research environment. This guide provides essential, immediate safety and logistical information, including detailed operational and disposal plans, to empower researchers to handle this compound with the highest degree of safety and confidence.

Understanding the Inherent Risks: A Proactive Approach to Safety

Before handling Disulfide, bis(2-bromoethyl), it is crucial to recognize its potential hazards. According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), this compound is classified with the following hazard statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation. [1]

These classifications underscore the importance of preventing all routes of exposure—ingestion, skin contact, eye contact, and inhalation. The causality behind these hazards lies in the reactive nature of the bromoethyl groups and the disulfide linkage, which can interact with biological molecules, leading to irritation and potential toxicity.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is mandatory when working with Disulfide, bis(2-bromoethyl). The following table outlines the minimum required PPE and the rationale for each.

Body Part	Required PPE	Specifications and Rationale
Eyes/Face	Chemical safety goggles and a full-face shield	Goggles must provide a complete seal around the eyes to protect against splashes. A face shield offers a secondary layer of protection for the entire face.
Hands	Double-gloving: Nitrile inner glove with a neoprene or butyl rubber outer glove	Due to the lack of specific breakthrough time data for Disulfide, bis(2-bromoethyl), a double-gloving system is essential. Nitrile gloves offer good dexterity and splash resistance against a range of chemicals.[2][3] The outer glove, made of a more robust material like neoprene or butyl rubber, provides a higher level of chemical resistance against halogenated hydrocarbons.[4] Crucially, gloves must be inspected for any signs of degradation before and during use and changed immediately upon any suspected contamination.
Body	Chemical-resistant laboratory coat	A lab coat made of a material resistant to chemicals is necessary to protect the skin from accidental splashes.
Respiratory	Use within a certified chemical fume hood	All handling of Disulfide, bis(2-bromoethyl) must be conducted within a properly functioning chemical fume hood to prevent inhalation of vapors.

Operational Plan: A Step-by-Step Protocol for Safe Handling

Adherence to a strict, methodical workflow is critical to minimizing the risk of exposure and contamination. The following protocol outlines the essential steps for the safe handling of Disulfide, bis(2-bromoethyl).

Pre-Handling Preparations

• Designated Work Area: Designate a specific area within a certified chemical fume hood for all work with Disulfide, bis(2-bromoethyl). This helps to contain any potential spills or contamination.

• Gather Materials: Assemble all necessary equipment, reagents, and waste containers within the fume hood before introducing the compound.

• Emergency Equipment Check: Ensure that a safety shower and eyewash station are readily accessible and unobstructed. Verify their functionality before beginning work.

• Don PPE: Put on all required personal protective equipment as outlined in the table above.

Handling the Chemical

• Careful Dispensing: When transferring the chemical, which may be a colorless liquid or a white crystal, do so slowly and carefully to avoid splashing or creating dust.[1]

• Maintain Containment: Keep all containers of Disulfide, bis(2-bromoethyl) sealed when not in use.

• Avoid Incompatibilities: Keep the compound away from strong oxidizing agents.

Post-Handling Procedures

• Decontamination of Work Area: Thoroughly decontaminate all surfaces and equipment that may have come into contact with the chemical. A detailed decontamination protocol is provided in the following section.

• Proper Doffing of PPE: Remove PPE in a manner that avoids contaminating your skin or clothing. Gloves should be removed last.

• Hand Hygiene: Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures: Spill and Exposure Response

Accidents can happen, and a well-rehearsed emergency plan is crucial.

Spill Response

In the event of a spill, follow these steps:

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

• Ventilate: Ensure the area is well-ventilated, but only if it is safe to do so without spreading vapors to other areas.

• Don Appropriate PPE: If you are trained and it is safe to do so, don the appropriate PPE, including respiratory protection if necessary.

• Contain the Spill: Use an inert absorbent material, such as vermiculite or sand, to contain the spill. Do not use combustible materials.

• Collect and Dispose: Carefully collect the absorbed material and place it in a sealed, labeled container for hazardous waste disposal.

• Decontaminate the Area: Following the collection of the spilled material, decontaminate the area as described in the next section.

Exposure Response

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station. Seek immediate medical attention.

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.

• Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Decontamination and Disposal Plan

Proper decontamination and disposal are critical to preventing the spread of contamination and ensuring environmental responsibility.

Decontamination Protocol

For routine decontamination of surfaces and equipment after handling Disulfide, bis(2-bromoethyl), and for cleaning up after a spill, follow this procedure:

• Prepare Decontamination Solution: Prepare a solution of a mild detergent and water. For more persistent contamination, a solution of sodium bicarbonate can be used to help neutralize any acidic byproducts.

• Initial Wipe-Down: Using absorbent pads or towels wetted with the decontamination solution, wipe down all contaminated surfaces, starting from the least contaminated area and moving towards the most contaminated area.

• Second Wipe-Down: Use fresh, wetted absorbent pads to wipe down the surfaces again to ensure complete removal of the chemical.

• Rinse: If appropriate for the surface, rinse with water.

• Dry: Dry the surfaces with clean paper towels.

• Dispose of Contaminated Materials: All used absorbent pads, towels, and disposable PPE should be placed in a sealed, labeled container for hazardous waste disposal.

Disposal Plan

All waste materials contaminated with Disulfide, bis(2-bromoethyl) must be treated as hazardous waste.

• Waste Segregation: Segregate all waste contaminated with Disulfide, bis(2-bromoethyl) from other laboratory waste streams.

• Containerization: Collect all contaminated solid waste (e.g., gloves, absorbent pads, pipette tips) and liquid waste in separate, clearly labeled, and sealed containers.

• Labeling: Label the waste containers with "Hazardous Waste" and the full chemical name: "Disulfide, bis(2-bromoethyl)".

• Regulatory Compliance: While specific EPA hazardous waste codes for Disulfide, bis(2-bromoethyl) are not explicitly defined, it would likely fall under a generic code for halogenated organic compounds. Wastes from the production of some organobromine compounds have been assigned codes such as K117, K118, K131, and K132.[2] It is imperative to consult with your institution's Environmental Health and Safety (EHS) department to ensure compliance with all local, state, and federal regulations for hazardous waste disposal. Do not dispose of this chemical down the drain.

Visual Workflow for Safe Handling and Emergency Response

Caption: Workflow for the safe handling and emergency response for Disulfide, bis(2-bromoethyl).

References

• U.S. Environmental Protection Agency. (n.d.). Environmental Fact Sheet, Organobromine.
• Sigma-Aldrich. (n.d.). 1,2-bis(2-bromoethyl)disulfane.
• Fisher Scientific. (2025). SAFETY DATA SHEET: Bis(2-bromoethyl) ether.
• Echemi. (n.d.). Bis[2-(2′-broMoisobutyryloxy)ethyl]disulfide Safety Data Sheets.
• Federal Register. (2000, March 17). Organobromine Production Wastes; Identification and Listing of Hazardous Waste; Land Disposal Restrictions; Listing of CERCLA Hazardous Substances, Reportable Quantities; Final Rule.
• SOSCleanroom. (2024, September 6). Nitrile Gloves and Their Chemical Resistance.
• University of Minnesota. (n.d.). Decontamination and Laboratory Cleanup.
• Triumvirate Environmental. (2021, July 8). Best Practices for a Successful Lab Decontamination.
• University of Pennsylvania EHRS. (2019, February). Nitrile Glove Chemical-Compatibility Reference.
• U.S. Environmental Protection Agency. (n.d.). EPA Waste Codes.
• Occupational Safety and Health Administration. (n.d.). Glove Selection Chart.

Sources

• 1. ehs.yale.edu [ehs.yale.edu]
• 2. ehrs.upenn.edu [ehrs.upenn.edu]
• 3. Disulfide, bis(2-bromoethyl) | C4H8Br2S2 | CID 572268 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Disulfide, bis(2-bromoethyl) [1002-40-0] | King-Pharm [king-pharm.com]